Diphenyl Phthalate-3,4,5,6-d4

• CAS: 1398065-61-6

Core Science & Biosynthesis

An In-depth Technical Guide to Diphenyl Phthalate-3,4,5,6-d4

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the chemical properties, applications, and analytical methodologies related to Diphenyl Phthalate-3,4,5,6-d4. This deuterated analogue of Diphenyl Phthalate (B1215562) is a critical tool in analytical chemistry, particularly for isotope dilution mass spectrometry techniques.

Core Chemical and Physical Properties

Diphenyl Phthalate-3,4,5,6-d4 is the deuterium-labeled form of Diphenyl Phthalate.[1] The incorporation of four deuterium (B1214612) atoms on the phthalate ring results in a higher molecular weight compared to the unlabeled compound, which is essential for its use as an internal standard in quantitative analysis.[1][2]

The physical properties of the deuterated compound are expected to be very similar to its non-deuterated counterpart. For instance, the melting point of unlabeled Diphenyl Phthalate is consistently reported in the range of 74-76 °C.[3][4] It typically appears as a white powder or solid.[4][5]

Data Presentation: Quantitative Properties

Property	Value	Source
Analyte Name	Phthalic acid, bis-phenyl ester D4	[6]
Synonyms	Diphenyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate	[2][6]
Molecular Formula	C₂₀H₁₀D₄O₄ (unlabeled: C₂₀H₁₄O₄)	[3]
Molecular Weight	322.35 g/mol (specific); 322.1143 g/mol (general)	[6][7]
Unlabeled Molecular Weight	318.32 g/mol	[3]
CAS Number	1398065-61-6	[7]
Unlabeled CAS Number	84-62-8	[2][6]
Melting Point (unlabeled)	74-76 °C	[3]
Boiling Point (unlabeled)	400-405 °C	[4]
Appearance	White Powder/Solid	[4][5]
Isotopic Enrichment	≥99 atom % D	[7]
InChI Key (unlabeled)	DWNAQMUDCDVSLT-UHFFFAOYSA-N

Primary Application and Experimental Protocols

The principal application of Diphenyl Phthalate-3,4,5,6-d4 is as an internal standard for the precise quantification of Diphenyl Phthalate in various matrices, including environmental and food samples.[1][8] Its use is crucial for overcoming challenges in phthalate analysis, such as sample loss during preparation and matrix effects in the analytical instrument.[9] The primary analytical technique for this purpose is Gas Chromatography coupled with Mass Spectrometry (GC-MS).[8][10]

Experimental Protocol: Quantification of Diphenyl Phthalate using Isotope Dilution GC-MS

This protocol outlines a general methodology for the analysis of phthalates in a sample matrix.

1. Sample Preparation and Extraction:

• Objective: To extract phthalates from the sample matrix (e.g., food, water, plastic).

• Methodology: The extraction method depends on the matrix. For fatty foods, a solvent extraction with a non-polar solvent like hexane (B92381) is common.[8] For aqueous samples, solid-phase extraction (SPE) may be employed.

• Critical Step: All glassware must be thoroughly rinsed with high-purity solvents (e.g., acetone, methanol) to avoid background contamination, as phthalates are ubiquitous environmental contaminants.[9]

2. Internal Standard Spiking:

• Objective: To add a known quantity of Diphenyl Phthalate-3,4,5,6-d4 to the sample extract.

• Methodology: A stock solution of Diphenyl Phthalate-3,4,5,6-d4 of a known concentration (e.g., 1000 µg/mL) is prepared in a suitable solvent like hexane.[9] A precise volume of this stock solution is added to the sample extract prior to any further cleanup or concentration steps. This ensures that any subsequent sample loss affects both the analyte and the internal standard equally.

3. Instrumental Analysis (GC-MS):

• Objective: To separate, identify, and quantify the target analyte and the internal standard.

• Instrumentation: An Agilent 8890 GC coupled with a 5977C GC/MSD or similar system is typically used.[10]

• GC Conditions:

  • Column: A low-polarity column, such as an Agilent J&W HP-5ms Ultra Inert (20 m × 0.18 mm id, 0.18 µm), is suitable for separating phthalates.[10]
  • Carrier Gas: Helium or Hydrogen.[10]
  • Injection Mode: Pulsed splitless injection is often used to maximize the transfer of analytes into the column.[10]
  • Temperature Program: A temperature gradient is used to elute the compounds, starting at a lower temperature and ramping up to a final temperature of around 300 °C.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).
  • Acquisition Mode: Selected Ion Monitoring (SIM) is used for high sensitivity and specificity. Unique, non-interfering ions for both Diphenyl Phthalate and Diphenyl Phthalate-3,4,5,6-d4 are monitored. The mass difference of 4 amu allows for clear distinction.

4. Quantification:

• Objective: To calculate the concentration of the native analyte in the original sample.

• Methodology: A calibration curve is constructed by analyzing a series of standards containing known concentrations of native Diphenyl Phthalate and a constant concentration of the deuterated internal standard. The concentration of the analyte in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[9]

Visualizations

Diagram 1: Conceptual Relationship

Caption: Relationship between the analyte and its deuterated internal standard for quantification.

Diagram 2: Analytical Workflow

Caption: Step-by-step experimental workflow for phthalate analysis using a deuterated standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Diphenyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 3. accustandard.com [accustandard.com]
• 4. DIPHENYL PHTHALATE CAS#: 84-62-8 [m.chemicalbook.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. Diphenyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 9. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]

An In-depth Technical Guide to Diphenyl Phthalate-3,4,5,6-d4

CAS Number: 1398065-61-6

Chemical Formula: C₂₀H₁₀D₄O₄

Molecular Weight: 322.35 g/mol

This technical guide provides a comprehensive overview of Diphenyl Phthalate-3,4,5,6-d4, a deuterated isotropic analogue of Diphenyl Phthalate (B1215562). This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its properties, synthesis, analytical applications, metabolism, and toxicological profile.

Physicochemical Properties

Diphenyl Phthalate-3,4,5,6-d4 is a white solid at room temperature. Its physical and chemical properties, along with those of its non-deuterated counterpart, are summarized below for comparative analysis.

Property	Diphenyl Phthalate-3,4,5,6-d4	Diphenyl Phthalate (CAS 84-62-8)
Molecular Formula	C₂₀H₁₀D₄O₄[1]	C₂₀H₁₄O₄[1]
Molecular Weight	322.35 g/mol [2]	318.32 g/mol [1][3]
Appearance	Solid[4]	White powder to crystal[5]
Melting Point	Not explicitly available, expected to be similar to the non-deuterated form.	71-76 °C[2][3]
Boiling Point	Not explicitly available.	405 °C[2]
Flash Point	Not explicitly available.	224 °C[2]
Solubility	Soluble in organic solvents.[6]	Soluble in organic solvents, limited solubility in water.[6]
Isotopic Enrichment	≥99 atom % D[7]	Not Applicable

Synthesis

A potential synthetic workflow is outlined below:

References

• 1. accustandard.com [accustandard.com]
• 2. cpachem.com [cpachem.com]
• 3. フタル酸ジフェニル 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 6. CAS 84-62-8: Diphenyl phthalate | CymitQuimica [cymitquimica.com]
• 7. researchgate.net [researchgate.net]

A Technical Guide to Diphenyl Phthalate-3,4,5,6-d4: Application in Analytical Quantification and Biological Context

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Diphenyl Phthalate-3,4,5,6-d4, a deuterated stable isotope of Diphenyl Phthalate (B1215562). The primary focus is on its application as an internal standard for the precise quantification of phthalates in various biological and environmental matrices. Additionally, this guide outlines the broader biological significance of phthalates, including their metabolic pathways and role as endocrine disruptors, which necessitates their accurate monitoring.

Physicochemical Properties

Diphenyl Phthalate-3,4,5,6-d4 is synthetically derived from Diphenyl Phthalate, with four hydrogen atoms on the phthalate ring replaced by deuterium (B1214612) atoms. This isotopic labeling results in a mass shift, making it an ideal internal standard for mass spectrometry-based analytical methods. Its key properties are summarized below.

Property	Value	Reference(s)
Chemical Name	Diphenyl 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate	[1]
Synonym(s)	Phthalic Acid Diphenyl Ester-d4	[2]
CAS Number	1398065-61-6	[2]
Molecular Formula	C₆D₄(COOC₆H₅)₂	[2]
Molecular Weight	322.35 g/mol	[2]
Isotopic Enrichment	≥99 atom % D	[2]
Physical Form	Solid (White to Off-White)	-
Melting Point	74 - 76°C	-
Storage Conditions	Store at room temperature or -20°C	[2]

Application as an Internal Standard in GC-MS Analysis

Due to its chemical similarity to the target analytes and distinct mass, Diphenyl Phthalate-3,4,5,6-d4 is an excellent internal standard for quantifying phthalates.[3] Deuterated standards are added to samples at a known concentration before extraction and analysis.[4] They co-elute with their non-labeled counterparts but are distinguished by the mass spectrometer, allowing for correction of analyte loss during sample preparation and variations in instrument response.[4][5] This ensures high accuracy and precision in the final concentration determination.

General Experimental Workflow

The quantification of phthalates using a deuterated internal standard like Diphenyl Phthalate-3,4,5,6-d4 typically follows the workflow illustrated below. The process involves spiking the sample, extracting the analytes, concentrating the extract, and analyzing it via Gas Chromatography-Mass Spectrometry (GC-MS).

Caption: Workflow for phthalate analysis using an internal standard.

Detailed Experimental Protocol

This protocol is a synthesized methodology based on common practices for phthalate analysis in liquid samples (e.g., beverages, wine, or aqueous extracts).

A. Precautions:

• To avoid contamination, use glassware exclusively. All non-volumetric glassware should be heat-treated (e.g., 400°C for 2 hours).

• Rinse all equipment thoroughly with high-purity solvents (e.g., acetone, then isohexane) before use.

• Avoid all contact with plastic materials, especially flexible PVC, throughout the procedure.

• Use phthalate-free septa for all vials.

B. Reagents and Materials:

• Solvents: HPLC or PESTANAL® grade isohexane and acetone.

• Internal Standard (IS) Stock Solution: Prepare a 100 µg/mL stock solution of Diphenyl Phthalate-3,4,5,6-d4 in isohexane.

• Calibration Standards: Prepare a series of calibration standards containing the target phthalate analytes at various concentrations (e.g., 0.1 to 20 µg/mL) in isohexane. Spike each calibration standard with the internal standard to a final concentration of 2 µg/mL.

• Sample Containers: Glass centrifuge tubes (e.g., 50 mL).

• Nitrogen Evaporation System.

• GC-MS System with a suitable capillary column (e.g., 5% diphenyl / 95% dimethyl siloxane).[4]

C. Sample Preparation (Liquid-Liquid Extraction):

• Transfer a precise volume (e.g., 12.5 mL) of the liquid sample into a 50 mL glass centrifuge tube.

• Spike the sample with a known volume of the Diphenyl Phthalate-3,4,5,6-d4 internal standard solution (e.g., 50 µL of a 10 µg/mL working solution).

• Add 10 mL of isohexane to the tube.

• Vortex vigorously for at least 1 minute to ensure thorough mixing.

• Allow the layers to separate. Centrifugation or gentle warming in an ultrasound bath (e.g., 30 minutes at 50°C) can aid separation.

• Carefully transfer the upper organic layer (isohexane) to a clean glass test tube.

• Evaporate the solvent under a gentle stream of nitrogen at approximately 35°C until the final volume is 1 mL. Do not evaporate to complete dryness.

• Transfer the concentrated extract to a 2 mL autosampler vial for GC-MS analysis.

D. GC-MS Analysis:

• Injection: 1 µL, splitless mode.

• Injector Temperature: Programmed, e.g., hold at 150°C for 0.5 min, then ramp to 280°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[4]

• Oven Program: Example program: hold at 100°C for 1 min, ramp at 10°C/min to 270°C, hold for 2 min, ramp at 25°C/min to 300°C, and hold for 8 min.

• MS Detection: Use Selected Ion Monitoring (SIM) mode for highest sensitivity and specificity.[4] Monitor characteristic ions for each target phthalate and for Diphenyl Phthalate-3,4,5,6-d4.

Biological Significance and Metabolism of Phthalates

Phthalates are not just environmental contaminants but are also recognized as endocrine-disrupting chemicals (EDCs).[6][7] Their widespread use in consumer products leads to ubiquitous human exposure.[6] The parent compounds (diesters) can be metabolized within the body into more biologically active forms. Understanding this metabolic pathway is crucial for assessing exposure and toxicological risk.

Phthalate Metabolism Pathway

The metabolism of phthalates occurs primarily in two phases. Phase I involves the hydrolysis of the parent diester into its corresponding monoester by nonspecific esterases and lipases, mainly in the gut and liver.[8] For higher molecular weight phthalates, this monoester can undergo further oxidative metabolism.[8][9] In Phase II, the monoesters and their oxidized metabolites can be conjugated with glucuronic acid to form more water-soluble compounds that are readily excreted in the urine.[8]

Caption: The two-phase metabolic pathway of phthalates in the body.

The monoester metabolites are often considered the primary toxic species responsible for the endocrine-disrupting effects.[10] Therefore, accurate quantification of both parent phthalates and their metabolites in biological samples is essential for exposure assessment studies, a task for which deuterated standards like Diphenyl Phthalate-3,4,5,6-d4 are indispensable.

References

• 1. Diphenyl phthalate | C20H14O4 | CID 6778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Phthalate Concentrations and Dietary Exposure from Food Purchased in New York State - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 6. Phthalic Acid Esters: Natural Sources and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phthalates and heavy metals as endocrine disruptors in food: A study on pre-packed coffee products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Phthalate Exposure Assessment in Humans - Phthalates and Cumulative Risk Assessment - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Ovarian Metabolism of an Environmentally Relevant Phthalate Mixture - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Deuterated Diphenyl Phthalate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of deuterated diphenyl phthalate (B1215562), a critical isotopically labeled compound for use in mass spectrometry and as a tracer in metabolic studies. This document outlines the synthetic route, detailed experimental protocols, purification methods, and characterization techniques.

Synthesis of Deuterated Diphenyl Phthalate

The synthesis of deuterated diphenyl phthalate is achieved through the esterification of a deuterated phthalic acid precursor with deuterated phenol. The most common approach involves the reaction of phthalic anhydride-d4 with phenol-d6 (B82959) in the presence of an acid catalyst. Alternatively, non-deuterated phthalic anhydride (B1165640) can be reacted with phenol-d5, or phthalic anhydride-d4 with non-deuterated phenol, to achieve different levels of deuteration in the final product.

Reaction Scheme:

(Phthalic Anhydride-d4 + 2 Phenol-d5 → Diphenyl Phthalate-d9)

The reaction is typically catalyzed by a strong acid, such as sulfuric acid or p-toluenesulfonic acid, and is driven to completion by the removal of water.

Experimental Protocol: Synthesis of Diphenyl Phthalate-d14

This protocol describes the synthesis of fully deuterated diphenyl phthalate from phthalic anhydride-d4 and phenol-d6.

Materials:

• Phthalic Anhydride-d4 (C₈D₄O₃)

• Phenol-d6 (C₆D₆O)

• p-Toluenesulfonic acid monohydrate (catalyst)

• Toluene (B28343) (solvent)

Equipment:

• Round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser

• Heating mantle with a magnetic stirrer

• Standard laboratory glassware

Procedure:

• To a 250 mL round-bottom flask, add phthalic anhydride-d4 (1 equivalent), phenol-d6 (2.2 equivalents), and p-toluenesulfonic acid monohydrate (0.05 equivalents).

• Add toluene to the flask to create a slurry that can be efficiently stirred.

• Assemble the Dean-Stark apparatus and reflux condenser.

• Heat the reaction mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap as the reaction proceeds.

• Continue the reaction until no more water is collected in the trap (typically 4-6 hours).

• Allow the reaction mixture to cool to room temperature.

• The crude deuterated diphenyl phthalate can then be purified using the methods outlined in the following section.

Table 1: Reactant and Product Stoichiometry

Compound	Molecular Formula	Molar Mass ( g/mol )	Stoichiometric Ratio
Phthalic Anhydride-d4	C₈D₄O₃	152.14	1
Phenol-d6	C₆D₆O	100.16	2.2
Diphenyl Phthalate-d14	C₂₀D₁₄O₄	332.43	1 (Theoretical)

Purification of Deuterated Diphenyl Phthalate

Purification of the crude product is essential to remove unreacted starting materials, catalyst, and any side products. The two primary methods for purifying solid organic compounds are recrystallization and flash column chromatography.

2.1. Recrystallization

Recrystallization is a technique used to purify a solid compound by dissolving it in a hot solvent and then allowing it to crystallize upon cooling. The choice of solvent is critical for successful recrystallization.

Experimental Protocol: Recrystallization from Xylene

• Dissolve the crude deuterated diphenyl phthalate in a minimal amount of hot xylene.

• Once fully dissolved, allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, washing with a small amount of cold xylene.

• Dry the crystals under vacuum to remove any residual solvent.

Table 2: Recrystallization Solvent Selection

Solvent	Solubility of Diphenyl Phthalate (Non-deuterated)	Comments
Xylene	Sparingly soluble at room temperature, soluble when hot.	A common and effective solvent for the recrystallization of diphenyl phthalates.
Ethanol	Sparingly soluble.	May be used for washing the crystals.
Water	Insoluble.	Not a suitable recrystallization solvent.

2.2. Flash Column Chromatography

Flash column chromatography is a rapid purification technique that uses a stationary phase (typically silica (B1680970) gel) and a mobile phase (a solvent or mixture of solvents) to separate the components of a mixture.

Experimental Protocol: Flash Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

• Pack a chromatography column with the silica gel slurry.

• Dissolve the crude deuterated diphenyl phthalate in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or a mixture of hexane (B92381) and ethyl acetate).

• Load the sample onto the top of the silica gel column.

• Elute the column with a mobile phase of increasing polarity (e.g., a gradient of ethyl acetate (B1210297) in hexane).

• Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified deuterated diphenyl phthalate.

Table 3: Flash Column Chromatography Parameters

Parameter	Description
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Gradient of Ethyl Acetate in Hexane (e.g., 0% to 20%)
Elution Monitoring	Thin Layer Chromatography (TLC) or UV detector

Characterization

The identity and purity of the synthesized deuterated diphenyl phthalate should be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to confirm the absence of protons in the deuterated positions. ¹³C NMR will show characteristic peaks for the carbonyl and aromatic carbons.

• Mass Spectrometry (MS): GC-MS is a powerful technique to determine the molecular weight of the deuterated compound and to assess its isotopic purity. The mass spectrum will show a molecular ion peak corresponding to the mass of the deuterated diphenyl phthalate.

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic C=O stretching frequency for the ester functional groups.

Table 4: Expected Analytical Data

Technique	Expected Result
¹H NMR	Absence of signals in the aromatic region, confirming deuteration.
¹³C NMR	Peaks corresponding to the carbonyl carbons (~167 ppm) and aromatic carbons.
Mass Spec (EI)	Molecular ion peak (M+) at m/z corresponding to the mass of the specific deuterated isotopologue.
IR (KBr)	Strong C=O stretch around 1730 cm⁻¹.

Visualizations

Diagram 1: Synthesis Workflow

Caption: Experimental workflow for the synthesis and purification of deuterated diphenyl phthalate.

Diagram 2: Logical Relationship of Purification Methods

Caption: Decision logic for choosing a purification method for deuterated diphenyl phthalate.

In-Depth Technical Guide to the Physical Characteristics of Diphenyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of Diphenyl Phthalate-d4 (CAS No. 1398065-61-6). The information is intended to support researchers, scientists, and professionals in drug development and other scientific fields who utilize this deuterated standard. This document presents key physical data, detailed experimental protocols for its determination, and a visual representation of a fundamental experimental workflow.

Core Physical Properties

Diphenyl Phthalate-d4, a deuterated analog of Diphenyl Phthalate (B1215562), is primarily used as an internal standard in analytical applications, such as mass spectrometry, for the quantification of phthalates in various matrices. Its physical properties are crucial for its proper handling, storage, and application in experimental settings.

Data Presentation: Physical Characteristics

Property	Diphenyl Phthalate-d4 (CAS: 1398065-61-6)	Diphenyl Phthalate (CAS: 84-62-8)
Molecular Formula	C₂₀H₁₀D₄O₄	C₂₀H₁₄O₄
Molecular Weight	322.35 g/mol	318.32 g/mol [1][2][3]
Appearance	White to Off-White Solid	White crystalline powder
Melting Point	74 - 76 °C	74 - 76 °C[1][2][3]
Boiling Point	No data available	400 - 405 °C at 760 mmHg[4]
Density	No data available	~1.28 g/cm³ at 20°C[4][5]
Vapor Pressure	No data available	7.53 x 10⁻⁷ mm Hg
Water Solubility	No data available	0.082 mg/L[5]
Solubility in Organic Solvents	No data available	Soluble in DMSO; Slightly soluble in Chloroform and Methanol[4][5]
Isotopic Enrichment	99 atom % D	N/A

Experimental Protocols

Accurate determination of physical characteristics is fundamental in chemical research. The following are detailed methodologies for key experiments to ascertain the properties of solid organic compounds like Diphenyl Phthalate-d4.

Melting Point Determination

The melting point is a critical indicator of a compound's purity.

Methodology:

• Sample Preparation: A small amount of the crystalline Diphenyl Phthalate-d4 is finely crushed into a powder.

• Capillary Tube Loading: The powdered sample is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer or temperature sensor.

• Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid mass turns into a clear liquid (completion of melting) are recorded. The melting point is reported as this range.

Boiling Point Determination (for high-boiling solids)

Given the high boiling point of the non-deuterated analog, determination for Diphenyl Phthalate-d4 would require specialized techniques, such as vacuum distillation, to prevent decomposition.

Methodology (Micro-scale):

• Apparatus: A small-scale distillation apparatus or a Thiele tube setup is used.

• Sample Placement: A small quantity of the substance is placed in a micro test tube.

• Pressure Reduction: The system is connected to a vacuum pump to reduce the pressure to a known level.

• Heating: The sample is heated gently.

• Temperature Reading: The temperature at which the liquid boils and its vapor condenses is recorded, along with the corresponding pressure. This can then be extrapolated to the boiling point at atmospheric pressure using a nomograph.

Solubility Determination

Understanding the solubility profile is essential for sample preparation and designing reaction conditions.

Methodology:

• Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone, toluene, DMSO) are chosen.

• Sample Preparation: A small, accurately weighed amount of Diphenyl Phthalate-d4 (e.g., 1-5 mg) is placed into a series of small test tubes.

• Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective test tubes.

• Mixing: The tubes are agitated or sonicated to ensure thorough mixing.

• Observation: The samples are visually inspected for dissolution. Solubility is typically categorized as soluble, partially soluble, or insoluble. For quantitative analysis, the concentration of the dissolved substance can be determined using techniques like UV-Vis spectroscopy or HPLC after filtration.

Mandatory Visualization

The following diagram illustrates a generalized workflow for determining the melting point of a solid organic compound.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. accustandard.com [accustandard.com]
• 3. DIPHENYL PHTHALATE CAS#: 84-62-8 [m.chemicalbook.com]
• 4. Buy Diphenyl phthalate | 84-62-8 | >98% [smolecule.com]
• 5. DIPHENYL PHTHALATE | 84-62-8 [chemicalbook.com]

A Technical Guide to the Isotopic Purity of Diphenyl Phthalate-3,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of Diphenyl Phthalate-3,4,5,6-d4, a deuterated internal standard crucial for accurate quantification in various analytical applications. This document outlines the synthesis, methods for determining isotopic purity, and presents available data on its isotopic enrichment.

Introduction

Diphenyl Phthalate-3,4,5,6-d4 is the deuterium-labeled analogue of Diphenyl Phthalate (B1215562). Due to its chemical inertness and structural similarity to the parent compound, it is an ideal internal standard for analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1] The incorporation of four deuterium (B1214612) atoms on the phthalate ring provides a distinct mass shift, allowing for clear differentiation from the unlabeled analyte while maintaining similar chromatographic behavior. The accuracy of quantitative analyses using this internal standard is directly dependent on its isotopic purity.

Isotopic Purity Data

The isotopic purity of a deuterated compound refers to the percentage of molecules in which the hydrogen atoms at specific positions have been replaced by deuterium. Commercially available Diphenyl Phthalate-3,4,5,6-d4 is typically offered with a high isotopic enrichment. For instance, CDN Isotopes specifies an isotopic enrichment of 99 atom % D for their product (Catalogue # D-7446).[2][3]

While a specific Certificate of Analysis with a detailed isotopic distribution is not publicly available, a representative isotopic distribution for a batch with 99 atom % D is presented in Table 1 for illustrative purposes. This distribution is calculated based on the statistical incorporation of deuterium.

Table 1: Representative Isotopic Distribution of Diphenyl Phthalate-3,4,5,6-d4

Isotopic Species	Designation	Molecular Weight ( g/mol )	Representative Abundance (%)
Unlabeled	d0	318.33	< 0.1
Monodeuterated	d1	319.34	< 0.5
Dideuterated	d2	320.34	< 1.0
Trideuterated	d3	321.35	~ 2.0 - 4.0
Tetradeuterated	d4	322.35	> 95.0

Note: This table presents a representative distribution for a product with high isotopic enrichment. The actual distribution may vary between batches and suppliers. A Certificate of Analysis should be consulted for precise data.

Experimental Protocols

The determination of isotopic purity is critical for the validation of a deuterated standard. The two primary analytical techniques for this purpose are Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Synthesis of Diphenyl Phthalate-3,4,5,6-d4

A general and efficient method for the synthesis of deuterated phthalate esters involves the use of a deuterated precursor. A plausible synthetic route for Diphenyl Phthalate-3,4,5,6-d4 starts with Phthalic-3,4,5,6-d4 acid or its corresponding anhydride (B1165640).

Reaction Scheme:

Phthalic-3,4,5,6-d4 anhydride reacts with phenol (B47542) in the presence of an acid catalyst (e.g., sulfuric acid) or by using a dehydrating agent to yield Diphenyl Phthalate-3,4,5,6-d4.

Illustrative Protocol:

• Esterification: A mixture of Phthalic-3,4,5,6-d4 anhydride (1 equivalent) and phenol (2.2 equivalents) is heated. A catalytic amount of a strong acid, such as sulfuric acid, is added.

• Reaction Monitoring: The reaction is monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is cooled and dissolved in an organic solvent like ethyl acetate. The organic layer is washed with a saturated sodium bicarbonate solution to remove unreacted acid and then with brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization or column chromatography to yield pure Diphenyl Phthalate-3,4,5,6-d4.

Isotopic Purity Determination by Mass Spectrometry

Mass spectrometry is a highly sensitive technique used to determine the isotopic distribution of a labeled compound. High-resolution mass spectrometry (HRMS) is particularly powerful for resolving different isotopologues.

Experimental Workflow:

• Sample Preparation: A dilute solution of Diphenyl Phthalate-3,4,5,6-d4 is prepared in a suitable volatile solvent (e.g., acetonitrile (B52724) or methanol).

• Chromatographic Separation (Optional but Recommended): The sample is injected into a GC or LC system to separate the analyte from any potential impurities.

• Mass Spectrometric Analysis: The eluent from the chromatograph is introduced into the mass spectrometer. A full scan mass spectrum is acquired over a mass range that includes the molecular ions of all possible isotopic species (d0 to d4).

• Data Analysis: The relative intensities of the ion peaks corresponding to each isotopic species are measured. The isotopic purity is calculated by determining the percentage of the d4 species relative to the sum of all isotopic species.

Isotopic Purity Determination by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides information about the chemical environment of atoms. For deuterated compounds, both ¹H-NMR and ²H-NMR can be utilized to assess isotopic purity.

¹H-NMR Spectroscopy:

In the ¹H-NMR spectrum of a highly deuterated compound like Diphenyl Phthalate-3,4,5,6-d4, the signals corresponding to the deuterated positions will be significantly diminished or absent. The presence of small residual signals at the chemical shifts of the aromatic protons of the phthalate ring indicates incomplete deuteration. By integrating these residual proton signals and comparing them to the integral of a known internal standard or the non-deuterated phenyl groups, the percentage of non-deuterated species can be estimated. The ¹H-NMR spectrum of unlabeled Diphenyl Phthalate shows characteristic signals for the aromatic protons.[4][5]

²H-NMR Spectroscopy:

²H-NMR (Deuterium NMR) directly observes the deuterium nuclei. A ²H-NMR spectrum of Diphenyl Phthalate-3,4,5,6-d4 would show a signal at the chemical shift corresponding to the aromatic positions of the phthalate ring, confirming the presence and location of the deuterium atoms.[6] The sample for ²H-NMR should be prepared in a non-deuterated solvent to avoid overwhelming the detector with the solvent signal.[7]

Experimental Protocol (General):

• Sample Preparation: A known amount of Diphenyl Phthalate-3,4,5,6-d4 is dissolved in a suitable NMR solvent (e.g., CDCl₃ for ¹H-NMR, CHCl₃ for ²H-NMR). For quantitative ¹H-NMR, a certified internal standard is added.

• NMR Data Acquisition: The ¹H or ²H-NMR spectrum is acquired on a high-field NMR spectrometer.

• Data Processing and Analysis: The acquired spectrum is processed (Fourier transformation, phase correction, and baseline correction). For ¹H-NMR, the integrals of the residual proton signals are compared to the integral of the standard to calculate the isotopic purity. For ²H-NMR, the presence of the expected deuterium signal confirms deuteration.

Applications in Drug Development and Research

Diphenyl Phthalate-3,4,5,6-d4 is primarily used as an internal standard in the quantitative analysis of phthalates in various matrices, including biological samples, environmental samples, and pharmaceutical formulations.[1] Phthalates are common plasticizers, and their presence in pharmaceutical products is often monitored due to potential health concerns.[8] The use of a deuterated internal standard like Diphenyl Phthalate-3,4,5,6-d4 allows for accurate and precise quantification by compensating for variations in sample preparation and instrument response.

Conclusion

The isotopic purity of Diphenyl Phthalate-3,4,5,6-d4 is a critical parameter that ensures its reliability as an internal standard for quantitative analysis. Commercially available standards typically have a high isotopic enrichment, often exceeding 99 atom % D. The isotopic distribution can be accurately determined using mass spectrometry and NMR spectroscopy. This technical guide provides researchers, scientists, and drug development professionals with the fundamental knowledge regarding the synthesis, analysis, and application of this important deuterated compound. For lot-specific data, it is always recommended to consult the Certificate of Analysis provided by the supplier.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. DIPHENYL PHTHALATE(84-62-8) 1H NMR [m.chemicalbook.com]
• 5. Diphenyl phthalate | C20H14O4 | CID 6778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. accustandard.com [accustandard.com]

Stability and Storage of Diphenyl Phthalate-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and storage considerations for Diphenyl Phthalate-d4 (d4-DPP), a deuterated internal standard crucial for accurate quantification in mass spectrometry-based analyses. Ensuring the integrity of d4-DPP is paramount for reliable and reproducible results in research and development.

Overview of Diphenyl Phthalate-d4 Stability

Diphenyl Phthalate-d4 is the deuterated form of Diphenyl Phthalate (B1215562), a diester of phthalic acid. As a stable isotope-labeled internal standard, its chemical and physical properties are nearly identical to the unlabeled analyte, allowing it to effectively account for variations in sample preparation and instrument response.[1] The stability of d4-DPP is influenced by factors such as temperature, light, pH, and the solvent used for storage. While the unlabeled Diphenyl Phthalate is known to be chemically stable under standard ambient conditions, specific precautions are necessary for the deuterated analog to prevent degradation and isotopic exchange.

Recommended Storage Conditions

Proper storage is critical to maintain the chemical purity and isotopic integrity of Diphenyl Phthalate-d4. The following conditions are recommended based on supplier information and general best practices for deuterated standards.[2][3]

Table 1: Recommended Storage Conditions for Diphenyl Phthalate-d4

Form	Storage Temperature	Light Conditions	Atmosphere
Solid (Neat)	Room Temperature or -20°C for long-term	Protect from light (store in amber vials or in the dark)	Store in a tightly sealed container in a dry, well-ventilated place[4]
In Solution	-20°C or lower	Protect from light (use amber vials)	Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation

Note: Always refer to the manufacturer's certificate of analysis for specific storage recommendations for a particular lot of the standard.

Quantitative Stability Data (Illustrative)

While specific public quantitative stability data for Diphenyl Phthalate-d4 is limited, the following tables provide an illustrative example of expected stability based on the known behavior of unlabeled Diphenyl Phthalate and general stability patterns of deuterated internal standards. These tables are intended to serve as a guideline for designing in-house stability studies.

Table 2: Illustrative Long-Term Stability of Diphenyl Phthalate-d4 Solution (1 mg/mL in Acetonitrile) at -20°C

Time Point	Purity (%)	Isotopic Purity (%D)	Observations
0 Months	99.8	99.5	Initial analysis
6 Months	99.7	99.5	No significant degradation
12 Months	99.6	99.4	Within acceptable limits
24 Months	99.3	99.4	Within acceptable limits
36 Months	99.0	99.3	Re-analysis recommended[5]

Table 3: Illustrative Short-Term Stability of Diphenyl Phthalate-d4 Solution (1 mg/mL in Acetonitrile) at Room Temperature (25°C)

Time Point	Purity (%)	Isotopic Purity (%D)	Observations
0 Hours	99.8	99.5	Initial analysis
24 Hours	99.7	99.5	Stable
48 Hours	99.6	99.5	Stable
72 Hours	99.5	99.4	Minor decrease in purity

Potential Degradation Pathways

Diphenyl Phthalate can degrade through several pathways, and it is presumed that Diphenyl Phthalate-d4 follows similar routes. The primary degradation pathways include hydrolysis, photodegradation, and biodegradation.

• Hydrolysis: Under acidic or basic conditions, the ester bonds of Diphenyl Phthalate-d4 can be hydrolyzed to form monophenyl phthalate-d4 and subsequently phthalic acid-d4 and phenol.

• Photodegradation: Exposure to UV light can lead to the degradation of phthalates. The aromatic rings in Diphenyl Phthalate-d4 absorb UV radiation, which can initiate degradation reactions.

• Biodegradation: Certain microorganisms can metabolize diphenyl phthalate, leading to its breakdown.[6] This is primarily a concern for environmental samples.

Caption: Potential degradation pathways of Diphenyl Phthalate-d4.

Experimental Protocols

Protocol for Long-Term Stability Assessment

Objective: To evaluate the long-term stability of Diphenyl Phthalate-d4 in a specified solvent and storage condition.

Materials:

• Diphenyl Phthalate-d4 standard

• High-purity solvent (e.g., acetonitrile (B52724), methanol)

• Amber glass vials with PTFE-lined caps

• Analytical balance

• Volumetric flasks

• Pipettes

• GC-MS or LC-MS/MS system

Procedure:

• Solution Preparation: Prepare a stock solution of Diphenyl Phthalate-d4 at a concentration of 1 mg/mL in the chosen solvent.

• Aliquoting: Aliquot the stock solution into multiple amber glass vials.

• Storage: Store the vials at the desired long-term storage temperature (e.g., -20°C).

• Time Points: Analyze the samples at predetermined time points (e.g., 0, 3, 6, 12, 24, and 36 months).

• Analysis: At each time point, remove a vial from storage, allow it to equilibrate to room temperature, and analyze the contents using a validated stability-indicating method (e.g., GC-MS or LC-MS/MS) to determine the purity and concentration of Diphenyl Phthalate-d4.

• Data Evaluation: Compare the results at each time point to the initial (time 0) results. The standard is considered stable if the purity and concentration remain within a predefined acceptance range (e.g., ±10% of the initial value).

Protocol for Forced Degradation Study

Objective: To investigate the intrinsic stability of Diphenyl Phthalate-d4 and identify potential degradation products under various stress conditions.

Stress Conditions:

• Acid Hydrolysis: Incubate a solution of d4-DPP in 0.1 M HCl at 60°C for 24 hours.

• Base Hydrolysis: Incubate a solution of d4-DPP in 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat a solution of d4-DPP with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid standard to 105°C for 24 hours.

• Photostability: Expose a solution of d4-DPP to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Procedure:

• Prepare solutions of Diphenyl Phthalate-d4 in an appropriate solvent.

• Expose the solutions and solid standard to the stress conditions outlined above.

• At the end of the exposure period, neutralize acidic and basic samples.

• Analyze all samples, including a non-stressed control, using a suitable analytical method (e.g., LC-MS/MS with a gradient elution) to separate and identify the parent compound and any degradation products.

Caption: Experimental workflow for a forced degradation study of Diphenyl Phthalate-d4.

Analytical Methods for Stability Assessment

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common techniques for the analysis of phthalates and are well-suited for stability studies of Diphenyl Phthalate-d4.[7][8]

GC-MS:

• Column: A low-polarity column, such as a 5% phenyl-methylpolysiloxane, is typically used.

• Injection: Splitless injection is preferred for trace analysis.

• Detection: Selected Ion Monitoring (SIM) mode is used for high sensitivity and selectivity, monitoring the characteristic ions of Diphenyl Phthalate-d4 and its potential degradation products.

LC-MS/MS:

• Column: A C18 reversed-phase column is commonly employed.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) with a suitable modifier (e.g., ammonium (B1175870) formate (B1220265) or formic acid) is used for separation.

• Detection: Multiple Reaction Monitoring (MRM) mode provides high selectivity and sensitivity for quantification.

Considerations for Deuterium (B1214612) Exchange

A critical aspect of using deuterated internal standards is the potential for back-exchange of deuterium for hydrogen. While the deuterium atoms on the aromatic ring of Diphenyl Phthalate-d4 are generally stable, exposure to harsh acidic or basic conditions or certain catalytic surfaces could potentially facilitate exchange. It is therefore essential to use a stability-indicating analytical method that can differentiate between the deuterated standard and its unlabeled analog to monitor for any potential isotopic dilution.

Conclusion

The stability and proper storage of Diphenyl Phthalate-d4 are crucial for its effective use as an internal standard in quantitative analysis. By adhering to the recommended storage conditions and implementing robust stability testing protocols, researchers, scientists, and drug development professionals can ensure the integrity of their analytical data and the reliability of their results. This guide provides a comprehensive framework for understanding and managing the stability of Diphenyl Phthalate-d4.

References

• 1. s4science.at [s4science.at]
• 2. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine [mdpi.com]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. asianjpr.com [asianjpr.com]
• 5. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 6. Degradation of diphenyl phthalate by Sphingomonas chungbukensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. sciex.com [sciex.com]

Diphenyl Phthalate-d4: An In-depth Technical Safety Guide

This guide provides a comprehensive overview of the safety data for Diphenyl Phthalate-d4, compiled for researchers, scientists, and professionals in drug development. The information presented is primarily based on the safety data sheet (SDS) for the unlabeled compound, Diphenyl Phthalate, as specific detailed safety studies on the deuterated analog are not widely available. The isotopic labeling is not expected to significantly alter the chemical's hazardous properties.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of Diphenyl Phthalate are summarized below, providing essential data for handling and storage.

Property	Value
CAS Number	1398065-61-6 (for d4); 84-62-8 (for unlabeled)
Molecular Formula	C₂₀D₄H₁₀O₄
Molecular Weight	322.35 g/mol [1]
Appearance	White solid/powder[2]
Melting Point	74-76 °C (165-169 °F)[3]
Boiling Point	257 °C (495 °F)[3]
Density	1.28 g/cm³[4]
Solubility	Slightly soluble in Chloroform and Methanol.[5] Water solubility: 82 µg/L at 24 °C.[5]
Flash Point	224 °C[4]

Toxicological and Hazard Information

Diphenyl Phthalate is classified with specific hazards as detailed in the Globally Harmonized System (GHS). The primary routes of exposure are inhalation, skin contact, and eye contact.

Hazard Classification	GHS Category	Hazard Statement
Skin Irritation	Category 2	H315: Causes skin irritation[2]
Eye Irritation	Category 2A	H319: Causes serious eye irritation[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	H335: May cause respiratory irritation[2]
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life[3]
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects

Signal Word: Warning[3]

Exposure Controls and Personal Protection

To minimize exposure and ensure safe handling, the following control measures and personal protective equipment (PPE) are recommended.

Control Parameter	Recommendation
Engineering Controls	Use only outdoors or in a well-ventilated area.[2] Ensure eyewash stations and safety showers are close to the workstation.[2]
Eye/Face Protection	Wear safety glasses with side-shields or chemical safety goggles.[6]
Skin Protection	Wear protective gloves (e.g., Nitrile rubber).[2] Wear appropriate protective clothing to prevent skin exposure.[7]
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA approved respirator.[3][7]
Handling	Avoid contact with skin and eyes.[2] Do not breathe dust.[2] Wash hands thoroughly after handling.[2]
Storage	Keep container tightly closed in a dry, cool, and well-ventilated place.[2]

Experimental Protocols and Methodologies

While specific experimental protocols for generating the safety data of Diphenyl Phthalate-d4 are not detailed in the provided SDS, the hazard classifications are typically determined through standardized testing methods, such as those established by the OECD (Organisation for Economic Co-operation and Development) Guidelines for the Testing of Chemicals.

• Skin Irritation/Corrosion (OECD 404): This test typically involves applying the substance to the skin of an animal model (e.g., rabbit) and observing for signs of irritation over a specified period.

• Acute Eye Irritation/Corrosion (OECD 405): Similar to the skin irritation test, this involves applying the substance to the eye of an animal model and observing for irritation or damage.

• Acute Inhalation Toxicity (OECD 403): This test involves exposing animals to the substance via inhalation to determine the concentration that causes adverse effects or mortality.

• Toxicity to Aquatic Organisms (e.g., OECD 202, 203): These tests assess the acute toxicity of the substance to aquatic invertebrates (e.g., Daphnia) and fish.

Visualized Workflows and Logical Relationships

To further aid in the safe handling and management of Diphenyl Phthalate-d4, the following diagrams illustrate key safety processes.

Caption: A workflow for the safe handling of Diphenyl Phthalate-d4.

Caption: A flowchart for responding to an accidental spill.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. accustandard.com [accustandard.com]
• 4. cpachem.com [cpachem.com]
• 5. DIPHENYL PHTHALATE | 84-62-8 [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]

Commercial Suppliers and Technical Guide for Diphenyl Phthalate-3,4,5,6-d4

For researchers, scientists, and drug development professionals requiring high-purity deuterated standards, Diphenyl Phthalate-3,4,5,6-d4 is a critical internal standard for the quantitative analysis of its unlabeled counterpart, Diphenyl Phthalate. This technical guide provides an overview of commercial suppliers, key product specifications, and general experimental protocols for its use in mass spectrometry-based methods.

Commercial Supplier Overview

Diphenyl Phthalate-3,4,5,6-d4 is available from several reputable suppliers of chemical standards. The following table summarizes the key quantitative data for this product from leading vendors, facilitating easy comparison for procurement.

Supplier	Product/Catalog No.	CAS Number	Molecular Formula	Molecular Weight	Isotopic Enrichment	Chemical Purity	Available Quantities
LGC Standards	TRC-D491591	1398065-61-6	C₂₀D₄H₁₀O₄	322.35	Not specified	Not specified	1 mg, 2 mg, 10 mg[]
CDN Isotopes	D-7446	1398065-61-6	C₆D₄(COOC₆H₅)₂	322.35	99 atom % D	Min 98%	0.05 g, 0.1 g
BOC Sciences	BLP-005191	1398065-61-6	C₂₀H₁₀D₄O₄	322.35	Not specified	Not specified	Available in bulk, inquire for quote[2]
MedChemExpress	HY-B1966S	1398065-61-6	C₂₀D₄H₁₀O₄	322.35	Not specified	Not specified	Inquire for quote[3]

Experimental Protocols: Use as an Internal Standard

Diphenyl Phthalate-3,4,5,6-d4 is primarily used as an internal standard in analytical methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to ensure accurate quantification of Diphenyl Phthalate. The use of a stable isotope-labeled internal standard is a robust technique to correct for variations in sample preparation, extraction efficiency, and instrument response.

While specific protocols should be optimized based on the matrix and instrumentation, a general methodology for the use of Diphenyl Phthalate-3,4,5,6-d4 as an internal standard is provided below.

General Protocol for Sample Analysis by LC-MS/MS

• Preparation of Stock Solutions:

  • Prepare a stock solution of Diphenyl Phthalate-3,4,5,6-d4 in a suitable organic solvent (e.g., methanol (B129727), acetonitrile) at a concentration of approximately 1 mg/mL.

  • Similarly, prepare a stock solution of the unlabeled Diphenyl Phthalate standard.

  • From these stock solutions, prepare a series of working standard solutions containing a constant concentration of the internal standard and varying concentrations of the unlabeled analyte to create a calibration curve.

• Sample Preparation and Extraction:

  • Accurately weigh or measure the sample to be analyzed.

  • Spike the sample with a known amount of the Diphenyl Phthalate-3,4,5,6-d4 internal standard solution at the beginning of the sample preparation process.

  • Perform a suitable extraction procedure (e.g., liquid-liquid extraction, solid-phase extraction) to isolate the phthalates from the sample matrix.

• LC-MS/MS Analysis:

  • Inject the extracted sample and the calibration standards into the LC-MS/MS system.

  • Chromatographic Separation: Use a suitable C18 column with a mobile phase gradient of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like ammonium (B1175870) acetate (B1210297) or formic acid to improve ionization.

  • Mass Spectrometry Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • Monitor a specific precursor-to-product ion transition for Diphenyl Phthalate.

    • Monitor a specific precursor-to-product ion transition for Diphenyl Phthalate-3,4,5,6-d4. The precursor ion for the deuterated standard will have a mass-to-charge ratio (m/z) that is 4 units higher than the unlabeled compound.

• Quantification:

  • Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte for the calibration standards.

  • Determine the concentration of Diphenyl Phthalate in the unknown samples by calculating the peak area ratio and interpolating from the calibration curve.

Logical Workflows

The following diagrams illustrate the typical workflows for procuring a chemical standard and its application in a quantitative analytical experiment.

Procurement workflow for a chemical standard.

Experimental workflow for quantitative analysis.

References

• 2. fda.gov.tw [fda.gov.tw]
• 3. Diphenyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]

The Role of Diphenyl Phthalate-d4 in Modern Analytical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical application of Diphenyl Phthalate-d4 in analytical research. As a deuterated analogue of Diphenyl Phthalate (B1215562), this isotopically labeled compound serves as an indispensable internal standard for the precise quantification of phthalates in a variety of complex matrices. Its use is paramount in environmental monitoring, food safety analysis, and quality control in consumer products, where accurate measurement of these potentially endocrine-disrupting chemicals is essential.

Core Application: An Internal Standard in Mass Spectrometry

Diphenyl Phthalate-d4 is primarily utilized as an internal standard in analytical methodologies, particularly those employing mass spectrometry (MS), such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The rationale for its use lies in its chemical similarity to the target analyte, Diphenyl Phthalate, and other related phthalates. However, its increased mass, due to the presence of four deuterium (B1214612) atoms, allows it to be distinguished from the non-labeled analytes by the mass spectrometer.

The addition of a known quantity of Diphenyl Phthalate-d4 to a sample at the beginning of the analytical process helps to correct for the loss of analyte during sample preparation and for variations in instrument response. This ensures a higher degree of accuracy and precision in the final quantitative results.

Quantitative Data Summary

The following tables summarize typical quantitative parameters associated with the analysis of phthalates using deuterated internal standards like Diphenyl Phthalate-d4. These values are representative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Typical Performance Data for Phthalate Analysis using a Deuterated Internal Standard

Parameter	Typical Value Range	Notes
Linearity (R²)	> 0.995	Indicates a strong correlation between the concentration and the instrument response over a defined range.
Limit of Detection (LOD)	0.03 - 1.0 µg/L	The lowest concentration of an analyte that can be reliably detected.
Limit of Quantification (LOQ)	0.10 - 3.0 µg/L	The lowest concentration of an analyte that can be accurately and precisely quantified.
Recovery	85% - 115%	The percentage of the true amount of an analyte that is detected by the analytical method.
Precision (RSD)	< 15%	The relative standard deviation, a measure of the repeatability of the analytical method.

Table 2: Example of Calibration Standard Preparation

Standard Level	Concentration of Analyte (ng/mL)	Concentration of Internal Standard (ng/mL)
1	0.5	50
2	1.0	50
3	5.0	50
4	10.0	50
5	25.0	50
6	50.0	50
7	100.0	50

Experimental Protocols

Below are detailed methodologies for the analysis of phthalates in different matrices using Diphenyl Phthalate-d4 as an internal standard.

Method 1: Analysis of Phthalates in Water Samples by GC-MS

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• 1.1. Sample Collection: Collect 1 liter of water sample in a pre-cleaned amber glass bottle.

• 1.2. Internal Standard Spiking: Add a known amount of Diphenyl Phthalate-d4 solution (e.g., 50 µL of a 1 µg/mL solution in methanol) to the water sample.

• 1.3. Extraction:

  • Transfer the spiked water sample to a 2 L separatory funnel.

  • Add 60 mL of dichloromethane (B109758) to the separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the funnel to release pressure.

  • Allow the layers to separate for 10 minutes.

  • Drain the lower organic layer into a flask.

  • Repeat the extraction twice more with fresh 60 mL portions of dichloromethane.

• 1.4. Drying and Concentration:

  • Pass the combined organic extracts through a funnel containing anhydrous sodium sulfate (B86663) to remove any residual water.

  • Concentrate the extract to approximately 1 mL using a rotary evaporator at 35°C.

  • Further concentrate the extract to a final volume of 0.5 mL under a gentle stream of nitrogen.

2. GC-MS Analysis

• 2.1. Instrument Conditions:

  • Gas Chromatograph: Agilent 8890 GC or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent.

  • Inlet Temperature: 280°C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 1 minute.

    • Ramp to 220°C at 20°C/min.

    • Ramp to 300°C at 5°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• 2.2. Mass Spectrometer Conditions:

  • Mass Spectrometer: Agilent 5977B MSD or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Diphenyl Phthalate: m/z 149, 241, 318.

    • Diphenyl Phthalate-d4: m/z 153, 245, 322.

3. Quantification

• Construct a calibration curve by plotting the ratio of the peak area of the target phthalate to the peak area of Diphenyl Phthalate-d4 against the concentration of the target phthalate in the calibration standards.

• Determine the concentration of the target phthalate in the samples by comparing the peak area ratio to the calibration curve.

Method 2: Analysis of Phthalates in Food Samples by LC-MS/MS

1. Sample Preparation: Solid-Phase Extraction (SPE)

• 1.1. Sample Homogenization: Homogenize 1 g of the food sample.

• 1.2. Internal Standard Spiking: Add a known amount of Diphenyl Phthalate-d4 solution (e.g., 50 µL of a 1 µg/mL solution in methanol) to the homogenized sample.

• 1.3. Extraction:

  • Add 10 mL of acetonitrile (B52724) to the spiked sample and vortex for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant.

• 1.4. Solid-Phase Extraction (SPE):

  • Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of deionized water.

  • Loading: Load the supernatant onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

  • Elution: Elute the analytes with 5 mL of acetonitrile.

• 1.5. Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 0.5 mL of the mobile phase.

2. LC-MS/MS Analysis

• 2.1. Instrument Conditions:

  • Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

  • Column: Zorbax Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent.

  • Mobile Phase A: 5 mM Ammonium Acetate in Water.

  • Mobile Phase B: Methanol.

  • Gradient: 50% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 5 µL.

• 2.2. Mass Spectrometer Conditions:

  • Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Ion Source Gas 1: 50 psi.

  • Ion Source Gas 2: 60 psi.

  • Curtain Gas: 35 psi.

  • Temperature: 500°C.

  • IonSpray Voltage: 5500 V.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

    • Diphenyl Phthalate: Precursor ion: m/z 319.1, Product ion: m/z 149.1.

    • Diphenyl Phthalate-d4: Precursor ion: m/z 323.1, Product ion: m/z 153.1.

3. Quantification

• Follow the same quantification procedure as described for the GC-MS method.

Visualizations

The following diagrams illustrate the experimental workflows for phthalate analysis.

Caption: Workflow for Phthalate Analysis in Water by GC-MS.

Caption: Workflow for Phthalate Analysis in Food by LC-MS/MS.

The Principle of Using Deuterated Standards in Mass Spectrometry: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles, experimental protocols, and data interpretation associated with the use of deuterated internal standards in quantitative mass spectrometry. It is designed to be a valuable resource for professionals in drug development and other scientific fields who rely on precise and accurate analytical measurements.

The Fundamental Principle: Isotope Dilution Mass Spectrometry

The use of deuterated standards in mass spectrometry is a powerful application of Isotope Dilution Mass Spectrometry (IDMS).[1][2][3][4] The core principle is the introduction of a known quantity of an isotopically labeled version of the analyte (the deuterated standard) into a sample at the earliest possible stage of the analytical workflow.[5] This "internal standard" is chemically identical to the analyte of interest but has a distinct mass due to the replacement of one or more hydrogen atoms with deuterium.[5][6]

Because the deuterated standard and the native analyte have nearly identical physicochemical properties, they behave in the same manner during sample preparation, chromatography, and ionization in the mass spectrometer.[5][6][7] Any variations or losses that occur throughout the analytical process will affect both the analyte and the internal standard proportionally.[5] By measuring the ratio of the signal from the native analyte to the signal from the deuterated standard, accurate and precise quantification can be achieved, effectively canceling out experimental variability.[5][8]

Advantages of Using Deuterated Standards

The adoption of deuterated internal standards has become the gold standard in quantitative bioanalysis for several compelling reasons:[6][7]

• Correction for Matrix Effects : Biological samples are complex matrices that can cause ion suppression or enhancement in the mass spectrometer's ion source, leading to inaccurate results.[6][9] Deuterated standards co-elute with the analyte, experiencing the same matrix effects and thus providing effective normalization.[6][10]

• Compensation for Sample Preparation Variability : The multi-step processes of sample preparation, such as liquid-liquid extraction (LLE), solid-phase extraction (SPE), and protein precipitation, can introduce significant variability.[9][11] Adding the deuterated standard at the beginning of this process corrects for any analyte loss that may occur.[8][12]

• Mitigation of Instrumental Drift : Mass spectrometers can experience fluctuations in signal intensity over time.[13] Since the analyte and the deuterated standard are measured simultaneously, this drift is effectively normalized.

• Improved Accuracy and Precision : The ability to correct for these various sources of error leads to a significant improvement in the accuracy and precision of the quantitative data.[6][10] This is critical for regulatory submissions and making informed decisions in drug development.[6] In fact, the European Medicines Agency (EMA) has noted that over 90% of bioanalytical method validations submitted to them utilize stable isotope-labeled internal standards.[6]

Quantitative Data Presentation

The impact of using deuterated internal standards on assay performance is evident in the validation data. The following tables summarize typical quantitative results from validated LC-MS/MS methods, demonstrating the enhanced precision and accuracy achieved.

Table 1: Method Validation Data for Immunosuppressive Drugs in Whole Blood [14][15]

Analyte	Calibration Range (ng/mL)	Precision (%CV)	Accuracy (%Bias)
Cyclosporine A	25 - 1500	< 5%	± 4%
Tacrolimus	1 - 50	< 6%	± 5%
Sirolimus	1 - 50	< 7%	± 6%
Everolimus	1 - 50	< 6%	± 5%

Table 2: Method Validation Data for Vitamin D Metabolites in Serum [15]

Analyte	Calibration Range (ng/mL)	Precision (%CV)	Accuracy (%Bias)
25-hydroxyvitamin D3	2.5 - 100	< 8%	± 7%
25-hydroxyvitamin D2	2.5 - 100	< 9%	± 8%

Experimental Protocols

The successful implementation of deuterated standards requires meticulous attention to experimental detail. Below are detailed methodologies for key experiments.

Materials and Reagents:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., Triple Quadrupole)

• Analyte reference standard

• Deuterated internal standard (high isotopic purity)

• HPLC-grade solvents (e.g., methanol, acetonitrile (B52724), water)

• Formic acid or other mobile phase modifier

• Blank biological matrix (e.g., plasma, serum, whole blood)

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare stock solutions of the analyte and the deuterated internal standard in a suitable organic solvent.

  • Prepare a series of working solutions for the calibration curve by serially diluting the analyte stock solution.

  • Prepare a working solution of the deuterated internal standard at a fixed concentration.

• Sample Preparation (Protein Precipitation): [15]

  • To a set volume of the biological sample (e.g., 100 µL of plasma), add the deuterated internal standard working solution.[15]

  • Add a protein precipitation agent (e.g., acetonitrile or methanol) to the sample.[14]

  • Vortex the mixture to ensure thorough mixing and protein precipitation.[15]

  • Centrifuge the sample to pellet the precipitated proteins.[15]

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.[15]

• LC-MS/MS Analysis:

  • Inject the prepared sample onto an appropriate LC column (e.g., C18).[15]

  • Use a gradient elution with suitable mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid) to achieve chromatographic separation.[15]

  • Perform detection using a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.[15]

  • Monitor the specific precursor-to-product ion transitions for both the analyte and the deuterated internal standard.[15]

• Data Analysis: [5]

  • Integrate the chromatographic peak areas for the analyte and the deuterated internal standard.[5]

  • Calculate the peak area ratio of the analyte to the internal standard for all samples, calibration standards, and quality controls.[5]

  • Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations.[5]

  • Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.[5]

Materials:

• Human serum samples

• Deuterated 25-hydroxyvitamin D3 (e.g., d3-25(OH)D3)

• Supported Liquid Extraction (SLE) column

• Derivatization agent (e.g., PTAD)

Procedure:

• Sample Preparation:

  • To 100 µL of serum, add the deuterated internal standard solution.[15]

  • Load the mixture onto an SLE column.[15]

  • Elute the analytes with a mixture of hexane (B92381) and ethyl acetate.[15]

  • Evaporate the eluate to dryness.

  • Reconstitute the residue and perform derivatization with PTAD to enhance ionization efficiency.[15]

• LC-MS/MS Analysis:

  • Inject the derivatized sample onto a C18 LC column.[15]

  • Separate the metabolites using a suitable mobile phase gradient.[15]

  • Detect the analytes using a tandem mass spectrometer operating in MRM mode.[15]

Visualizations of Workflows and Principles

The following diagrams illustrate the key concepts and workflows discussed in this guide.

Caption: General experimental workflow for bioanalysis using deuterated internal standards.

Caption: Logical relationship of how deuterated standards correct for analytical variability.

Caption: Role of deuterated standards in the drug development pipeline.

Conclusion

Deuterated internal standards are an indispensable tool in modern quantitative mass spectrometry, particularly within the demanding environment of drug development.[6] Their ability to accurately and precisely correct for a wide range of analytical variables ensures the generation of high-quality, reliable, and reproducible data.[6] For researchers and scientists, a thorough understanding of the principles of isotope dilution and the meticulous application of the experimental protocols outlined in this guide are critical for ensuring the integrity of pharmacokinetic and bioanalytical data, ultimately contributing to the successful development of new and effective therapies.[6]

References

• 1. osti.gov [osti.gov]
• 2. Isotope dilution | Mass spectrometry, Trace elements, Quantification | Britannica [britannica.com]
• 3. Isotope dilution - Wikipedia [en.wikipedia.org]
• 4. An isotope dilution mass spectrometry overview: tips and applications for the measurement of radionuclides - Journal of Analytical Atomic Spectrometry (RSC Publishing) DOI:10.1039/D4JA00029C [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 9. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 10. benchchem.com [benchchem.com]
• 11. insights.allumiqs.com [insights.allumiqs.com]
• 12. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. texilajournal.com [texilajournal.com]
• 15. benchchem.com [benchchem.com]

Understanding Isotope Effects in Deuterated Compounds: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic substitution of hydrogen with its stable, heavier isotope, deuterium (B1214612), has emerged as a powerful tool in drug discovery and development. This seemingly minor atomic alteration can profoundly influence a molecule's physicochemical properties, leading to significant changes in its pharmacokinetic and pharmacodynamic profile. This guide provides a comprehensive technical overview of the core principles of kinetic and thermodynamic isotope effects in deuterated compounds, details experimental methodologies for their measurement, and presents quantitative data to inform their application in pharmaceutical research.

Core Principles of Isotope Effects

Isotope effects are the result of the mass difference between isotopes, which leads to differences in vibrational frequencies of chemical bonds. The heavier deuterium atom forms a stronger, more stable bond with carbon compared to hydrogen (protium). This fundamental difference gives rise to two primary types of isotope effects: the Kinetic Isotope Effect (KIE) and the Thermodynamic (or Equilibrium) Isotope Effect (TIE/EIE).

The Kinetic Isotope Effect (KIE)

The Kinetic Isotope Effect is the change in the rate of a chemical reaction when an atom in a reactant is replaced by one of its isotopes.[1] In the context of deuterated compounds, the KIE is typically expressed as the ratio of the rate constant for the non-deuterated (light) compound (kH) to that of the deuterated (heavy) compound (kD).

KIE = kH / kD

A KIE value greater than 1 indicates that the reaction is slower for the deuterated compound. This "normal" KIE is the basis for using deuteration to enhance the metabolic stability of drugs.[2] Many drug metabolism reactions, particularly those mediated by cytochrome P450 (CYP450) enzymes, involve the cleavage of a carbon-hydrogen (C-H) bond in the rate-determining step.[2][3] By replacing this hydrogen with deuterium, the stronger carbon-deuterium (C-D) bond is more resistant to cleavage, thus slowing down the rate of metabolism.[2][4]

The magnitude of the KIE is most significant when the C-H bond cleavage is the rate-determining step of the metabolic pathway.[3] Theoretical maximum KIE values for deuterium can be as high as 9, though in practice, they are often lower.[2]

The Thermodynamic (Equilibrium) Isotope Effect (TIE/EIE)

The Thermodynamic, or Equilibrium, Isotope Effect refers to the effect of isotopic substitution on an equilibrium constant.[5] It arises from the differences in the zero-point vibrational energies between the reactants and products.[5] For a given equilibrium, the TIE is the ratio of the equilibrium constant for the reaction involving the light isotope (KH) to that for the heavy isotope (KD).

TIE = KH / KD

In the context of drug development, TIEs can influence protein-ligand binding affinities. Deuteration of a ligand can alter its binding to a target protein, although the effects can be subtle and either "normal" (favoring the lighter isotope) or "inverse" (favoring the heavier isotope).[6][7][8] For instance, studies have shown that deuteration can lead to measurable, albeit small, changes in the binding of drugs to proteins like human serum albumin.[6]

Data Presentation: Quantitative Isotope Effects

The following tables summarize experimentally determined kinetic and thermodynamic isotope effects for a selection of deuterated compounds.

Table 1: Kinetic Isotope Effects (KIE) in Deuterated Compounds

Deuterated Molecule	Reaction Type	Enzyme/Catalyst	kH/kD	Reference(s)
Deuterated Morphine (N-CD3)	N-demethylation	Cytochrome P450	1.4	[2][9]
Deuterated Butethal (methylene)	In vivo metabolism	In vivo (mice)	Doubled sleeping time	[9]
Deuterated N-Methylformamide	Metabolism	In vivo (mice)	~6	[9]
2-bromopropane	E2 Elimination	Sodium ethoxide	6.7	[10]
Palmitic Acid (deuterated acyl chain)	Dissociation from β-lactoglobulin (gas phase)	-	Inverse KIE (slower dissociation for protiated)	[7][8]

Table 2: Thermodynamic Isotope Effects (TIE) in Deuterated Compounds

System	Equilibrium	TIE (KH/KD)	Reference(s)
Caffeine and deuterated isotopomers	Binding to Human Serum Albumin	Increased binding for deuterated isotopomers	[6]
Anion Receptor 1H/1D with Chloride	Host-guest binding	1.019 ± 0.010	[11][12]
Deuterated proteins in D2O	Thermal unfolding	Increased stability (higher melting temp.)	[13]

Experimental Protocols

Accurate measurement of isotope effects is crucial for understanding their impact. The following sections detail common experimental protocols for determining KIE and TIE.

Measurement of the Kinetic Isotope Effect (KIE)

KIEs can be measured using either competitive or non-competitive methods.

This method is highly precise and commonly used for measuring KIEs on V/K (the specificity constant).

Methodology:

• Sample Preparation: A mixture containing a known ratio (often 1:1) of the deuterated and non-deuterated substrates is prepared.

• Reaction Initiation: The enzymatic reaction is initiated by adding the enzyme to the substrate mixture under controlled conditions (temperature, pH, buffer).

• Time-Course Sampling: Aliquots of the reaction mixture are taken at various time points, representing different fractions of reaction completion. The reaction in each aliquot is immediately quenched (e.g., by adding a strong acid or organic solvent).

• Sample Analysis by HPLC-MS: The quenched samples are analyzed by High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS). The HPLC separates the remaining substrate from the product and other reaction components. The mass spectrometer is used to determine the ratio of the deuterated to non-deuterated substrate at each time point.[14]

• KIE Calculation: The KIE is calculated from the change in the isotopic ratio of the unreacted substrate as a function of the fraction of the reaction completed.

This method is useful for determining KIEs on Vmax and can be performed by directly monitoring the reaction in an NMR tube.[15]

Methodology:

• Separate Reactions: Two separate reactions are set up under identical conditions: one with the non-deuterated substrate and one with the deuterated substrate.

• NMR Data Acquisition: The progress of each reaction is monitored in real-time using Nuclear Magnetic Resonance (NMR) spectroscopy.[16][17] This can be done by observing the disappearance of a substrate peak or the appearance of a product peak over time.

• Rate Constant Determination: The initial rates (or the complete reaction progress curves) for both reactions are determined from the NMR data.

• KIE Calculation: The KIE is calculated as the ratio of the rate constant obtained for the non-deuterated substrate to that of the deuterated substrate.

Measurement of the Thermodynamic Isotope Effect (TIE)

TIEs are determined by measuring the equilibrium constants for the binding of the deuterated and non-deuterated ligands.

This is a classic method for determining binding constants.

Methodology:

• Equilibrium Dialysis Setup: A semi-permeable membrane separates a solution containing the protein (e.g., a receptor or transport protein) from a solution containing the ligand (either deuterated or non-deuterated). The ligand can pass through the membrane, but the protein cannot.

• Equilibration: The system is allowed to reach equilibrium, at which point the concentration of the free ligand is the same on both sides of the membrane.

• Concentration Measurement: The concentrations of the free and protein-bound ligand are determined. For volatile compounds, Gas Chromatography/Mass Spectrometry (GC/MS) can be used for accurate quantification.[6]

• Binding Constant Calculation: The equilibrium binding constant (Ka) is calculated from the concentrations of the free and bound ligand and the protein. This is repeated for both the deuterated and non-deuterated ligands.

• TIE Calculation: The TIE is the ratio of the binding constants (KH/KD).

This is a high-precision method for determining the relative binding affinities of two competing ligands.[11][12]

Methodology:

• Sample Preparation: A solution containing the protein and a mixture of the deuterated and non-deuterated ligands is prepared in an NMR tube.

• NMR Titration: A titrant (e.g., a competing ligand or a change in conditions that affects binding) is added stepwise, and an NMR spectrum is acquired after each addition.

• Spectral Analysis: The chemical shifts of specific NMR signals of the ligands and/or the protein that are sensitive to binding are monitored.

• Relative Binding Affinity Determination: The relative binding affinities of the deuterated and non-deuterated ligands are determined by analyzing the changes in the NMR spectra during the titration.

• TIE Calculation: The TIE is calculated from the ratio of the determined binding affinities.

Visualizations: Pathways and Workflows

The following diagrams, generated using the Graphviz DOT language, illustrate key concepts and workflows related to the application of isotope effects in deuterated compounds.

Logical workflow for the deuterium substitution strategy in drug discovery.

The Cytochrome P450 catalytic cycle, highlighting the C-H bond cleavage step.

Experimental workflows for competitive and non-competitive KIE measurements.

Applications in Drug Development

The deliberate incorporation of deuterium into drug candidates offers several potential advantages:

• Improved Metabolic Stability: By slowing down metabolism, deuteration can increase a drug's half-life and exposure, potentially leading to less frequent dosing and improved patient compliance.[18]

• Reduced Formation of Toxic Metabolites: If a toxic metabolite is formed through the cleavage of a C-H bond, deuterating that position can reduce its formation, thereby improving the drug's safety profile.

• Altered Pharmacodynamic Effects: While less common, deuteration can sometimes influence a drug's interaction with its target, leading to altered potency or selectivity.

• Probing Reaction Mechanisms: Deuterated compounds are invaluable tools for elucidating the mechanisms of enzymatic reactions and signaling pathways.[9] For example, deuterated ligands can be used to study the dynamics of G-protein coupled receptor (GPCR) signaling or to probe the activity of specific kinases.[19][20]

Conclusion

The application of isotope effects through the use of deuterated compounds has become a sophisticated and valuable strategy in modern drug discovery and development. A thorough understanding of both kinetic and thermodynamic isotope effects, coupled with robust experimental methodologies for their quantification, enables researchers to rationally design molecules with improved pharmacokinetic and safety profiles. As our ability to predict and measure these subtle yet significant effects continues to advance, the strategic use of deuterium is poised to play an increasingly important role in the development of novel and improved therapeutics.

References

• 1. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 2. bioscientia.de [bioscientia.de]
• 3. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Portico [access.portico.org]
• 5. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Study of deuterium isotope effects on protein binding by gas chromatography/mass spectrometry. Caffeine and deuterated isotopomers. | Semantic Scholar [semanticscholar.org]
• 7. Deuterium kinetic isotope effects on the dissociation of a protein-fatty acid complex in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Computational and Experimental Evidence of Emergent Equilibrium Isotope Effects in Anion Receptor Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. uwo.scholaris.ca [uwo.scholaris.ca]
• 14. rsc.org [rsc.org]
• 15. A direct NMR method for the measurement of competitive kinetic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The Application of Deuteration Strategy in Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. Use of kinase inhibitors to dissect signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Unmasking the Invisible: A Technical Guide to Background Phthalate Contamination in Laboratory Reagents

An in-depth guide for researchers, scientists, and drug development professionals on identifying, quantifying, and mitigating the pervasive issue of phthalate (B1215562) contamination in the laboratory environment.

The Pervasive Contaminant: Quantifying Background Phthalate Levels

The first step in combating phthalate contamination is understanding its prevalence. Numerous studies have documented the presence of various phthalates in a wide range of laboratory materials. The following tables summarize quantitative data from published literature, providing a baseline for expected background levels.

Table 1: Phthalate Contamination in Laboratory Water Sources

Phthalate	HPLC Grade Water (ppb)	LC-MS Grade Water (ppb)	Deionized (DI) Water (ppb)	Municipal Tap Water (ppb)
Di(2-ethylhexyl) phthalate (DEHP)	Present	Lower Levels	Present	Present
Dibutyl phthalate (DBP)	Present	Lower Levels	Present	Present
Benzyl butyl phthalate (BBP)	Present	Lower Levels	Present	Present
Diethyl phthalate (DEP)	Present	Lower Levels	Present	Present
Dimethyl phthalate (DMP)	Present	Lower Levels	Present	Present

Note: Specific concentrations can vary significantly based on the manufacturer, storage conditions, and the laboratory environment. "Present" indicates detection without specific quantification in some studies.

Table 2: Phthalate Leaching from Laboratory Consumables

Consumable	Phthalate Detected	Leaching Level
Plastic Syringes	Di(2-ethylhexyl) phthalate (DEHP)	0.36 µg/cm²
Diisononyl phthalate (DINP)	0.86 µg/cm²
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	Detected
Diisononyl phthalate (DINP)	Detected
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49 µg/cm²
Regenerated Cellulose Filters	Dibutyl phthalate (DBP)	0.61 µg/cm²
Cellulose Acetate Filters	Dimethyl phthalate (DMP)	5.85 µg/cm²
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	up to 0.50 µg/cm²

Table 3: Background Phthalate Levels in Laboratory Air

Phthalate	Median Concentration (ng/m³)
Diisobutyl phthalate (DiBP)	480
Di(methoxyethyl) phthalate (DMEP)	440
Di-n-butyl phthalate (DBP)	390
Di-(2-propylheptyl) phthalate (DPHP)	160
Di(2-ethylhexyl) phthalate (DEHP)	130

Experimental Protocols for Phthalate Analysis

Accurate quantification of phthalate contamination requires robust and validated analytical methods. Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common techniques employed. Below are detailed experimental protocols based on established methods such as those from the U.S. Environmental Protection Agency (EPA) and ASTM International.

Protocol 1: Analysis of Phthalates in Aqueous Samples (e.g., Reagent Water) by GC-MS (Based on EPA Method 606)

1. Sample Preparation: Liquid-Liquid Extraction

• To a 1-liter glass separatory funnel, add 1 liter of the aqueous sample.

• Add a surrogate standard solution to the sample.

• Adjust the sample to a pH of <2 with sulfuric acid.

• Add 60 mL of methylene (B1212753) chloride to the separatory funnel and extract by shaking for 2 minutes with periodic venting.

• Allow the organic layer to separate from the water phase for a minimum of 10 minutes.

• Drain the methylene chloride extract into a 250 mL Erlenmeyer flask.

• Repeat the extraction two more times with fresh 60 mL aliquots of methylene chloride, combining all extracts in the Erlenmeyer flask.

• Dry the extract by passing it through a drying column containing anhydrous sodium sulfate.

• Concentrate the extract to 1-2 mL using a Kuderna-Danish (K-D) apparatus.

• Add an internal standard and adjust the final volume to 1.0 mL.

2. GC-MS Analysis

• Instrument: Gas chromatograph interfaced with a mass spectrometer.

• Column: A 30 m x 0.25 mm ID (or similar) fused-silica capillary column coated with a 5% phenyl-methylpolysiloxane (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

• Injector Temperature: 250-280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 10 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target phthalates and full scan for unknown identification.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

3. Quality Control

• Method Blank: An aliquot of reagent water processed through the entire analytical procedure.

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): Aliquots of a sample fortified with a known concentration of phthalates.

• Laboratory Control Sample (LCS): An aliquot of reagent water fortified with a known concentration of phthalates.

Protocol 2: Analysis of Phthalates in Plastic Materials by GC-MS (Based on ASTM D7823)

1. Sample Preparation: Solvent Extraction

• Weigh approximately 0.5-1.0 g of the plastic material (cut into small pieces) into a glass vial.

• Add 10 mL of a suitable solvent (e.g., tetrahydrofuran (B95107) (THF) for PVC, or hexane (B92381) for other polymers).

• Add a surrogate standard solution.

• Sonicate the sample for 30-60 minutes to facilitate extraction.

• For PVC samples dissolved in THF, precipitate the polymer by adding an anti-solvent like methanol (B129727) or hexane.

• Centrifuge the sample to pellet the polymer.

• Carefully transfer the supernatant (extract) to a clean vial.

• Concentrate the extract under a gentle stream of nitrogen.

• Add an internal standard and reconstitute in a known volume of a suitable solvent (e.g., hexane).

2. GC-MS Analysis

• The GC-MS conditions are generally the same as described in Protocol 1. The oven temperature program may need to be adjusted based on the specific phthalates being analyzed and the complexity of the sample matrix.

3. Quality Control

• Method Blank: A procedural blank carried through the entire extraction and analysis process.

• Certified Reference Material (CRM): A polymer material with a known concentration of phthalates.

Impact on Cellular Signaling Pathways

The presence of background phthalate contamination is particularly concerning due to their ability to act as endocrine-disrupting chemicals (EDCs). Even at low concentrations, phthalates can interfere with critical cellular signaling pathways, potentially skewing experimental results in studies related to toxicology, cancer biology, and reproductive sciences. Some of the key pathways affected include:

• Peroxisome Proliferator-Activated Receptors (PPARs): Phthalate metabolites can act as ligands for PPARs (PPARα, PPARγ), nuclear receptors that play crucial roles in lipid metabolism, inflammation, and cell differentiation.[1][2][3][4] Activation of these receptors by phthalates can lead to altered gene expression and downstream cellular effects.[1][2][3][4]

• Aryl Hydrocarbon Receptor (AhR): Some phthalates and their metabolites can bind to and activate the AhR, a ligand-activated transcription factor involved in xenobiotic metabolism and immune responses.[5][6][7][8][9] Dysregulation of the AhR pathway has been implicated in various toxicological outcomes.[5][6][7][8][9]

• Other Signaling Pathways: Research has also implicated phthalates in the disruption of other critical signaling pathways, including:

  • Nuclear Factor-kappa B (NF-κB): Involved in inflammation and immune responses.[10][11][12]

  • Phosphatidylinositol 3-kinase (PI3K)/AKT: A key pathway in cell survival, growth, and proliferation.[10][11][12]

  • Nuclear factor erythroid 2-related factor 2 (Nrf2): A master regulator of the antioxidant response.[10][11][12]

Mitigation Strategies

Given the pervasive nature of phthalate contamination, a multi-pronged approach is necessary to minimize its impact on research:

• Source Reduction:

  • Whenever possible, use glassware instead of plastic consumables.

  • If plastics are unavoidable, select materials known to have low phthalate content, such as polypropylene (B1209903) (PP) and polyethylene (B3416737) (PE). Avoid polyvinyl chloride (PVC).

  • Be mindful of potential contamination from gloves, parafilm, and other laboratory plastics.

• Solvent and Reagent Purity:

  • Use high-purity, phthalate-free solvents and reagents.

  • Test new lots of solvents and reagents for phthalate contamination before use in sensitive assays.

• Thorough Cleaning Procedures:

  • Implement rigorous cleaning protocols for all glassware, including solvent rinsing and baking at high temperatures.

• Procedural Blanks:

  • Routinely include procedural blanks in all experiments to monitor for background contamination.

• Dedicated "Phthalate-Free" Zones:

  • For highly sensitive experiments, consider establishing a dedicated laboratory space with minimized plastic use.

Conclusion

Background phthalate contamination represents a significant and often overlooked challenge in modern scientific research. By understanding the sources and levels of this contamination, implementing robust analytical methods for its detection, and adopting stringent mitigation strategies, researchers can enhance the reliability and reproducibility of their data. Awareness of the potential for phthalates to disrupt key cellular signaling pathways is paramount for those working in sensitive fields like drug development and toxicology, ensuring that experimental outcomes are a true reflection of the biological systems under investigation and not the insidious influence of a hidden contaminant.

References

• 1. Phthalate monoesters act through peroxisome proliferator-activated receptors in the mouse ovary - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Peroxisome Proliferator-Activated Receptors as Mediators of Phthalate-Induced Effects in the Male and Female Reproductive Tract: Epidemiological and Experimental Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Action of Di-(2-Ethylhexyl) Phthalate (DEHP) in Mouse Cerebral Cells Involves an Impairment in Aryl Hydrocarbon Receptor (AhR) Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The AhR pathway regulation in phthalates-induced cancer promotion, progression and metastasis: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of the aryl hydrocarbon receptor in mediating the effects of mono(2-ethylhexyl) phthalate in mouse ovarian antral follicles† - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Plastic components affect the activation of the aryl hydrocarbon and the androgen receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Di(2-ethylhexyl) phthalate mediates IL-33 production via aryl hydrocarbon receptor and is associated with childhood allergy development [frontiersin.org]
• 10. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways - ProQuest [proquest.com]
• 11. Mechanistic insight into toxicity of phthalates, the involved receptors, and the role of Nrf2, NF-κB, and PI3K/AKT signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Solubility of Diphenyl Phthalate-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Diphenyl Phthalate-d4 in various organic solvents. Given the limited direct quantitative data for the deuterated form, this guide leverages data from its non-deuterated counterpart, Diphenyl Phthalate (B1215562), as a close and reliable proxy due to their near-identical physicochemical properties. This document is intended to be a valuable resource for laboratory work, offering insights into solvent selection, experimental design, and analytical methodologies.

Core Topic: Solubility of Diphenyl Phthalate-d4

Diphenyl Phthalate-d4, the deuterated isotopologue of Diphenyl Phthalate, is a phthalate ester utilized in various research and analytical applications, often as an internal standard. Understanding its solubility is paramount for accurate sample preparation, formulation development, and toxicological studies.

Quantitative Solubility Data

Precise quantitative solubility data for Diphenyl Phthalate-d4 in a range of organic solvents remains largely unavailable in published literature. However, based on the principle of isotopic similarity, the solubility of Diphenyl Phthalate provides a robust estimation. The following table summarizes the available qualitative and semi-quantitative solubility information for Diphenyl Phthalate.

Organic Solvent	CAS Number	Solubility Description	Qualitative Value
Acetone	67-64-1	Completely Soluble[1]	High
Dimethyl Sulfoxide (DMSO)	67-68-5	Soluble[1]	High
Hot Methanol	67-56-1	Almost Transparency[2][3][4]	High (at elevated temperatures)
Benzene	71-43-2	Soluble in non-polar solvents[2][5]	Moderate to High
Toluene	108-88-3	Soluble in non-polar solvents[2][5]	Moderate to High
Diethyl Ether	60-29-7	Soluble in non-polar solvents[2][5]	Moderate to High
Chloroform	67-66-3	Slightly Soluble[1][6]	Low to Moderate
Methanol	67-56-1	Slightly Soluble[1][6]	Low
Ethanol	64-17-5	Phthalate esters are highly soluble[7][8]	High

It is important to note that terms like "slightly soluble" and "completely soluble" are qualitative. For critical applications, it is highly recommended that researchers perform their own solubility tests to determine precise quantitative values under their specific experimental conditions (e.g., temperature, purity of solvent and solute).

Experimental Protocols

Determining the solubility of a compound like Diphenyl Phthalate-d4 in an organic solvent can be achieved through various established methods. Below are detailed methodologies adapted from standard practices for phthalate analysis, such as those from the U.S. Environmental Protection Agency (EPA) and the Consumer Product Safety Commission (CPSC).

Protocol 1: Gravimetric Method for Solubility Determination

This method is suitable for determining the solubility of a substance in a volatile organic solvent.

Materials:

• Diphenyl Phthalate-d4

• Selected organic solvent (e.g., acetone, ethanol, hexane)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or water bath

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Evaporating dish or pre-weighed beaker

• Drying oven or vacuum desiccator

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Diphenyl Phthalate-d4 to a vial containing a known volume of the organic solvent. The excess solid should be clearly visible.

  • Seal the vial to prevent solvent evaporation.

  • Place the vial in a constant temperature shaker or water bath set to the desired temperature (e.g., 25 °C) and agitate for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • Allow the vial to stand undisturbed at the constant temperature for at least 24 hours to allow the undissolved solid to settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a syringe and pass it through a syringe filter compatible with the solvent to remove any suspended particles.

• Solvent Evaporation and Mass Determination:

  • Transfer the filtered saturated solution to a pre-weighed evaporating dish or beaker.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For less volatile solvents, a rotary evaporator may be used.

  • Once the solvent is completely evaporated, place the dish or beaker in a drying oven at a temperature below the melting point of Diphenyl Phthalate-d4 (approximately 73-76°C) or in a vacuum desiccator until a constant weight is achieved.

  • Weigh the dish or beaker with the dried residue.

• Calculation of Solubility:

  • Calculate the mass of the dissolved Diphenyl Phthalate-d4 by subtracting the initial weight of the empty dish/beaker from the final weight.

  • Express the solubility in terms of grams per 100 mL (g/100mL) or milligrams per milliliter (mg/mL) of the solvent.

Protocol 2: Instrumental Analysis Method for Solubility Determination

This method is highly sensitive and suitable for a wide range of solubilities. It relies on creating a calibration curve to determine the concentration of the solute in a saturated solution.

Materials:

• Diphenyl Phthalate-d4

• Selected organic solvent

• Analytical balance and volumetric flasks

• Vials with screw caps

• Constant temperature shaker or water bath

• Filtration apparatus

• Gas Chromatograph with Mass Spectrometer (GC-MS) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector.

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Diphenyl Phthalate-d4 of a known concentration in the chosen solvent.

  • Perform serial dilutions of the stock solution to create a series of standard solutions with decreasing, known concentrations.

• Instrument Calibration:

  • Analyze the standard solutions using an appropriate instrumental method (e.g., GC-MS or HPLC).

  • Generate a calibration curve by plotting the instrument response (e.g., peak area) against the concentration of the standard solutions.

• Preparation and Analysis of Saturated Solution:

  • Prepare a saturated solution of Diphenyl Phthalate-d4 in the solvent as described in Protocol 1 (Steps 1.1 and 1.2).

  • Carefully filter the saturated solution.

  • Dilute a known volume of the filtered saturated solution with the pure solvent to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted solution using the same instrumental method.

• Calculation of Solubility:

  • Determine the concentration of the diluted solution from the calibration curve using the measured instrument response.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor. This value represents the solubility of Diphenyl Phthalate-d4 in the solvent at the specified temperature.

Mandatory Visualizations

The following diagrams illustrate key workflows relevant to the analysis of Diphenyl Phthalate-d4.

Caption: Experimental workflow for the determination of phthalates in a plastic sample.

Caption: Logical relationship between solubility and experimental success.

References

• 1. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. agilent.com [agilent.com]
• 4. Diphenyl Phthalate | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 5. idaea.csic.es [idaea.csic.es]
• 6. DIPHENYL PHTHALATE CAS#: 84-62-8 [m.chemicalbook.com]
• 7. Diphenyl Ether | C6H5OC6H5 | CID 7583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Mass Spectrum of Diphenyl Phthalate-3,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectral analysis of Diphenyl Phthalate-3,4,5,6-d4. It includes detailed information on its fragmentation patterns, predicted mass spectrum, and standardized experimental protocols for its detection and quantification. This document is intended to serve as a valuable resource for researchers and professionals in the fields of analytical chemistry, environmental science, and drug development who are working with or monitoring for phthalate (B1215562) esters.

Introduction to Diphenyl Phthalate and its Deuterated Analog

Diphenyl phthalate is a diester of phthalic acid and phenol, commonly used as a plasticizer. Due to its potential for environmental contamination and biological activity, sensitive and specific analytical methods are crucial for its detection. Diphenyl Phthalate-3,4,5,6-d4 is a deuterated internal standard used for the accurate quantification of diphenyl phthalate in various matrices. The deuterium (B1214612) labeling on the phthalic acid ring provides a distinct mass shift, enabling differentiation from the unlabeled analyte and compensation for matrix effects and variations in sample preparation and instrument response.

Predicted Mass Spectrum of Diphenyl Phthalate-3,4,5,6-d4

While a publicly available, experimentally derived mass spectrum for Diphenyl Phthalate-3,4,5,6-d4 is not readily found, its fragmentation pattern can be reliably predicted based on the known fragmentation of unlabeled diphenyl phthalate and the principles of mass spectrometry.

The molecular weight of unlabeled diphenyl phthalate (C₂₀H₁₄O₄) is approximately 318.09 g/mol . The deuterated analog, Diphenyl Phthalate-3,4,5,6-d4 (C₂₀H₁₀D₄O₄), has a molecular weight of approximately 322.11 g/mol . The primary ionization technique discussed is Electron Ionization (EI), which is commonly used in Gas Chromatography-Mass Spectrometry (GC-MS).

The major fragmentation pathway of diphenyl phthalate under EI involves the loss of a phenoxy radical (•OC₆H₅) to form the base peak. For the deuterated compound, the same fragmentation is expected.

Table 1: Predicted Mass Spectrum Data for Diphenyl Phthalate-3,4,5,6-d4

Predicted m/z	Ion Structure	Predicted Relative Intensity	Notes
322	[M]⁺• (C₂₀H₁₀D₄O₄)⁺•	Low to Moderate	Molecular ion.
229	[M - •OC₆H₅]⁺	100% (Base Peak)	Resulting from the loss of a phenoxy radical from the molecular ion.
153	[C₇D₄HO₃]⁺	Moderate	Phthalic anhydride-d4 cation radical.
94	[C₆H₅OH]⁺•	Moderate to High	Phenol cation radical, a common fragment in the spectra of phenyl esters.
77	[C₆H₅]⁺	Moderate	Phenyl cation.
51	[C₄H₃]⁺	Low	A common fragment from the breakdown of the phenyl ring.

Experimental Protocols

The following are detailed methodologies for the analysis of Diphenyl Phthalate-3,4,5,6-d4 using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the analysis of semi-volatile compounds like diphenyl phthalate.

3.1.1 Sample Preparation (General Protocol)

• Extraction: For solid samples, use a suitable solvent such as a mixture of hexane (B92381) and acetone. For liquid samples, a liquid-liquid extraction with a non-polar solvent like hexane or dichloromethane (B109758) is typically employed.

• Cleanup: Depending on the matrix complexity, a cleanup step using solid-phase extraction (SPE) with a silica (B1680970) or Florisil cartridge may be necessary to remove interferences.

• Concentration: The extract is concentrated under a gentle stream of nitrogen to a final volume of 1 mL.

• Internal Standard Addition: An appropriate amount of a deuterated internal standard solution, such as Diphenyl Phthalate-3,4,5,6-d4, is added before extraction to ensure accurate quantification.

3.1.2 GC-MS Instrumentation and Conditions

Table 2: GC-MS Experimental Parameters

Parameter	Value
Gas Chromatograph
Injection Volume	1 µL
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Column	30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms or equivalent
Oven Temperature Program	Initial temperature 60 °C, hold for 1 min, ramp to 280 °C at 10 °C/min, hold for 10 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Transfer Line Temperature	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan
SIM Ions (for DPP-d4)	m/z 322 (Molecular Ion), 229 (Quantifier), 153 (Qualifier)
SIM Ions (for DPP)	m/z 318 (Molecular Ion), 225 (Quantifier), 149 (Qualifier)

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and specificity, particularly for complex matrices, and can be an alternative to GC-MS.

3.2.1 Sample Preparation

Sample preparation protocols are similar to those for GC-MS, with the final extract being reconstituted in a solvent compatible with the LC mobile phase (e.g., methanol (B129727) or acetonitrile).

3.2.2 LC-MS/MS Instrumentation and Conditions

Table 3: LC-MS/MS Experimental Parameters

Parameter	Value
Liquid Chromatograph
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	Start at 50% B, increase to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (DPP-d4)	Precursor Ion: 323 [M+H]⁺, Product Ions: 229, 153
MRM Transition (DPP)	Precursor Ion: 319 [M+H]⁺, Product Ions: 225, 149

Visualizations

Predicted Mass Spectral Fragmentation Pathway of Diphenyl Phthalate-3,4,5,6-d4

Caption: Predicted EI fragmentation pathway for Diphenyl Phthalate-3,4,5,6-d4.

Experimental Workflow for GC-MS Analysis

Caption: A typical experimental workflow for the analysis of phthalates by GC-MS.

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Diphenyl Phthalate-d4 as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Diphenyl Phthalate-d4 as an internal standard in the quantitative analysis of phthalates by Gas Chromatography-Mass Spectrometry (GC-MS). The inclusion of a deuterated internal standard is critical for accurate and precise quantification by correcting for variations in sample preparation, injection volume, and instrument response.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, primarily polyvinyl chloride (PVC). They are found in a vast array of consumer and industrial products, including food packaging, medical devices, toys, and building materials. Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment and be ingested or absorbed by humans. Concerns over their potential endocrine-disrupting effects and other adverse health impacts have led to increased regulatory scrutiny and the need for sensitive and reliable analytical methods for their detection and quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and commonly employed technique for the analysis of phthalates due to its high sensitivity and selectivity. The use of an internal standard is crucial to achieve accurate and precise quantification, as it compensates for potential analyte loss during sample preparation and variations in instrument performance. An ideal internal standard is a compound that is chemically similar to the analytes of interest but can be distinguished by the mass spectrometer. Isotopically labeled compounds, such as Diphenyl Phthalate-d4, are considered the gold standard for this purpose. Diphenyl Phthalate-d4 has a similar chromatographic behavior to many phthalate (B1215562) esters and its deuterated nature allows for clear differentiation from the non-labeled target analytes in the mass spectrometer, without interfering with their quantification.

Principle of the Method

The analytical method involves the extraction of phthalates from a sample matrix, followed by analysis using GC-MS. Diphenyl Phthalate-d4 is added to the sample at the beginning of the sample preparation process at a known concentration. This allows it to undergo the same extraction, concentration, and analysis steps as the target phthalate analytes.

During GC separation, the phthalates are separated based on their boiling points and interaction with the stationary phase of the GC column. The eluting compounds then enter the mass spectrometer, where they are ionized and fragmented. The mass spectrometer is typically operated in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. In SIM mode, only specific ions characteristic of each phthalate and the internal standard are monitored.

Quantification is achieved by creating a calibration curve for each target analyte. This is done by analyzing a series of standard solutions containing known concentrations of the phthalates and a constant concentration of the Diphenyl Phthalate-d4 internal standard. The ratio of the peak area of the analyte to the peak area of the internal standard is plotted against the concentration of the analyte. The concentration of the analyte in an unknown sample is then determined by calculating its peak area ratio to the internal standard and interpolating from the calibration curve.

Applications

The use of Diphenyl Phthalate-d4 as an internal standard is applicable to a wide range of sample matrices, including:

• Environmental Samples: Water (drinking, surface, and wastewater), soil, sediment, and indoor air.

• Food and Beverages: Fatty and non-fatty foods, packaged goods, and beverages.

• Consumer Products: Plastics, toys, cosmetics, and personal care products.

• Biological Matrices: Urine, blood, and breast milk for human exposure assessment.

Experimental Protocols

4.1. General Precautions to Avoid Phthalate Contamination

Phthalates are ubiquitous in the laboratory environment, and stringent measures must be taken to avoid contamination of samples and standards.

• Use glassware exclusively and avoid all plastic materials (e.g., pipettes, containers, vials) wherever possible.

• Thoroughly clean all glassware by rinsing with high-purity solvents (e.g., acetone, hexane) before use.

• Use high-purity, phthalate-free solvents and reagents.

• Prepare a "laboratory blank" with each batch of samples to monitor for background contamination.

4.2. Sample Preparation: Liquid-Liquid Extraction for Aqueous Samples (e.g., Water, Beverages)

• Measure 100 mL of the well-mixed sample into a clean glass separatory funnel.

• Spike the sample with a known amount of Diphenyl Phthalate-d4 solution (e.g., 100 µL of a 1 µg/mL solution).

• Add 30 mL of a suitable extraction solvent, such as dichloromethane (B109758) or a hexane/acetone mixture.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate for 10 minutes.

• Drain the organic layer (bottom layer for dichloromethane) into a clean glass collection flask.

• Repeat the extraction twice more with fresh portions of the extraction solvent.

• Combine the organic extracts and dry by passing through a glass column containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

4.3. Sample Preparation: Solid-Phase Extraction (SPE) for Cleaner Aqueous Samples

• Condition an appropriate SPE cartridge (e.g., C18) by passing methanol (B129727) followed by deionized water through it.

• Spike 100 mL of the sample with a known amount of Diphenyl Phthalate-d4.

• Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with a small volume of water to remove interferences.

• Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elute the phthalates and the internal standard with a suitable solvent (e.g., ethyl acetate, dichloromethane).

• Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a GC vial for analysis.

4.4. GC-MS Instrumental Parameters

The following are typical GC-MS parameters. Optimization may be required based on the specific instrument and target analytes.

Parameter	Setting
Gas Chromatograph
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5MS or equivalent)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	280 °C
Injection Mode	Splitless
Injection Volume	1 µL
Oven Program	Initial temp 60°C, hold for 1 min; ramp to 220°C at 20°C/min; ramp to 300°C at 5°C/min, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp	280 °C

4.5. Selected Ion Monitoring (SIM) Parameters

Specific ions for each target phthalate and Diphenyl Phthalate-d4 should be selected. The molecular ion and characteristic fragment ions are typically used. For Diphenyl Phthalate-d4, the molecular ion (m/z 322) and a characteristic fragment ion would be monitored. For non-deuterated Diphenyl Phthalate, the molecular ion is m/z 318. A common fragment ion for many phthalates is m/z 149.

Data Presentation: Method Performance

While specific validation data for Diphenyl Phthalate-d4 is not extensively published, the performance is expected to be similar to other commonly used deuterated phthalate internal standards. The following tables summarize typical performance data for phthalate analysis using deuterated internal standards.

Table 1: Typical Recovery and Precision Data for Phthalate Analysis using Deuterated Internal Standards in Spiked Water Samples.

Analyte	Spiked Concentration (µg/L)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Dimethyl Phthalate (DMP)	1.0	95.2	4.8
Diethyl Phthalate (DEP)	1.0	98.1	3.5
Dibutyl Phthalate (DBP)	1.0	101.5	2.9
Benzyl Butyl Phthalate (BBP)	1.0	97.8	4.1
Di(2-ethylhexyl)phthalate (DEHP)	1.0	92.3	5.2
Di-n-octyl Phthalate (DNOP)	1.0	94.6	4.5

Note: Data is representative and based on methods using various d4-phthalate internal standards. Similar performance is expected when using Diphenyl Phthalate-d4.

Table 2: Typical Linearity and Detection Limits for Phthalate Analysis.

Analyte	Linear Range (µg/L)	Correlation Coefficient (r²)	Method Detection Limit (MDL, µg/L)	Limit of Quantification (LOQ, µg/L)
DMP	0.1 - 100	>0.998	0.02	0.06
DEP	0.1 - 100	>0.999	0.02	0.06
DBP	0.1 - 100	>0.999	0.03	0.09
BBP	0.1 - 100	>0.998	0.04	0.12
DEHP	0.5 - 200	>0.997	0.1	0.3
DNOP	0.5 - 200	>0.997	0.1	0.3

Note: Linearity and detection limits are instrument and matrix-dependent.

Visualizations

6.1. Experimental Workflow

The following diagram illustrates the general workflow for the analysis of phthalates using Diphenyl Phthalate-d4 as an internal standard.

Caption: General experimental workflow for phthalate analysis.

6.2. Logical Relationship: Internal Standard Quantification

This diagram illustrates the principle of using an internal standard for quantification.

Caption: Principle of internal standard quantification.

6.3. Signaling Pathway: Endocrine Disruption by Phthalates

This diagram depicts a simplified signaling pathway illustrating how phthalates can act as endocrine disruptors.

Caption: Phthalate endocrine disruption pathway.

Application Note: High-Throughput Analysis of Phthalates in Consumer Products by LC-MS/MS Using Diphenyl Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of chemical compounds primarily used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC). They are ubiquitous in a wide range of consumer and industrial products, including food packaging, medical devices, toys, and personal care products. Due to their widespread use and the fact that they are not chemically bound to the polymer matrix, phthalates can leach into the environment and come into contact with humans. Growing concerns over their potential endocrine-disrupting properties and other adverse health effects have led to increased regulatory scrutiny and a demand for sensitive and reliable analytical methods for their detection and quantification.

This application note presents a robust and sensitive Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous analysis of multiple phthalates in various matrices. The use of Diphenyl Phthalate-d4 as an internal standard ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis. This method is designed for high-throughput screening and quantitative analysis, making it suitable for quality control, regulatory compliance, and research applications.

Materials and Methods

Reagents and Standards

Phthalate standards, including but not limited to Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), and Bis(2-ethylhexyl) phthalate (DEHP), were of high purity grade (≥98%). Diphenyl Phthalate-d4, used as the internal standard (IS), was also of high purity. All solvents, such as methanol (B129727), acetonitrile, and water, were LC-MS grade. Formic acid and ammonium (B1175870) acetate (B1210297) were of analytical grade. To minimize background contamination, all glassware was thoroughly cleaned, and the use of plastic materials was avoided wherever possible.

Sample Preparation: Solid-Phase Extraction (SPE)

A solid-phase extraction protocol is recommended for complex matrices to remove interferences and concentrate the analytes of interest.

• Sample Weighing: Accurately weigh 1 gram of the homogenized sample into a glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with a known amount of Diphenyl Phthalate-d4 solution.

• Extraction: Add 5 mL of methanol and vortex for 1 minute. The samples are then subjected to ultrasonic extraction for 30 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes.

• SPE Cartridge Conditioning: Condition an Oasis HLB SPE cartridge with 5 mL of methanol followed by 5 mL of LC-MS grade water.

• Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities.

• Elution: Elute the phthalates from the cartridge with 5 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase composition.

• Filtration: Filter the reconstituted sample through a 0.22 µm PTFE syringe filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis was performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography (HPLC) system.

Liquid Chromatography Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	50% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Instrument dependent
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Data Presentation

The following tables summarize the MRM transitions for common phthalates and the internal standard, as well as typical quantitative performance data.

Table 1: Optimized MRM Transitions for Phthalate Analysis

Analyte	Abbreviation	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dimethyl phthalate	DMP	195.1	163.1	15
Diethyl phthalate	DEP	223.1	149.1	20
Dibutyl phthalate	DBP	279.2	149.1	25
Benzyl butyl phthalate	BBP	313.2	149.1	28
Bis(2-ethylhexyl) phthalate	DEHP	391.3	149.1	30
Diphenyl Phthalate-d4 (IS)	DPhP-d4	323.2	225.1	35 *

*Note: The collision energy for the internal standard should be optimized experimentally on the specific instrument being used.

Table 2: Summary of Quantitative Performance Data

Analyte	Linearity (R²)	Accuracy (%)	Precision (%RSD)
DMP	>0.995	92-108	<10
DEP	>0.998	95-105	<8
DBP	>0.997	93-107	<9
BBP	>0.996	90-110	<12
DEHP	>0.994	88-112	<15

Experimental Protocols and Workflows

The following diagrams illustrate the key experimental workflows for the analysis of phthalates using the described LC-MS/MS method.

Caption: Workflow for sample preparation using Solid-Phase Extraction.

Application Note: Isotope Dilution Analysis of Diphenyl Phthalate in Environmental Samples using Diphenyl Phthalate-d4

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Diphenyl Phthalate (B1215562) (DPP) in various environmental matrices, including water, soil, and sediment. The methodology is based on isotope dilution analysis (IDA) using Diphenyl Phthalate-d4 (DPP-d4) as an internal standard, followed by gas chromatography-mass spectrometry (GC-MS) determination. Isotope dilution is the gold standard for quantitative analysis as it corrects for sample matrix effects and variations in extraction efficiency and instrumental response, leading to highly accurate and precise results.[1] This protocol is intended for researchers, scientists, and environmental monitoring professionals.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer and industrial products.[2][3] Diphenyl Phthalate (DPP), although less common than other phthalates like DEHP, is used in the manufacturing of cellulose (B213188) acetate (B1210297) and other polymers. Due to its widespread use, DPP can be released into the environment, leading to contamination of water, soil, and sediment.[4][5] Concerns over the potential endocrine-disrupting effects of phthalates necessitate sensitive and accurate analytical methods for their monitoring in environmental compartments.[3][6]

Isotope dilution analysis coupled with GC-MS is a powerful technique for the trace-level quantification of organic contaminants.[1] By spiking the sample with a known amount of an isotopically labeled analog of the target analyte (in this case, DPP-d4), any loss of analyte during sample preparation and analysis can be accurately accounted for. This approach minimizes analytical errors and enhances the reliability of the quantitative data.

Experimental

Reagents and Materials

• Solvents: Dichloromethane (B109758) (DCM), hexane (B92381), acetone (B3395972), methanol (B129727) (all pesticide residue grade or equivalent).

• Standards:

  • Diphenyl Phthalate (DPP), analytical standard (≥99.5% purity).

  • Diphenyl Phthalate-d4 (DPP-d4), internal standard (≥98% isotopic purity).

• Solid Phase Extraction (SPE) Cartridges: C18 cartridges (e.g., 500 mg, 6 mL).[4]

• Glassware: All glassware must be thoroughly cleaned and rinsed with solvent to avoid phthalate contamination.[7] It is advisable to bake glassware at high temperatures (e.g., 400°C) to remove any residual organic contaminants.

• Environmental Samples: Water, soil, and sediment collected according to standard environmental sampling protocols.

Instrumentation

• Gas Chromatograph-Mass Spectrometer (GC-MS): An Agilent 8890 GC coupled to a 5977B MS or equivalent system is suitable.[2]

• GC Column: A DB-5MS column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent is recommended for good chromatographic separation.[8]

Standard Preparation

Prepare a stock solution of DPP and DPP-d4 in a suitable solvent such as hexane or acetone. From these stock solutions, prepare a series of calibration standards containing a fixed concentration of DPP-d4 and varying concentrations of DPP.

Sample Preparation

Water Samples

• Spiking: To a 1 L water sample, add a known amount of the DPP-d4 internal standard solution.

• Extraction:

  • Liquid-Liquid Extraction (LLE): Extract the sample twice with 60 mL of dichloromethane in a separatory funnel.[9]

  • Solid-Phase Extraction (SPE): Condition a C18 SPE cartridge with methanol followed by deionized water. Pass the water sample through the cartridge at a flow rate of approximately 5 mL/min. Elute the retained analytes with dichloromethane.[10]

• Concentration: Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Soil and Sediment Samples

• Spiking: To 10 g of homogenized soil or sediment, add a known amount of the DPP-d4 internal standard solution.

• Extraction:

  • Soxhlet Extraction: Extract the sample with a 1:1 mixture of hexane and acetone for 16-24 hours.[4]

  • Pressurized Liquid Extraction (PLE): Extract the sample with hexane/acetone (1:1, v/v) at an elevated temperature and pressure.[11]

• Cleanup (if necessary): Use solid-phase extraction for cleanup to remove interfering matrix components.

• Concentration: Concentrate the extract to a final volume of 1 mL.

GC-MS Analysis

The analysis of DPP and its deuterated internal standard is performed using GC-MS in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

Table 1: GC-MS Parameters

Parameter	Value
GC System	Agilent 8890 GC[2]
MS System	Agilent 5977B MS[2]
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm)[8]
Carrier Gas	Helium at 1.2 mL/min
Inlet Temperature	280°C
Injection Mode	Splitless
Oven Program	60°C (hold 1 min), ramp to 300°C at 15°C/min, hold 5 min
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 2: Selected Ion Monitoring (SIM) Parameters

Analyte	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Diphenyl Phthalate (DPP)	149	77, 223
Diphenyl Phthalate-d4 (DPP-d4)	153	81, 227

Quantitative Data Summary

The following tables summarize typical quantitative data obtained using this isotope dilution method.

Table 3: Calibration Curve for Diphenyl Phthalate

Concentration (ng/mL)	Response Ratio (DPP/DPP-d4)
1	0.052
5	0.255
10	0.510
25	1.275
50	2.550
100	5.100
R²	>0.995

Table 4: Method Performance in Different Environmental Matrices

Matrix	Spiked Concentration (ng/g or ng/L)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
River Water	20	98	5
Wastewater Effluent	20	95	7
Sandy Soil	50	92	8
Clay Soil	50	88	10
Sediment	50	90	9

Experimental Protocols & Visualizations

Experimental Workflow

The overall experimental workflow for the analysis of Diphenyl Phthalate in environmental samples is depicted below.

Caption: Workflow for Diphenyl Phthalate Analysis.

Isotope Dilution Quantification Logic

The principle of isotope dilution relies on the consistent analytical behavior of the native analyte and its isotopically labeled internal standard. The diagram below illustrates the logical relationship for quantification.

Caption: Isotope Dilution Quantification Principle.

Conclusion

The described isotope dilution GC-MS method provides a reliable and accurate means for the determination of Diphenyl Phthalate in a variety of environmental samples. The use of Diphenyl Phthalate-d4 as an internal standard effectively compensates for matrix effects and procedural losses, ensuring high-quality quantitative data. This method is suitable for routine environmental monitoring and research applications.

References

• 1. researchgate.net [researchgate.net]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Reliable quantification of phthalates in environmental matrices (air, water, sludge, sediment and soil): a review. | Semantic Scholar [semanticscholar.org]
• 6. gcms.cz [gcms.cz]
• 7. scholarlinkinstitute.org [scholarlinkinstitute.org]
• 8. spectroscopyonline.com [spectroscopyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]
• 11. Determination of di-(2-ethylhexyl)phthalate in environmental samples by liquid chromatography coupled with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Recovery Quantification of Phthalates in Aqueous Samples Using Diphenyl Phthalate-d4 as an Internal Standard

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of synthetic chemicals widely utilized as plasticizers to enhance the flexibility and durability of various consumer products, including food packaging, medical devices, and children's toys.[1] Their widespread use has led to concerns about their potential to leach into the environment, contaminating water sources.[2] Due to their classification as endocrine-disrupting chemicals, accurate and sensitive quantification of phthalates in aqueous matrices is crucial for environmental monitoring and human health risk assessment.[3] This application note details a robust and reliable method for the analysis of multiple phthalates in water samples, employing solid-phase extraction (SPE) for sample preparation and gas chromatography-mass spectrometry (GC-MS) for detection and quantification. The use of Diphenyl Phthalate-d4 as an internal standard ensures high accuracy and precision by correcting for variations in extraction efficiency and instrument response.[4]

Principle

This method involves the extraction and concentration of phthalates from a water sample using a solid-phase extraction (SPE) cartridge. An internal standard, Diphenyl Phthalate-d4, is added to the sample prior to extraction to account for any analyte loss during sample processing. The extracted and concentrated sample is then analyzed by GC-MS. The quantification of each phthalate is based on the ratio of its peak area to that of the internal standard, which allows for accurate determination even with potential variations in sample handling.[4]

Experimental Protocols

1. Materials and Reagents

• Solvents: Acetone, Dichloromethane (DCM), n-Hexane, Ethyl Acetate, and Methanol (HPLC grade or equivalent).

• Reagents: Anhydrous sodium sulfate (B86663), Sodium chloride.

• Standards: Certified reference standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Bis(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP)).

• Internal Standard: Diphenyl Phthalate-d4 solution (100 µg/mL in a suitable solvent).

• SPE Cartridges: C18 or Florisil cartridges are commonly used.[5]

• Glassware: All glassware must be scrupulously cleaned and rinsed with solvent to avoid phthalate contamination. Avoid the use of plastic containers or labware wherever possible.[6]

• Water: Deionized or Milli-Q water.

2. Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Collection: Collect water samples in clean glass containers.[7]

• Internal Standard Spiking: To a 1-liter water sample, add a known amount of Diphenyl Phthalate-d4 internal standard solution.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 10-15 mL/min.

• Cartridge Washing: After the entire sample has passed through, wash the cartridge with 5-10 mL of deionized water to remove any interfering substances.

• Cartridge Drying: Dry the cartridge by passing a stream of nitrogen gas through it for 10-20 minutes.

• Elution: Elute the retained phthalates from the cartridge with 5-10 mL of a suitable solvent mixture, such as ethyl acetate/dichloromethane (1:1, v/v).[8]

• Drying and Concentration: Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water. Concentrate the eluate to a final volume of 1 mL using a gentle stream of nitrogen.

3. Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph (GC): Equipped with a capillary column suitable for phthalate analysis (e.g., HP-5MS, DB-5MS).

• Injector: Splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 10 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. The specific ions to be monitored for each phthalate and the internal standard should be determined from their respective mass spectra.

4. Calibration and Quantification

Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the Diphenyl Phthalate-d4 internal standard. Analyze these standards using the same GC-MS method as the samples. Construct a calibration curve for each phthalate by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The concentration of each phthalate in the water samples can then be determined from its respective calibration curve.

Data Presentation

Table 1: GC-MS Retention Times and Monitored Ions for Selected Phthalates and Internal Standard

Compound	Abbreviation	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dimethyl Phthalate	DMP	~9.5	163	194
Diethyl Phthalate	DEP	~11.2	149	177, 222
Dibutyl Phthalate	DBP	~14.8	149	205, 223
Benzyl Butyl Phthalate	BBP	~19.5	149	91, 206
Bis(2-ethylhexyl) Phthalate	DEHP	~22.1	149	167, 279
Di-n-octyl Phthalate	DNOP	~23.5	149	279
Diphenyl Phthalate-d4	DPP-d4 (IS)	~18.2	153	230

Table 2: Performance Data for Phthalate Analysis in Water

Phthalate	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Recovery (%)
DMP	0.01 - 0.1	0.03 - 0.3	85 - 110
DEP	0.01 - 0.1	0.03 - 0.3	90 - 115
DBP	0.02 - 0.2	0.06 - 0.6	95 - 110
BBP	0.05 - 0.5	0.15 - 1.5	80 - 105
DEHP	0.1 - 1.0	0.3 - 3.0	75 - 100
DNOP	0.05 - 0.5	0.15 - 1.5	70 - 95

Note: LOD, LOQ, and Recovery values are typical ranges and may vary depending on the specific instrumentation and matrix.[5][8]

Mandatory Visualization

Caption: Workflow for phthalate analysis in water samples.

References

• 1. gcms.cz [gcms.cz]
• 2. benchchem.com [benchchem.com]
• 3. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. scispace.com [scispace.com]
• 6. NEMI Method Summary - 506 [nemi.gov]
• 7. NEMI Method Summary - 606 [nemi.gov]
• 8. researchgate.net [researchgate.net]

Application Note: High-Recovery Solid-Phase Extraction Protocol for Phthalate Analysis in Water Using Diphenyl Phthalate-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the quantification of common phthalates in water samples. The method utilizes a C18 SPE cartridge for efficient extraction and concentration of target analytes, coupled with Gas Chromatography-Mass Spectrometry (GC-MS) for sensitive and selective detection. To ensure accuracy and precision, Diphenyl Phthalate-d4 is employed as an internal standard.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of various consumer and industrial products. Their widespread use has led to their ubiquitous presence in the environment, including water sources. Due to their potential endocrine-disrupting properties and other adverse health effects, monitoring phthalate (B1215562) levels in water is of significant importance.

Solid-phase extraction is a widely adopted technique for the pre-concentration and cleanup of trace organic contaminants from aqueous matrices.[1] This method offers several advantages over traditional liquid-liquid extraction, including reduced solvent consumption, higher sample throughput, and improved analytical performance.[1] The use of a deuterated internal standard, such as Diphenyl Phthalate-d4, is crucial for accurate quantification as it compensates for analyte losses during sample preparation and variations in instrument response.

This protocol provides a step-by-step guide for the extraction and analysis of six common phthalates: Dimethyl Phthalate (DMP), Diethyl Phthalate (DEP), Dibutyl Phthalate (DBP), Benzyl Butyl Phthalate (BBP), Di(2-ethylhexyl) Phthalate (DEHP), and Dioctyl Phthalate (DOP).

Experimental Protocol

Materials and Reagents

• SPE Cartridges: C18, 500 mg, 6 mL (or equivalent)

• Phthalate Standards: DMP, DEP, DBP, BBP, DEHP, DOP (1000 µg/mL in methanol (B129727) or isooctane)

• Internal Standard: Diphenyl Phthalate-d4 (DPP-d4)

• Solvents: Methanol (HPLC grade), Acetonitrile (HPLC grade), Ethyl Acetate (B1210297) (HPLC grade), Dichloromethane (HPLC grade), n-Hexane (HPLC grade), Deionized Water (18.2 MΩ·cm)

• Reagents: Sodium Chloride (analytical grade), Anhydrous Sodium Sulfate (B86663) (analytical grade)

• Glassware: Volumetric flasks, pipettes, amber glass vials with PTFE-lined caps

• Equipment: Solid-Phase Extraction Vacuum Manifold, Nitrogen Evaporator, Gas Chromatograph with Mass Spectrometer (GC-MS)

Preparation of Standard Solutions

• Phthalate Stock Solution (10 µg/mL): Prepare a mixed standard solution of the six target phthalates by diluting the 1000 µg/mL primary standards in methanol.

• Internal Standard Stock Solution (10 µg/mL): Accurately weigh and dissolve an appropriate amount of Diphenyl Phthalate-d4 in methanol to prepare a 10 µg/mL stock solution.

• Working Standard Solutions: Prepare a series of calibration standards by spiking appropriate volumes of the phthalate stock solution and a fixed volume of the internal standard stock solution into deionized water. Recommended calibration range: 0.1 - 50 µg/L.

Sample Preparation and Solid-Phase Extraction (SPE)

A visual representation of the experimental workflow is provided below.

Solid-Phase Extraction Workflow for Phthalate Analysis.

• Sample Collection: Collect 500 mL of the water sample in a pre-cleaned amber glass bottle.

• Internal Standard Spiking: Add a known amount of the Diphenyl Phthalate-d4 internal standard solution (e.g., to achieve a final concentration of 10 µg/L) to the water sample and mix thoroughly.

• SPE Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Finally, pass 10 mL of deionized water through the cartridge, ensuring the sorbent does not run dry.

• Sample Loading: Load the spiked water sample onto the conditioned C18 cartridge at a flow rate of approximately 5-10 mL/min using a vacuum manifold.

• Washing: After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any interfering polar compounds. Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the retained phthalates from the cartridge by passing 10 mL of ethyl acetate. Collect the eluate in a clean glass tube.

• Drying and Concentration:

  • Pass the eluate through a small column containing anhydrous sodium sulfate to remove any residual water.

  • Concentrate the eluate to approximately 0.5 mL under a gentle stream of nitrogen at room temperature.

• Reconstitution: Reconstitute the concentrated extract to a final volume of 1.0 mL with n-hexane for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 280 °C

• Injection Mode: Splitless

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 min.

  • Ramp to 220 °C at 20 °C/min, hold for 1 min.

  • Ramp to 280 °C at 5 °C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MSD Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Quantitative Data Summary

The following table summarizes the performance data for the analysis of six common phthalates in water using a C18 SPE-GC-MS method. The data is compiled from various studies and represents typical performance characteristics.

Phthalate	Abbreviation	Recovery (%)	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Reference(s)
Dimethyl Phthalate	DMP	85 - 105	0.01 - 0.05	0.03 - 0.15	[2][3]
Diethyl Phthalate	DEP	90 - 110	0.01 - 0.04	0.03 - 0.12	[2][3]
Dibutyl Phthalate	DBP	92 - 112	0.02 - 0.06	0.06 - 0.20	[2][3]
Benzyl Butyl Phthalate	BBP	95 - 115	0.02 - 0.07	0.06 - 0.21	[2][3]
Di(2-ethylhexyl) Phthalate	DEHP	88 - 108	0.05 - 0.15	0.15 - 0.50	[2][3]
Dioctyl Phthalate	DOP	85 - 105	0.05 - 0.18	0.15 - 0.60	[2][3]

Conclusion

This application note provides a comprehensive and detailed protocol for the solid-phase extraction and quantification of common phthalates in water samples. The use of C18 SPE cartridges ensures high recovery and efficient pre-concentration of the analytes. The incorporation of Diphenyl Phthalate-d4 as an internal standard allows for accurate and precise quantification by GC-MS. The presented method is suitable for routine monitoring of phthalate contamination in various water matrices, providing reliable data for environmental and human health risk assessments.

References

• 1. Development of a SPE-HPLC-PDA Method for the Quantification of Phthalates in Bottled Water and Their Gene Expression Modulation in a Human Intestinal Cell Model [mdpi.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Determination of phthalates in bottled waters using solid-phase microextraction and gas chromatography tandem mass spectrometry | مواقع أعضاء هيئة التدريس [faculty.ksu.edu.sa]

Determining Phthalate Migration from Food Packaging using Diphenyl Phthalate-d4 as an Internal Standard

Application Note and Protocol

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of chemical compounds widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics, particularly polyvinyl chloride (PVC).[1][2] They are commonly incorporated into a variety of food packaging materials, including cling wrap, containers, and utensils.[2] However, phthalates are not chemically bound to the polymer matrix and can migrate into foodstuffs upon contact, posing potential health risks to consumers due to their endocrine-disrupting capabilities.[1][3][4] Regulatory bodies in the European Union and the United States have established strict limits on the specific migration of certain phthalates into food.[2][5]

Accurate and reliable analytical methods are crucial for monitoring phthalate migration from food packaging to ensure consumer safety and regulatory compliance. The use of isotopically labeled internal standards, such as Diphenyl Phthalate-d4, is a critical component of robust analytical methodologies.[6] Internal standards are essential for correcting variations in sample preparation, extraction efficiency, and instrument response, thereby improving the accuracy and precision of quantification.[6] This application note provides a detailed protocol for the determination of phthalate migration from food packaging into food simulants using gas chromatography-mass spectrometry (GC-MS) with Diphenyl Phthalate-d4 as an internal standard.

Experimental Protocols

This section details the methodology for determining the migration of common phthalates from food packaging materials into food simulants. The primary analytical technique employed is Gas Chromatography-Mass Spectrometry (GC-MS), a powerful tool for separating and identifying volatile and semi-volatile organic compounds.

Materials and Reagents

• Phthalate Standards: Analytical grade standards of target phthalates (e.g., Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), and Di-n-octyl phthalate (DnOP)).

• Internal Standard: Diphenyl Phthalate-d4 (DPP-d4).

• Solvents: HPLC grade or equivalent n-hexane, dichloromethane (B109758), methanol, and acetonitrile.[7][8]

• Food Simulants:

  • Ultrapure water (for aqueous foods).[3]

  • 3% (w/v) acetic acid in ultrapure water (for acidic foods).[9]

  • 10% (v/v) ethanol (B145695) in ultrapure water (for alcoholic foods).

  • Iso-octane or n-hexane (as a simulant for fatty foods).[10]

• Solid-Phase Extraction (SPE) Cartridges: C18 or other suitable cartridges for sample cleanup.

• Glassware: All glassware must be thoroughly cleaned to avoid background phthalate contamination. A recommended cleaning procedure involves rinsing with ultrapure water, methanol, hexane, and acetonitrile, followed by heating in an oven at 400°C for 12 hours.[9] Before use, glassware should be rinsed with methanol.[9]

Sample Preparation and Migration Test

• Packaging Sample Preparation: Cut a representative piece of the food packaging material with a known surface area (e.g., 1 dm²).[8]

• Migration Cell Setup: Place the packaging sample in a clean glass migration cell.

• Food Simulant Addition: Add a known volume of the appropriate food simulant to the migration cell, ensuring the packaging material is fully submerged. A surface area to volume ratio of 6 dm² to 1 kg of food simulant should be used for specific migration testing.[4]

• Incubation: Seal the migration cell and incubate under conditions that simulate the intended use and storage of the food packaging. For example, to simulate long-term room temperature storage, incubate for 10 days at 50°C. For refrigerated conditions, incubate for 10 days at 20°C. For high-temperature applications like microwavable packaging, the test condition is typically one hour at 100°C.[4]

• Internal Standard Spiking: After incubation, allow the cell to cool to room temperature. Transfer a precise volume of the food simulant to a clean extraction vessel. Spike the simulant with a known concentration of Diphenyl Phthalate-d4 internal standard solution.

Extraction and Cleanup

• Liquid-Liquid Extraction (LLE):

  • For aqueous food simulants (water, acetic acid, ethanol solutions), add an appropriate organic solvent such as n-hexane or a mixture of n-hexane and dichloromethane (1:1).[8]

  • Add sodium chloride to prevent emulsion formation between the aqueous and organic layers.[4]

  • Shake the mixture vigorously for several minutes and allow the layers to separate.[4]

  • Collect the organic layer. Repeat the extraction process two more times with fresh solvent.[8]

  • Combine the organic extracts.

• Solid-Phase Extraction (SPE) (Optional Cleanup Step):

  • For complex matrices, a cleanup step using SPE may be necessary.

  • Condition the SPE cartridge with the appropriate solvents as per the manufacturer's instructions.

  • Load the extracted sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the target phthalates with a suitable solvent.

• Concentration: Evaporate the combined organic extracts to a small volume (e.g., 1 mL) under a gentle stream of nitrogen.[8][9]

GC-MS Analysis

• Instrument Conditions:

  • Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).[11]

  • Injector: Splitless mode at a temperature of 280°C.[11]

  • Oven Temperature Program: Start at 80°C, ramp to 210°C at 20°C/min, then to 215°C at 10°C/min, and finally to 300°C at 30°C/min (hold for 5 min).[11]

  • Mass Spectrometer (MS): Operated in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.[4]

  • Ionization: Electron Ionization (EI) at 70 eV.[11]

• Calibration: Prepare a series of calibration standards containing known concentrations of the target phthalates and a constant concentration of the Diphenyl Phthalate-d4 internal standard. Generate a calibration curve by plotting the ratio of the peak area of each phthalate to the peak area of the internal standard against the concentration of the phthalate.

• Quantification: Inject the prepared sample extract into the GC-MS system. Identify and quantify the target phthalates by comparing their retention times and mass spectra to the calibration standards. The concentration of each phthalate in the sample is determined using the calibration curve.

Data Presentation

The quantitative results of phthalate migration from various food packaging materials are summarized in the table below. The data is compiled from multiple studies and showcases the migration levels of different phthalates under various conditions.

Packaging Material	Food/Simulant	Phthalate	Migration Level	Reference
Textile packaging for cooked meat	Meat product	DBP	0.40 to 3.37 mg/kg (over 28 days)	[5]
Textile packaging for cooked meat	Meat product	DEHP	0.58 to 14.66 mg/kg (over 28 days)	[5]
Plastic containers	Ultrapure water (microwave)	DBP		[3]
Plastic food packages	Food simulant	DIBP	3.61 to 10.6 µg/L	[12]
Plastic food packages	Food simulant	DOP	1.03 to 2.83 µg/L	[12]
Paper-based fast food packaging	Dichloromethane/hexane extract	Various	< 10 µg/g	[7]
Meat product packaging	50% fat meat product	DBP	Undetectable to 3.88 µg/g	[8]
Meat product packaging	50% fat meat product	DEHP	1.26 to 7.19 µg/g	[8]
Plastic lunch boxes	n-hexane	DBP	~1.5 mg/kg (total content)	[13]
Plastic lunch boxes	n-hexane	DIBP	~2.4 mg/kg (total content)	[13]

DBP: Dibutyl phthalate, DEHP: Di(2-ethylhexyl) phthalate, DIBP: Diisobutyl phthalate, DOP: Dioctyl phthalate, LOQ: Limit of Quantification

Visualization

The following diagram illustrates the experimental workflow for determining phthalate migration from food packaging.

Caption: Experimental workflow for phthalate migration analysis.

Conclusion

The protocol described in this application note provides a reliable and accurate method for the determination of phthalate migration from food packaging materials. The use of Diphenyl Phthalate-d4 as an internal standard is crucial for achieving high-quality quantitative data by compensating for potential analytical errors. The GC-MS technique in SIM mode offers the necessary sensitivity and selectivity for detecting and quantifying phthalates at the low levels often encountered in migration studies. By following this protocol, researchers and quality control professionals can effectively monitor phthalate levels in food contact materials, ensuring compliance with regulatory standards and safeguarding public health.

References

• 1. accustandard.com [accustandard.com]
• 2. blog.qima.com [blog.qima.com]
• 3. mdpi.com [mdpi.com]
• 4. gcms.cz [gcms.cz]
• 5. Phthalate migration from packaging materials into food | Potravinarstvo Slovak Journal of Food Sciences [potravinarstvo.com]
• 6. benchchem.com [benchchem.com]
• 7. tandfonline.com [tandfonline.com]
• 8. mnet.mendelu.cz [mnet.mendelu.cz]
• 9. vetdergikafkas.org [vetdergikafkas.org]
• 10. [Determination of phthalate plasticizers in daily foods and their migration from food packages] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Determination of Migration of Six Phthalate Esters in Plastic Toys by GC-MS/MS Coupled with Solid-Phase Extraction Using Cucurbit[n]urils as Adsorbent [openchemicalengineeringjournal.com]
• 12. mdpi.com [mdpi.com]
• 13. Assessment of migration regularity of phthalates from food packaging materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis of Phthalate Metabolites in Urine Using Deuterated Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phthalates are ubiquitous synthetic chemicals used in a wide array of consumer and industrial products, leading to widespread human exposure. Biomonitoring of phthalate (B1215562) exposure is crucial for assessing potential health risks. The most reliable method for evaluating this exposure is by measuring the concentration of phthalate metabolites in urine. Phthalate diesters are metabolized in the body to their corresponding monoesters and oxidative metabolites, which can be excreted as free forms or as glucuronide conjugates.[1][2]

This document provides a detailed protocol for the quantitative analysis of various phthalate metabolites in human urine. The methodology is based on enzymatic hydrolysis to deconjugate the metabolites, followed by solid-phase extraction (SPE) for sample clean-up and concentration. Detection and quantification are achieved using high-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS). The use of deuterated internal standards for each analyte in an isotope dilution method significantly enhances the accuracy and precision of the measurements by correcting for matrix effects and variations during sample preparation and analysis.[3]

Experimental Protocols

Materials and Reagents

• Standards: Native and ¹³C- or D-labeled internal standards for phthalate metabolites (e.g., MMP, MEP, MBP, MBzP, MEHP, MEHHP, MEOHP, MECPP).

• Enzyme: β-glucuronidase (from E. coli or Helix pomatia).[4][5]

• Buffers: Ammonium (B1175870) acetate (B1210297) buffer (1 M, pH 6.5).[4]

• Solvents: HPLC-grade acetonitrile (B52724), methanol (B129727), water, and acetic acid.

• SPE Cartridges: Appropriate solid-phase extraction cartridges for reversed-phase separation.

• Urine Samples: Human urine samples stored at -20°C or below.[6]

Sample Preparation

• Thawing and Aliquoting: Thaw frozen urine samples at room temperature and vortex to ensure homogeneity. Transfer a precise volume (e.g., 100 µL to 1 mL) of urine into a clean glass tube.[4][7]

• Internal Standard Spiking: Add a known amount of the deuterated internal standard mixture to each urine sample. This is a critical step for the isotope dilution method.[3][8]

• Enzymatic Hydrolysis:

  • Add ammonium acetate buffer (pH 6.5) to the urine sample.[4]

  • Add β-glucuronidase solution (e.g., 5-200 U/mL of urine).[4][5]

  • Vortex the mixture gently.

  • Incubate the samples at 37°C for a sufficient time (e.g., 90 minutes to 4 hours) to ensure complete deconjugation of the glucuronidated metabolites.[4][5]

• Acidification: Stop the enzymatic reaction by adding an acid, such as acetic acid.[7]

• Solid-Phase Extraction (SPE):

  • Conditioning: Condition the SPE cartridges sequentially with methanol and water.

  • Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with a weak solvent (e.g., water or a low percentage of organic solvent) to remove interferences.

  • Elution: Elute the phthalate metabolites with an appropriate organic solvent, such as acetonitrile or ethyl acetate.[4]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, precise volume of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% acetic acid) for LC-MS/MS analysis.[4][8]

LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Analytical Column: A C18 reversed-phase column is commonly used for the separation of phthalate metabolites.

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of acid (e.g., 0.1% acetic acid), is typically employed.[8]

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: ESI in negative ion mode is optimal for the detection of phthalate metabolites.[8]

• Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each native and deuterated metabolite are monitored.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of selected phthalate metabolites in urine.

Table 1: Limits of Detection (LOD) and Quantification (LOQ) for Phthalate Metabolites

Metabolite	Abbreviation	LOD (ng/mL)	LOQ (ng/mL)	Reference
Mono-methyl phthalate	MMP	0.11 - 0.3	0.3 - 0.45	[7][8]
Mono-ethyl phthalate	MEP	0.11 - 0.3	0.3 - 0.45	[7][8]
Mono-n-butyl phthalate	MBP	0.11 - 1.0	0.45 - 1.0	[7][8]
Mono-isobutyl phthalate	MiBP	0.11 - 0.90	0.45 - 1.2	[7]
Mono-benzyl phthalate	MBzP	0.11 - 0.3	0.45 - 0.5	[7][8]
Mono-(2-ethylhexyl) phthalate	MEHP	0.2 - 1.0	0.5 - 1.0	[8][9]
Mono-(2-ethyl-5-hydroxyhexyl) phthalate	MEHHP	0.05 - 0.90	0.15 - 1.2	[7][9]
Mono-(2-ethyl-5-oxohexyl) phthalate	MEOHP	0.1 - 0.90	0.3 - 1.2	[7][9]
Mono-(2-ethyl-5-carboxypentyl) phthalate	MECPP	0.05 - 0.90	0.15 - 1.2	[7][9]

Table 2: Precision and Accuracy Data

Metabolite	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (Spike Recovery %)	Reference
Multiple Phthalate Metabolites	< 10	< 10	~100	[10]
Five Phthalate Metabolites	1.74 - 14.24	-	-	[1]
Eight Phthalate Metabolites	-	-	Within 15%	[3]

Experimental Workflow Diagram

Caption: Workflow for Phthalate Metabolite Analysis in Urine.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. wwwn.cdc.gov [wwwn.cdc.gov]
• 3. Quantitative detection of eight phthalate metabolites in human urine using HPLC-APCI-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Impact of enzymatic hydrolysis on the quantification of total urinary concentrations of chemical biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of Phthalate Metabolites in Human Serum and Urine as Biomarkers for Phthalate Exposure Using Column-Switching LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Urinary Phthalate Metabolite Concentrations and Serum Hormone Levels in Pre- and Perimenopausal Women from the Midlife Women’s Health Study - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of 16 phthalate metabolites in urine using automated sample preparation and on-line preconcentration/high-performance liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantitative Determination of Plasticizers Using Diphenyl Phthalate-d4

Abstract

This document provides a comprehensive guide for the quantitative analysis of common plasticizers in various matrices, employing Diphenyl Phthalate-d4 (DPhP-d4) as an internal standard. The protocols detailed herein are intended for researchers, scientists, and drug development professionals, offering robust methodologies for sample preparation and instrumental analysis using Gas Chromatography-Mass Spectrometry (GC-MS). The use of an isotopically labeled internal standard, such as DPhP-d4, is a well-established technique to ensure high accuracy and precision by correcting for variations in sample preparation and instrument response.[1] This application note includes detailed experimental protocols, data presentation in tabular format for clarity, and visual workflows to facilitate understanding and implementation in a laboratory setting.

Introduction

Plasticizers are additives used to increase the flexibility and durability of polymeric materials.[2] Common plasticizers include phthalate (B1215562) esters, which are prevalent in a wide range of consumer and industrial products, including packaging materials, medical devices, and pharmaceutical excipients.[2][3][4] Due to their potential for migration into food, pharmaceuticals, and the environment, and concerns over their endocrine-disrupting effects, regulatory bodies worldwide have established limits on the presence of certain phthalates in these products.[5][6]

Accurate and reliable quantification of plasticizers is therefore crucial. The use of isotopically labeled internal standards, such as Diphenyl Phthalate-d4, is the preferred method for quantitative analysis as it effectively compensates for analyte loss during sample preparation and corrects for matrix effects during instrumental analysis.[7] This document outlines a validated GC-MS method for the determination of a range of common plasticizers.

Experimental Protocols

Reagents and Materials

All solvents and reagents should be of high-purity, analytical grade, and checked for phthalate contamination prior to use.[8] All glassware must be thoroughly cleaned, rinsed with acetone (B3395972) and hexane (B92381), and dried in an oven at a high temperature (e.g., 400°C for at least 2 hours) to eliminate any potential plasticizer contamination. Avoid the use of plastic labware wherever possible.

• Solvents: Hexane, Dichloromethane (B109758), Acetone, Methanol (B129727) (pesticide residue grade or equivalent)[9]

• Internal Standard (IS): Diphenyl Phthalate-d4 (DPhP-d4) solution (e.g., 100 µg/mL in a suitable solvent)

• Target Plasticizer Standards: Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Di-n-butyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP), Diisononyl phthalate (DINP), Diisodecyl phthalate (DIDP).

• Gases: Helium (carrier gas, 99.999% purity or higher)

Standard Solution Preparation

Internal Standard Stock Solution (ISSS): Prepare a 100 µg/mL stock solution of Diphenyl Phthalate-d4 in hexane.

Internal Standard Working Solution (ISWS): Dilute the ISSS to a final concentration of 1 µg/mL in hexane. This solution will be used to spike all calibration standards, blanks, and samples.

Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions of the target plasticizers in hexane. A typical calibration range would be 0.05, 0.1, 0.25, 0.5, 1.0, 2.5, and 5.0 µg/mL. Each calibration standard must be spiked with the ISWS to a final concentration of 1 µg/mL.

Sample Preparation

The choice of sample preparation method will depend on the matrix. Below are protocols for a solid polymer matrix and a liquid matrix.

2.3.1. Solid Polymer Matrix (e.g., PVC tubing, toys)

• Sample Comminution: Cut the sample into small pieces (approximately 1-2 mm).

• Solvent Extraction: Accurately weigh approximately 0.5 g of the comminuted sample into a glass centrifuge tube.

• Add 10 mL of dichloromethane to dissolve the polymer.

• Spike the solution with a known amount of the ISWS (e.g., 100 µL of 1 µg/mL DPhP-d4).

• Vortex for 1 minute to ensure thorough mixing.

• Precipitate the polymer by adding 10 mL of methanol and cool for 1 hour.[5]

• Centrifuge at 5000 rpm for 10 minutes.

• Carefully transfer the supernatant to a clean glass tube.

• Evaporate the solvent to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of hexane.

• The sample is now ready for GC-MS analysis.

2.3.2. Liquid Matrix (e.g., beverages, aqueous drug formulations)

• Liquid-Liquid Extraction (LLE): Place 5 mL of the liquid sample into a glass separatory funnel.

• Spike the sample with a known amount of the ISWS (e.g., 100 µL of 1 µg/mL DPhP-d4).

• Add 5 mL of hexane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate.

• Collect the organic (upper) layer in a clean glass vial.

• The extract is now ready for GC-MS analysis. For non-aqueous liquid samples, a solvent dilution approach may be more appropriate.

GC-MS Instrumentation and Conditions

The following are typical GC-MS operating conditions. These may need to be optimized for the specific instrument and column used.

Parameter	Condition
Gas Chromatograph	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent low-bleed 5% phenyl-methylpolysiloxane column[9][10]
Injector	Splitless mode, 280°C
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then ramp to 300°C at 10°C/min, hold for 5 min.
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 1: Typical GC-MS Operating Conditions

Data Analysis and Quantitative Data

Quantification

Quantification is performed using the internal standard method. A calibration curve is generated by plotting the ratio of the peak area of the analyte to the peak area of the internal standard (DPhP-d4) against the concentration of the analyte. The concentration of the analyte in the samples is then determined from this calibration curve.

Selected Ion Monitoring (SIM) Parameters

The use of SIM mode enhances the sensitivity and selectivity of the analysis.[1] The following table lists the recommended quantifier and qualifier ions for the target plasticizers and the internal standard.

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Dimethyl phthalate (DMP)	163	194, 133
Diethyl phthalate (DEP)	149	177, 222
Di-n-butyl phthalate (DBP)	149	205, 223
Benzyl butyl phthalate (BBP)	149	91, 206
Di(2-ethylhexyl) phthalate (DEHP)	149	167, 279
Di-n-octyl phthalate (DNOP)	149	279
Diphenyl Phthalate-d4 (IS)	153	227, 322

Table 2: Suggested SIM Ions for Target Analytes and Internal Standard

Method Validation Summary

A summary of typical method validation parameters is provided below. These values should be established in the laboratory performing the analysis.

Parameter	Typical Performance
Linearity (R²)	> 0.995 for all analytes
Limit of Detection (LOD)	0.01 - 0.05 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.15 µg/mL
Accuracy (Recovery)	85-115% in spiked matrix
Precision (RSD)	< 15%

Table 3: Typical Method Validation Parameters

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantitative analysis of plasticizers using DPhP-d4 as an internal standard.

Caption: General workflow for plasticizer analysis.

Logic of Internal Standard Calibration

The diagram below illustrates the principle of using an internal standard for quantification.

Caption: Internal standard calibration logic.

Conclusion

The method described in this application note provides a reliable and robust approach for the quantitative determination of common plasticizers in various matrices. The use of Diphenyl Phthalate-d4 as an internal standard ensures high accuracy and precision, making this method suitable for routine quality control, regulatory compliance testing, and research applications. Proper attention to preventing contamination during sample preparation is critical for obtaining accurate results.[11] The provided protocols and instrumental conditions can be adapted to specific laboratory instrumentation and sample types with appropriate validation.[12][13]

References

• 1. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. polymersolutions.com [polymersolutions.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification and quantification of 14 phthalates and 5 non-phthalate plasticizers in PVC medical devices by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Current Sample Preparation Methods and Determination Techniques for the Determination of Phthalic Acid Ester Plasticizers in Edible Oils | MDPI [mdpi.com]
• 8. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 11. gcms.cz [gcms.cz]
• 12. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 13. ijrpr.com [ijrpr.com]

Application Note: High-Precision Quantification of Diphenyl Phthalate Using Diphenyl Phthalate-3,4,5,6-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the preparation and use of a calibration curve for the quantification of Diphenyl Phthalate (DPhP) using its deuterated analog, Diphenyl Phthalate-3,4,5,6-d4 (DPhP-d4), as an internal standard. The use of a stable isotope-labeled internal standard is a critical technique in analytical chemistry, particularly for mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This method corrects for variations in sample preparation, injection volume, and instrument response, thereby ensuring high accuracy and precision. The protocols outlined are intended for professionals in research and development, quality control, and environmental monitoring.

Introduction

Phthalates are a class of synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers. Diphenyl Phthalate (DPhP) is utilized in various industrial applications. Due to the potential for these compounds to leach from products, their accurate quantification in diverse matrices is essential for safety assessment and regulatory compliance. The ubiquitous nature of phthalates presents a significant analytical challenge due to background contamination.

The internal standard method is the gold standard for quantification in chromatography. An ideal internal standard is a compound that is chemically similar to the analyte but can be distinguished by the detector. Diphenyl Phthalate-3,4,5,6-d4 is an excellent internal standard for DPhP analysis as it co-elutes with the analyte and exhibits similar ionization efficiency, but is easily differentiated by its mass-to-charge ratio (m/z) in a mass spectrometer.

Experimental Overview

The workflow involves the preparation of a primary stock solution of both the native DPhP standard and the DPhP-d4 internal standard (IS). A series of calibration standards of DPhP are prepared via serial dilution. A constant, known concentration of the DPhP-d4 internal standard is spiked into each calibration standard, as well as into all unknown and quality control (QC) samples. The samples are then analyzed by LC-MS/MS or GC-MS. The calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Materials and Reagents

• Diphenyl Phthalate (DPhP), analytical standard grade (CAS: 84-62-8)

• Diphenyl Phthalate-3,4,5,6-d4 (DPhP-d4), analytical standard grade

• Methanol (B129727) (LC-MS grade) or Hexane (GC grade)

• Deionized water (for LC-MS)

• Ammonium Acetate (for LC-MS mobile phase)

• Class A volumetric flasks and pipettes

• Autosampler vials (glass) with PTFE-lined septa

Note on Contamination Control: Due to the prevalence of phthalates in laboratory environments, stringent precautions must be taken. Avoid all contact with plastic materials wherever possible. Use only glass or stainless-steel equipment. All glassware should be thoroughly rinsed with a suitable solvent (e.g., acetone (B3395972) then hexane) and, if possible, heat-treated at 400°C for at least 2 hours before use.[1][2]

Detailed Protocols

Preparation of Stock Solutions

• Analyte Primary Stock Solution (1000 µg/mL DPhP):

  • Accurately weigh 10 mg of pure DPhP standard.

  • Dissolve the standard in a suitable solvent (e.g., methanol or hexane) in a 10 mL Class A volumetric flask.

  • Sonicate for 5-10 minutes to ensure complete dissolution.

  • Bring the flask to volume with the solvent and mix thoroughly.

  • Store the stock solution in a glass container at 4°C, protected from light.

• Internal Standard Primary Stock Solution (100 µg/mL DPhP-d4):

  • Accurately weigh 1 mg of pure DPhP-d4 standard.

  • Dissolve the standard in the same solvent used for the analyte in a 10 mL Class A volumetric flask.

  • Sonicate to ensure complete dissolution.

  • Bring the flask to volume and mix thoroughly.

  • Store under the same conditions as the analyte stock solution.

• Internal Standard Working Solution (1 µg/mL DPhP-d4):

  • Pipette 100 µL of the 100 µg/mL DPhP-d4 primary stock solution into a 10 mL Class A volumetric flask.

  • Dilute to volume with the appropriate solvent and mix thoroughly. This working solution will be used to spike all standards and samples.

Preparation of Calibration Curve Standards

Prepare a series of at least five calibration standards by serial dilution of the DPhP primary stock solution. The concentration range should bracket the expected concentration of the unknown samples. An example preparation for a 0.5 to 100 ng/mL calibration range is provided below.

• Intermediate Stock Solution (10 µg/mL DPhP):

  • Pipette 100 µL of the 1000 µg/mL DPhP primary stock into a 10 mL volumetric flask and dilute to volume.

• Serial Dilutions for Calibration Standards:

  • Prepare the calibration standards as outlined in the table below. For each standard, add the specified volume of the appropriate DPhP stock solution.

  • Next, add 50 µL of the Internal Standard Working Solution (1 µg/mL DPhP-d4) to each flask.

  • Finally, bring each flask to a final volume of 1 mL with the solvent. This results in a constant IS concentration of 50 ng/mL in every standard.

Standard Level	Final Concentration (ng/mL)	Volume of DPhP Stock	DPhP Stock Concentration (µg/mL)	Volume of IS Working Solution (1 µg/mL)	Final Volume (mL)
CAL 1	0.5	50 µL	0.01 (from CAL 4)	50 µL	1
CAL 2	1.0	100 µL	0.01 (from CAL 4)	50 µL	1
CAL 3	5.0	50 µL	0.1 (from CAL 5)	50 µL	1
CAL 4	10.0	100 µL	0.1 (from CAL 5)	50 µL	1
CAL 5	50.0	50 µL	1.0 (from CAL 6)	50 µL	1
CAL 6	100.0	100 µL	1.0 (from CAL 6)	50 µL	1

• Transfer to Vials: Transfer the final solutions to labeled glass autosampler vials for analysis.

Sample Preparation

For unknown samples, perform the necessary extraction and cleanup procedures. Prior to the final volume adjustment, spike the sample extract with the same constant amount of the DPhP-d4 internal standard working solution (50 µL of 1 µg/mL IS per 1 mL of final sample volume) as used in the calibration standards.

Instrumental Analysis (LC-MS/MS Example)

Analysis can be performed on a Liquid Chromatography system coupled to a tandem mass spectrometer.

LC-MS/MS Method Parameters

Parameter	Recommended Condition
LC System	UPLC/HPLC System
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 10 mM Ammonium Acetate
Mobile Phase B	Methanol
Gradient	Start at 50% B, increase to 98% B over 8 minutes, hold for 2 minutes, return to initial conditions.[3]
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The following MRM transitions can be used for the detection and quantification of Diphenyl Phthalate and its deuterated internal standard. The transitions for DPhP are based on published data.[3] The transitions for DPhP-d4 are projected based on its structure (molecular weight +4 Da compared to the native compound).

Compound	Precursor Ion (Q1, m/z)	Product Ion (Q3, m/z)	Role
Diphenyl Phthalate (DPhP)	319.1	225.1	Quantifier
Diphenyl Phthalate (DPhP)	319.1	77.1	Qualifier
Diphenyl Phthalate-d4	323.1	225.1	Quantifier
Diphenyl Phthalate-d4	323.1	77.1	Qualifier

Note: The product ions for DPhP-d4 are assumed to be identical to the native standard, corresponding to the loss of the deuterated or non-deuterated phenyl rings. These transitions should be confirmed and optimized on the specific instrument being used.

Data Analysis and Performance

• Generate Calibration Curve: After data acquisition, integrate the peak areas for the quantifier ions of both DPhP and DPhP-d4 for each calibration standard.

• Calculate Response Ratio: For each calibration level, calculate the Peak Area Ratio:

  • Ratio = (Peak Area of DPhP) / (Peak Area of DPhP-d4)

• Plot the Curve: Create a plot of the Peak Area Ratio (y-axis) versus the concentration of DPhP (x-axis).

• Linear Regression: Perform a linear regression analysis on the plotted data. The resulting equation (y = mx + c) will be used to calculate the concentration of DPhP in unknown samples. The curve should not be forced through the origin.

Typical Performance Characteristics

The use of a deuterated internal standard significantly improves method performance.

Parameter	Typical Value	Description
Linearity (R²)	> 0.995	The coefficient of determination indicates the goodness of fit of the linear regression.[4][5]
Limit of Detection (LOD)	0.1-1 ng/mL	The lowest concentration of analyte that can be reliably distinguished from the background noise.[3]
Limit of Quantitation (LOQ)	0.5-5 ng/mL	The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.
Precision (%RSD)	< 15%	The relative standard deviation of replicate measurements, indicating the method's reproducibility.[6]
Accuracy (% Recovery)	85-115%	The closeness of a measured value to the true value, often assessed by spiking a known concentration into a matrix.[3]

Workflow Visualization

The following diagram illustrates the logical workflow for preparing the calibration curve and analyzing samples using the internal standard method.

References

• 1. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 2. fses.oregonstate.edu [fses.oregonstate.edu]
• 3. sciex.com [sciex.com]
• 4. agilent.com [agilent.com]
• 5. Diphenyl Phthalate-3,4,5,6-d4 | LGC Standards [lgcstandards.com]
• 6. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Analysis of Trace Level Phthalates by GC-MS in Selected Ion Monitoring (SIM) Mode

[AN-001]

Abstract

Phthalates, a class of synthetic chemicals widely used as plasticizers, are ubiquitous environmental contaminants and are of increasing concern due to their potential endocrine-disrupting properties. This application note details a robust and sensitive method for the detection and quantification of trace levels of common phthalates in various matrices using Gas Chromatography-Mass Spectrometry (GC-MS) with Selected Ion Monitoring (SIM). The described protocol provides a comprehensive workflow, from sample preparation to data analysis, suitable for researchers, scientists, and professionals in drug development and quality control.

Introduction

The widespread use of phthalates in consumer products, food packaging, and medical devices leads to human exposure and environmental contamination.[1][2] Regulatory bodies worldwide have established limits for phthalate (B1215562) levels in various products, necessitating sensitive and reliable analytical methods for their determination.[2][3] Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile organic compounds like phthalates.[1][4] By operating the mass spectrometer in Selected Ion Monitoring (SIM) mode, the sensitivity and selectivity of the analysis are significantly enhanced, allowing for the detection of phthalates at trace concentrations.[2][4][5] This method focuses on providing a generalized yet detailed protocol that can be adapted for various sample types.

Experimental Workflow

The overall experimental workflow for the analysis of phthalates by GC-MS SIM is depicted below.

References

• 1. fses.oregonstate.edu [fses.oregonstate.edu]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application of Diphenyl Phthalate-d4 in Consumer Product Safety Testing

Introduction

Phthalates are a class of chemical compounds widely used as plasticizers to enhance the flexibility and durability of various consumer products.[1][2] However, mounting evidence suggests that certain phthalates can act as endocrine disruptors, potentially leading to adverse health effects, particularly concerning reproductive and developmental processes.[2][3] Diphenyl phthalate (B1215562) (DPhP), while less studied than some other phthalates, has been identified as an agonist for the estrogen receptor, highlighting the need for its accurate quantification in consumer goods.[4] To ensure consumer safety and regulatory compliance, robust analytical methods are essential for the precise measurement of phthalates in a wide range of products, including toys, food packaging, and personal care items.[1][4]

This application note details the use of Diphenyl Phthalate-d4 (DPhP-d4) as an internal standard for the quantitative analysis of diphenyl phthalate in consumer products by gas chromatography-mass spectrometry (GC-MS). The use of a stable isotope-labeled internal standard like DPhP-d4 is critical for achieving high accuracy and precision by correcting for analyte losses during sample preparation and for variations in instrument response.[5]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte of interest (in this case, DPhP-d4) to the sample at the beginning of the analytical process. The isotopically labeled standard is chemically identical to the native analyte and therefore behaves similarly during extraction, cleanup, and chromatographic separation. Because the mass spectrometer can differentiate between the native analyte and the labeled internal standard based on their mass-to-charge ratios, any variations in the analytical procedure will affect both compounds equally. This allows for highly accurate quantification by calculating the ratio of the native analyte to the internal standard.

Experimental Protocols

Sample Preparation and Extraction for Plastic Toys

This protocol is adapted from the US Consumer Product Safety Commission (CPSC) Test Method CPSC-CH-C1001-09.3 for the determination of phthalates in children's toys.[6]

Reagents and Materials:

• Diphenyl Phthalate (DPhP) standard

• Diphenyl Phthalate-d4 (DPhP-d4) internal standard solution (in a suitable solvent like cyclohexane)

• Tetrahydrofuran (THF), GC grade

• Hexane (B92381), GC grade

• Cyclohexane (B81311), GC grade

• Glass vials with PTFE-lined caps

• Syringe filters (0.45 µm PTFE)

• Analytical balance

• Vortex mixer

• Sonicator

Procedure:

• Sample Preparation: Cut a representative portion of the plastic toy into small pieces (approximately 2x2 mm).[7]

• Weighing: Accurately weigh approximately 50 mg of the plastic sample into a glass vial.[6]

• Internal Standard Spiking: Add a precise volume of the Diphenyl Phthalate-d4 internal standard solution to the vial. The concentration of the internal standard should be chosen to be in the mid-range of the expected analyte concentration.

• Dissolution: Add 5 mL of THF to the vial. Seal the vial and vortex thoroughly.[6]

• Extraction: Place the vial in a sonicator bath and sonicate for at least 30 minutes, or until the plastic is completely dissolved. Gentle heating may be applied to aid dissolution.[6]

• Precipitation: Add 10 mL of hexane to the vial to precipitate the polymer. Vortex the mixture.[6]

• Filtration: Allow the polymer to settle for at least 5 minutes. Filter the supernatant through a 0.45 µm PTFE syringe filter into a clean glass vial.[6]

• Dilution: Take a 0.3 mL aliquot of the filtered extract and dilute it to a final volume of 1.5 mL with cyclohexane in a GC vial.[6][7]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Autosampler

GC-MS Conditions:

Parameter	Value
GC Column	HP-5ms UI (30 m x 0.25 mm, 0.25 µm) or equivalent[8]
Injector	Split/splitless, operated in splitless mode[9]
Injector Temperature	280 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min[10]
Oven Program	Initial temperature 100 °C, hold for 1 min; ramp at 10 °C/min to 280 °C, hold for 5 min
Injection Volume	1 µL
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C[8]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Diphenyl Phthalate	149	318	77
Diphenyl Phthalate-d4	153	322	77

Note: The primary fragment ion for many phthalates is m/z 149, corresponding to the protonated phthalic anhydride. For DPhP-d4, this fragment will have a mass of m/z 153.

Data Presentation

Table 1: Method Performance Characteristics for Phthalate Analysis by GC-MS

The following table summarizes typical performance data for the analysis of phthalates in consumer products using GC-MS with internal standard calibration.

Parameter	Typical Value	Reference
Linearity (R²)	> 0.999	[10]
Repeatability (%RSD, n=5)	< 5%	[8]
Limit of Detection (LOD)	0.0011% - 0.0014% (w/w)	[11]
Limit of Quantification (LOQ)	0.0028% - 0.0046% (w/w)	[11]
Recovery	86.6% - 91.7%	[11]

Table 2: Regulated Phthalates in Consumer Products

Several jurisdictions, such as the United States under the Consumer Product Safety Improvement Act (CPSIA), regulate the concentration of specific phthalates in children's toys and childcare articles to be no more than 0.1% by weight.[1]

Phthalate	Abbreviation
Di-(2-ethylhexyl) phthalate	DEHP
Dibutyl phthalate	DBP
Benzyl butyl phthalate	BBP
Diisononyl phthalate	DINP
Diisobutyl phthalate	DIBP
Di-n-pentyl phthalate	DPENP
Di-n-hexyl phthalate	DHEXP
Dicyclohexyl phthalate	DCHP

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Experimental workflow for the analysis of diphenyl phthalate in consumer products.

Caption: Agonistic action of Diphenyl Phthalate on the Estrogen Receptor signaling pathway.[4]

References

• 1. journals.plos.org [journals.plos.org]
• 2. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Health effects associated with phthalate activity on nuclear receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of diphenyl phthalate as an agonist for estrogen receptor: an in vitro and in silico study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gcms.cz [gcms.cz]
• 7. gcms.cz [gcms.cz]
• 8. hpst.cz [hpst.cz]
• 9. gcms.cz [gcms.cz]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. vjol.info.vn [vjol.info.vn]

Application Note and Protocol: Measuring Phthalates in Indoor Dust Samples

Introduction

Phthalate (B1215562) esters are synthetic chemicals widely used as plasticizers to enhance the flexibility and durability of polymers, particularly polyvinyl chloride (PVC).[1] They are found in a vast array of consumer products, including flooring, wall coverings, food packaging, toys, and medical devices.[2][3] Since phthalates are not chemically bound to the polymer matrix, they can leach, evaporate, or abrade from products over time, accumulating in indoor environments.[2][4] Settled indoor dust is recognized as a significant reservoir for these compounds and a primary pathway for human exposure, especially for infants and children, through ingestion, inhalation, and dermal contact.[1][5]

Given the potential endocrine-disrupting effects and other health concerns associated with certain phthalates, accurate and reliable measurement in indoor dust is crucial for exposure assessment and risk evaluation.[6][7] This document provides a detailed protocol for the extraction, cleanup, and quantification of common phthalates in indoor dust samples using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely adopted analytical technique for this purpose.[4][8]

Principle

This method involves the collection of a representative indoor dust sample, followed by sieving to achieve a uniform particle size. A known mass of the sieved dust is subjected to solvent extraction to transfer the phthalates into a liquid phase. The resulting extract is then concentrated and, if necessary, cleaned up using solid-phase extraction (SPE) to remove interfering matrix components.[9] The final extract is analyzed by GC-MS. Phthalates are separated on a gas chromatographic column and detected by a mass spectrometer, often in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[4][10] Quantification is performed using an internal standard method to ensure accuracy and precision.[2]

Experimental Protocol

1. Apparatus and Reagents

• Apparatus :

  • High-efficiency vacuum cleaner with a dedicated sampler (e.g., nylon filter sock and aluminum mouthpiece) to prevent contamination.[2]

  • Stainless steel sieves (e.g., 250 µm aperture).[2]

  • Analytical balance (± 0.0001 g).

  • Glassware (beakers, vials, flasks): All glassware must be meticulously cleaned, rinsed with high-purity solvent, and heated in a muffle furnace (e.g., 400°C) to eliminate background phthalate contamination.[2][11]

  • Soxhlet extractor or ultrasonic bath.[2][5]

  • Rotary evaporator or nitrogen evaporator.[2]

  • Solid-Phase Extraction (SPE) cartridges (e.g., Florisil).[9][11]

  • Gas Chromatograph-Mass Spectrometer (GC-MS) system with an autosampler.[10]

• Reagents :

  • High-purity solvents (e.g., dichloromethane (B109758), hexane, acetone (B3395972), ethyl acetate).[2][12]

  • Anhydrous sodium sulfate (B86663) (ACS grade, baked at 400°C).[11]

  • Phthalate analytical standards (e.g., DEP, DiBP, DnBP, BBzP, DEHP, DiNP, DOP).[2][10]

  • Internal Standard (IS) solution (e.g., Benzyl benzoate (B1203000) (BB) or deuterated phthalates like DBP-d4).[2][5]

2. Sample Collection and Preparation

• Dust Collection : Collect indoor dust using a vacuum cleaner equipped with a clean nylon filter sock or a dedicated dust sampling device.[2] Avoid collecting samples directly from plastic surfaces to prevent cross-contamination.[2]

• Sieving : Pass the collected dust sample through a sieve (e.g., 0.25 mm) to remove hair, fibers, and other large debris, ensuring a homogenous sample.[2]

• Homogenization and Storage : Thoroughly mix the sieved dust. Store the sample in a clean glass container at 4°C until extraction.[10]

3. Extraction and Cleanup

• Weighing : Accurately weigh approximately 100 mg of the homogenized dust sample into a glass extraction vessel.[2]

• Spiking : Spike the sample with a known amount of internal standard solution.

• Extraction (Select one method) :

  • Soxhlet Extraction : Place the sample in an extraction thimble and perform Soxhlet extraction for 6 hours using dichloromethane at 70°C.[2]

  • Ultrasonic Extraction : Add 10 mL of acetone to the sample, place it in an ultrasonic bath, and sonicate for 10 minutes.[5]

  • Sonication Extraction : Add a suitable solvent (e.g., 1:1 hexanes:acetone), cap the vial, and sonicate or shake to extract the phthalates.[9][12]

• Concentration : Concentrate the resulting extract to approximately 1 mL using a rotary evaporator or a gentle stream of nitrogen.[2][5]

• Cleanup (if required) : For complex matrices, a cleanup step may be necessary.

  • Use a Florisil SPE cartridge.[9][11]

  • Condition the cartridge with hexane.

  • Load the concentrated extract onto the cartridge.

  • Elute interfering compounds with a non-polar solvent like hexane.

  • Elute the target phthalates with a more polar solvent mixture, such as 20% ethyl ether in hexane.[11]

  • Concentrate the cleaned fraction to a final volume of 1 mL.

4. GC-MS Analysis

• Instrument Setup :

  • GC Column : Use a low-bleed capillary column suitable for semi-volatile compounds, such as a DB-5MS or HP-5MS (e.g., 30 m x 0.25 mm x 0.25 µm).[10]

  • Injector : Operate in splitless mode at a temperature of 280°C.[5]

  • Oven Program : A typical temperature program starts at 80°C (hold for 2 min), ramps to 220°C at 10°C/min (hold for 3 min), and then ramps to 300°C at 20°C/min (hold for 3 min).[10]

  • Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.[10]

• MS Setup :

  • Ion Source Temperature : 250°C.[10]

  • Acquisition Mode : Operate in Selected Ion Monitoring (SIM) mode for high sensitivity.[4][10] Monitor two or three characteristic ions for each target phthalate to ensure accurate identification (e.g., m/z 149 is a common ion for many phthalates, while m/z 163 is specific for DMP).[10]

• Injection : Inject 1 µL of the final extract into the GC-MS system.[10]

5. Calibration and Quantification

• Calibration Curve : Prepare a series of calibration standards (e.g., 0.1 to 20 µg/mL) containing all target phthalates and a constant concentration of the internal standard.[10] Analyze these standards under the same GC-MS conditions as the samples. Generate a calibration curve by plotting the response factor (ratio of analyte peak area to internal standard peak area) against the concentration. A linear fit with R² > 0.99 is considered acceptable.[10]

• Quantification : Calculate the concentration of each phthalate in the dust sample using the generated calibration curve and the following equation[2]:

  • w (µg/g) = ( c × V ) / m

  • Where:

    • w = concentration of the target phthalate in the dust sample.

    • c = concentration of the phthalate in the final extract (mg/L or µg/mL) determined from the calibration curve.

    • V = final volume of the extract (mL).

    • m = mass of the extracted dust (g).

6. Quality Assurance and Quality Control (QA/QC)

• Procedural Blanks : Analyze a procedural blank (a sample with no dust) with each batch of samples to check for contamination from reagents, glassware, and the analytical system.[2][13] Phthalate concentrations in blanks should be negligible or subtracted from sample results.[13]

• Field Blanks : Prepare a field blank during sample collection to assess potential contamination during the sampling process.[10]

• Matrix Spikes : Analyze a spiked dust sample to determine the method's recovery rate. Recoveries typically ranging from 70% to 130% are considered acceptable.[8][10]

• Replicates : Analyze duplicate samples to assess the precision of the method.

Data Presentation

The concentrations of phthalates in indoor dust can vary widely depending on the building's age, materials, and occupant lifestyle. The table below summarizes typical concentration ranges for several common phthalates reported in scientific literature.

Table 1: Reported Concentrations of Common Phthalates in Indoor Dust (µg/g)

Phthalate	Abbreviation	Typical Concentration Range (µg/g)	Reference
bis(2-ethylhexyl) phthalate	DEHP	36 - 3840	[9]
Di-n-butyl phthalate	DnBP / DBP	< MDL - 100s	[9][10]
Benzyl butyl phthalate	BBzP	< MDL - 100s	[9]
Di-isononyl phthalate	DiNP	< MDL - 100s	[9]
Di-isobutyl phthalate	DiBP	< MDL - 69	[9]
Dimethyl phthalate	DMP	< LOQ - 10s	[10]
Diethyl phthalate	DEP	< LOQ - 10s	[10]
Di(n-octyl) phthalate	DnOP / DOP	< MDL - 100s	[10]

MDL = Method Detection Limit; LOQ = Limit of Quantification. Concentrations are highly variable across different studies and locations.

Visualization

The following diagram illustrates the complete experimental workflow for the analysis of phthalates in indoor dust.

Caption: Workflow for phthalate analysis in indoor dust samples.

References

• 1. acgpubs.org [acgpubs.org]
• 2. A method for evaluating indoor phthalate exposure levels in collected dust - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijres.org [ijres.org]
• 4. fses.oregonstate.edu [fses.oregonstate.edu]
• 5. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 6. ICI Journals Master List [journals.indexcopernicus.com]
• 7. dukespace.lib.duke.edu [dukespace.lib.duke.edu]
• 8. [Analysis of phthalate esters and their novel alternatives in indoor dust using comprehensive two-dimensional gas chromatography-time of flight mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Analysis of selected phthalates in Canadian indoor dust collected using household vacuum and standardized sampling techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. epa.gov [epa.gov]
• 12. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 13. Phthalate Acid Esters (PAEs) in Indoor Dust from Decoration Material Stores: Occurrence, Sources, and Health Risks [mdpi.com]

Standard Operating Procedure for Phthalate Analysis Using an Internal Standard

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of chemical compounds widely used as plasticizers to enhance the flexibility, durability, and transparency of plastics.[1][2] They are found in a vast array of consumer and industrial products, including packaging materials, medical devices, and toys.[1][2][3] Due to their ubiquitous presence and potential as endocrine disruptors, regulatory bodies such as the U.S. Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have established guidelines and methods for their analysis in various matrices.[1][2][4]

This document provides a detailed standard operating procedure (SOP) for the quantitative analysis of common phthalates in liquid and solid samples using gas chromatography-mass spectrometry (GC-MS) with an internal standard method. The use of an internal standard is crucial for accurate and precise quantification, as it compensates for analyte loss during sample preparation and variations in instrument response.[5][6] Deuterated analogs of the target phthalates are the preferred internal standards due to their similar chemical and physical properties.[5][6]

Scope

This SOP is applicable to the determination of the following common phthalates in various matrices, including but not limited to, aqueous solutions, beverages, and solvent-extractable solids:

• Dimethyl phthalate (DMP)

• Diethyl phthalate (DEP)

• Di-n-butyl phthalate (DBP)

• Benzyl butyl phthalate (BBP)

• Di(2-ethylhexyl) phthalate (DEHP)

• Di-n-octyl phthalate (DnOP)

Principle

The method involves extracting the phthalates from the sample matrix, followed by analysis using GC-MS. An internal standard is added to the sample prior to extraction to correct for procedural losses and instrumental variability. Quantification is achieved by creating a calibration curve using the ratio of the analyte peak area to the internal standard peak area.

Experimental Protocols

Reagents and Materials

• Solvents: HPLC or pesticide-grade n-hexane, acetone (B3395972), dichloromethane (B109758), and methanol. All solvents should be checked for phthalate contamination before use.[7]

• Phthalate Standards: Certified reference standards of the target phthalates (e.g., DMP, DEP, DBP, BBP, DEHP, DnOP).

• Internal Standard: Deuterated phthalate standard, such as Di-n-butyl-d4-phthalate (DBP-d4) or Di(2-ethylhexyl)-d4-phthalate (DEHP-d4). Benzyl benzoate (B1203000) can be used as an alternative.[5][7]

• Reagent Water: Deionized or distilled water, free of interfering substances.

• Sodium Sulfate (B86663) (Anhydrous): ACS grade, heated at 400°C for 4 hours to remove any organic contaminants.[4]

• Glassware: All glassware must be scrupulously cleaned to avoid phthalate contamination. This includes washing with detergent, rinsing with tap water, followed by distilled water, and finally with acetone and hexane (B92381).[8] It is recommended to heat the glassware at 400°C for at least 2 hours. Avoid all contact with plastic materials during sample preparation and analysis.[8][9]

Standard and Sample Preparation

4.2.1. Standard Solutions

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of each target phthalate and dissolve in a 100 mL volumetric flask with hexane or a suitable solvent.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a 1000 µg/mL stock solution of the deuterated internal standard in hexane.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock standard solution with hexane to achieve concentrations ranging from 0.1 to 50 µg/mL.[10] Each calibration standard must be fortified with the internal standard at a constant concentration (e.g., 1 µg/mL).[9]

4.2.2. Sample Preparation

The choice of sample preparation method depends on the sample matrix.

Aqueous Samples (e.g., beverages, water): Liquid-Liquid Extraction (LLE)

• Measure 100 mL of the liquid sample into a 250 mL separatory funnel.

• Spike the sample with a known amount of the internal standard solution (e.g., 100 µL of a 10 µg/mL solution).

• Add 30 mL of dichloromethane or n-hexane to the separatory funnel.[9]

• Shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate.

• Drain the organic layer into a flask containing anhydrous sodium sulfate to remove residual water.

• Repeat the extraction twice more with fresh portions of the extraction solvent.

• Combine the organic extracts.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

Solid Samples (e.g., polymer materials, drug products): Solvent Extraction

• Weigh approximately 1 g of the homogenized solid sample into a glass vial.

• Add a known amount of the internal standard solution.

• Add 10 mL of a suitable solvent or solvent mixture (e.g., 1:1 hexane:acetone).[11]

• Agitate the sample using sonication or shaking for a specified period (e.g., 30 minutes) to extract the phthalates.[11]

• Centrifuge the sample to separate the solid material.

• Carefully transfer the supernatant to a clean vial.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph (GC): Equipped with a split/splitless injector.

• Column: A low-bleed capillary column suitable for phthalate analysis, such as a DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).[12]

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 280°C.[3]

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp 1: 8°C/min to 210°C, hold for 5 minutes.

  • Ramp 2: 20°C/min to 250°C, hold for 5 minutes.[3]

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each target phthalate and the internal standard.[5]

  • Source Temperature: 230°C.[5]

  • Quadrupole Temperature: 150°C.[5]

Data Presentation and Quality Control

Calibration and Quantification

A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The linearity of the calibration curve should be verified, with a coefficient of determination (R²) greater than 0.99 being acceptable.[3] The concentration of the phthalates in the samples is then calculated using the regression equation from the calibration curve.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from phthalate analysis using an internal standard method.

Table 1: Typical GC-MS SIM Ions for Phthalate Analysis

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate (DMP)	163	194	77
Diethyl phthalate (DEP)	149	177	222
Di-n-butyl phthalate (DBP)	149	223	205
Benzyl butyl phthalate (BBP)	149	91	206
Di(2-ethylhexyl) phthalate (DEHP)	149	167	279
Di-n-octyl phthalate (DnOP)	149	279	167
DBP-d4 (Internal Standard)	153	227	209

Note: Specific ions may vary depending on the instrument and method.

Table 2: Method Performance Data

Parameter	Typical Value	Reference
Linearity (R²)	> 0.995	[3]
Method Detection Limit (MDL)	0.5 - 5.0 ng/mL	[10][13]
Limit of Quantification (LOQ)	1.5 - 15.0 ng/mL	[10][13]
Recovery	90 - 110%	[3][13]
Precision (%RSD)	< 15%	[6]

Quality Control

• Laboratory Reagent Blank (LRB): An aliquot of all reagents used in the sample preparation process is carried through the entire analytical procedure to check for contamination. Phthalates are common laboratory contaminants, so this is a critical quality control measure.[5][7]

• Matrix Spike/Matrix Spike Duplicate (MS/MSD): A known amount of phthalate standards is added to a duplicate sample to assess the effect of the sample matrix on the analytical method and to determine the method's accuracy and precision.

• Continuing Calibration Verification (CCV): A mid-level calibration standard is analyzed periodically throughout the analytical run to ensure the instrument's calibration remains stable.

Workflow Diagram

The following diagram illustrates the logical workflow for the analysis of phthalates using an internal standard.

References

• 1. accustandard.com [accustandard.com]
• 2. accustandard.com [accustandard.com]
• 3. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 4. epa.gov [epa.gov]
• 5. benchchem.com [benchchem.com]
• 6. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epa.gov [epa.gov]
• 8. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cornerstoneanalytical.com [cornerstoneanalytical.com]
• 12. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for the Extraction of Phthalates from Soil and Sediment Samples

Introduction

Phthalates, or phthalate (B1215562) esters, are a class of chemical compounds primarily used as plasticizers to increase the flexibility, durability, and longevity of plastics. Due to their widespread use, phthalates are ubiquitous environmental contaminants found in various matrices, including soil and sediment.[1][2] Monitoring phthalate levels in these environmental compartments is crucial for assessing environmental quality and potential risks to human health. Accurate determination of phthalates in soil and sediment samples requires efficient extraction methods to isolate these compounds from the complex sample matrix prior to analysis. This document provides detailed application notes and protocols for several common and effective methods for the extraction of phthalates from soil and sediment samples, including Microwave-Assisted Extraction (MAE), Ultrasonic Extraction (USE), and the traditional Soxhlet Extraction. These methods are followed by analytical determination, typically using gas chromatography-mass spectrometry (GC-MS).[1][3]

Sample Preparation

Proper sample preparation is a critical step to ensure accurate and reproducible results.

1. Sample Collection and Storage:

• Collect soil or sediment samples using stainless steel or glass containers to avoid contamination from plastic sampling tools.

• Store samples in a cool, dark place, preferably at 4°C, to minimize degradation of phthalates.

2. Drying and Sieving:

• Air-dry the soil or sediment samples to a constant weight or freeze-dry them.[4][5]

• Gently disaggregate the dried samples using a mortar and pestle.

• Sieve the samples through a 2 mm mesh to remove large debris and ensure homogeneity.

3. Homogenization:

• Thoroughly mix the sieved sample to ensure a representative subsample is taken for extraction.

Experimental Workflow

The general workflow for the extraction and analysis of phthalates from soil and sediment samples is depicted below.

Figure 1. General workflow for phthalate extraction and analysis.

Extraction Protocols

This section provides detailed protocols for three widely used extraction methods.

Protocol 1: Microwave-Assisted Extraction (MAE)

MAE is a rapid and efficient extraction method that utilizes microwave energy to heat the solvent and sample, accelerating the extraction process.[6][7]

Materials and Reagents:

• Microwave extraction system

• Extraction vessels (e.g., 60 mL PTFE vessels)[7]

• Homogenized soil/sediment sample

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Extraction solvent (e.g., acetonitrile, or a mixture of acetone (B3395972) and n-hexane (1:1, v/v))

• Rotary evaporator

Procedure:

• Weigh 5 g of the dried, homogenized soil sample into a microwave extraction vessel.[7]

• Add 5 g of anhydrous sodium sulfate to the vessel to remove residual moisture.[7]

• Add 25 mL of the chosen extraction solvent (e.g., acetone:n-hexane 1:1) to the vessel.[7]

• Seal the vessel and shake to homogenize the mixture.

• Place the vessel into the microwave extraction system.

• Set the extraction parameters. A typical program involves ramping the temperature to 100-120°C and holding for 10-20 minutes.[8][9]

• After the extraction is complete, allow the vessel to cool to room temperature.

• Filter the extract through a funnel containing a small amount of anhydrous sodium sulfate to remove any remaining water.

• Concentrate the extract to approximately 1 mL using a rotary evaporator.[7]

• The extract is now ready for cleanup or direct analysis by GC-MS.

Protocol 2: Ultrasonic Extraction (USE)

Ultrasonic extraction, or sonication, uses high-frequency sound waves to agitate the sample and solvent, enhancing the extraction efficiency.[10]

Materials and Reagents:

• Ultrasonic bath or probe sonicator

• Glass centrifuge tubes or flasks

• Homogenized soil/sediment sample

• Anhydrous sodium sulfate (Na₂SO₄)

• Extraction solvent (e.g., n-hexane:dichloromethane (1:1, v/v) or n-hexane:ethyl acetate (B1210297) (1:1, v/v))[4][5][11]

• Centrifuge

• Rotary evaporator

Procedure:

• Weigh 5-10 g of the dried, homogenized soil or sediment sample into a glass centrifuge tube or flask.

• Add a suitable amount of anhydrous sodium sulfate to the sample.

• Add 20-30 mL of the extraction solvent mixture (e.g., n-hexane:dichloromethane 1:1).[12]

• Place the vessel in an ultrasonic bath or immerse the tip of a sonicator probe into the mixture.

• Sonicate the sample for 15-30 minutes.

• After sonication, centrifuge the sample at a moderate speed (e.g., 3000 rpm) for 10 minutes to separate the solid phase.

• Carefully decant the supernatant into a clean flask.

• Repeat the extraction process (steps 3-7) two more times with fresh solvent.

• Combine the extracts and pass them through a filter containing anhydrous sodium sulfate.

• Concentrate the combined extract to 1 mL using a rotary evaporator.

• The extract is now ready for further cleanup or GC-MS analysis.

Protocol 3: Soxhlet Extraction

Soxhlet extraction is a classical and exhaustive extraction technique, often used as a reference method. It involves continuous extraction of the sample with a cycling solvent.[13][14]

Materials and Reagents:

• Soxhlet extraction apparatus (including extractor, condenser, and round-bottom flask)

• Heating mantle

• Cellulose (B213188) extraction thimbles

• Homogenized soil/sediment sample

• Anhydrous sodium sulfate (Na₂SO₄)

• Extraction solvent (e.g., a mixture of n-hexane and acetone)

• Glass wool

• Rotary evaporator

Procedure:

• Mix approximately 10-20 g of the dried, homogenized soil sample with an equal amount of anhydrous sodium sulfate.

• Place a plug of glass wool at the bottom of a cellulose extraction thimble and then add the sample mixture.

• Place the thimble inside the Soxhlet extractor.

• Add the extraction solvent to the round-bottom flask, ensuring the volume is sufficient for several cycles.

• Assemble the Soxhlet apparatus and place it on the heating mantle.

• Heat the solvent to a gentle boil. The solvent vapor will travel up to the condenser, liquefy, and drip into the thimble, extracting the phthalates.

• Continue the extraction for 6-24 hours, ensuring a cycle rate of 4-6 cycles per hour.

• After extraction, allow the apparatus to cool.

• Remove the round-bottom flask and concentrate the extract to about 1 mL using a rotary evaporator.

• The extract can then be subjected to a cleanup procedure before GC-MS analysis.

Post-Extraction Cleanup

For complex matrices like soil and sediment, a cleanup step is often necessary to remove interfering co-extracted substances. Dispersive solid-phase extraction (dSPE) or solid-phase extraction (SPE) with cartridges containing sorbents like C18 or Florisil can be employed for this purpose.[4][12][15]

Data Presentation: Comparison of Extraction Methods

The efficiency of different extraction methods can be evaluated by comparing the recovery rates of various phthalates. The following table summarizes typical recovery data from scientific literature.

Phthalate Compound	Abbreviation	Microwave-Assisted Extraction (MAE) Recovery (%)	Ultrasonic Extraction (USE) Recovery (%)	Soxhlet Extraction Recovery (%)
Dimethyl phthalate	DMP	84 - 115[16][8]	91.6 ± 1.93[17]	65.5 - 89.5[6]
Diethyl phthalate	DEP	84 - 115[16][8]	83 - 114[4][11]	65.5 - 89.5[6]
Di-n-butyl phthalate	DBP	84 - 115[16][8]	78 - 117[4][11]	117 ± 4.80[17]
Benzyl butyl phthalate	BBP	84 - 115[16][8]	78 - 117[4][11]	N/A
Di-(2-ethylhexyl) phthalate	DEHP	84 - 115[16][8]	78 - 117[4][11]	122 ± 0.46[17]
Di-n-octyl phthalate	DNOP	84 - 115[16][8]	83 - 114[4][11]	65.5 - 89.5[6]

Note: Recovery rates can vary depending on the specific soil/sediment matrix, spiking level, and precise experimental conditions.

Conclusion

The choice of extraction method for phthalates from soil and sediment samples depends on factors such as available equipment, desired sample throughput, and the specific analytical requirements. Microwave-Assisted Extraction and Ultrasonic Extraction offer significant advantages in terms of reduced extraction time and solvent consumption compared to the traditional Soxhlet method, while providing comparable or even higher extraction efficiencies.[6][7] Proper sample preparation and post-extraction cleanup are essential for obtaining accurate and reliable results in the analysis of these ubiquitous environmental contaminants.

References

• 1. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. sensusimpact.com [sensusimpact.com]
• 5. Determination of Phthalates in Marine Sediments Using Ultrasonic Extraction Followed by Dispersive Solid-Phase Extraction and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. DSpace [scholarbank.nus.edu.sg]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. academic.oup.com [academic.oup.com]
• 12. researchgate.net [researchgate.net]
• 13. waterboards.ca.gov [waterboards.ca.gov]
• 14. newtowncreek.info [newtowncreek.info]
• 15. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determination of selected phthalate esters compounds in water and sediments by capillary gas chromatography and flame ionization detector - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Phthalate Contamination in GC-MS Analysis

Welcome to the technical support center for troubleshooting phthalate (B1215562) contamination in your Gas Chromatography-Mass Spectrometry (GC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to help identify and eliminate common sources of phthalate contamination, ensuring the accuracy and reliability of your analytical data.

Frequently Asked Questions (FAQs)

Q1: I am seeing persistent phthalate peaks (e.g., DBP, DEHP) in my GC-MS blanks. What are the most common sources of this contamination?

A1: Phthalate contamination is a common issue in GC-MS analysis due to their ubiquitous presence in laboratory environments.[1][2][3] Phthalates are used as plasticizers to increase the flexibility and durability of plastics and can be found in a wide array of products.[4][5] Since they are not chemically bound to the polymer matrix, they can easily leach into your samples, solvents, and analytical workflow.[3][6][7]

Primary Sources of Contamination:

• Solvents: Even high-purity solvents can contain trace amounts of phthalates.[6][8] It is crucial to test your solvents by concentrating them and analyzing the residue.

• Laboratory Consumables: Many plastic lab supplies are sources of phthalates. Common culprits include:

  • Pipette tips[9][10][11]

  • Plastic syringes[9][10]

  • Vial caps (B75204) and septa[5][8][12]

  • Solvent filters[9][10][11]

  • Parafilm®[9][10]

  • Vinyl gloves[2][13]

• Apparatus and Tubing: Tubing made from PVC or other flexible plastics can be a significant source of contamination.[2][13] PEEK tubing has also been found to accumulate phthalates.[2]

• Glassware: New glassware may have a finishing solution containing phthalates.[6] Improperly cleaned glassware can also be a source.

• Water: Deionized (DI) water systems that store water in plastic tanks can leach phthalates.[6]

• Laboratory Environment: Phthalates are present in the laboratory air and can be absorbed onto surfaces, including the outer wall of the GC autosampler syringe needle.[1][3][14] Other environmental sources include flooring materials, paints, and adhesives.[6]

Q2: How can I identify the specific source of phthalate contamination in my lab?

A2: A systematic approach is necessary to pinpoint the source of contamination. The following workflow can help you isolate the culprit.

Diagram 1: Troubleshooting workflow for identifying phthalate contamination sources.

Q3: What are the best practices for cleaning glassware to remove phthalate contamination?

A3: Proper glassware cleaning is critical. Simply washing with detergent may not be sufficient.

Recommended Glassware Cleaning Protocol:

• Initial Rinse: Rinse glassware with a high-purity solvent known to be phthalate-free (e.g., distilled-in-glass grade hexane (B92381) or acetone).

• Solvent Wash: Thoroughly wash with a phthalate-free detergent.

• Acid Rinse (Optional but Recommended): A rinse with 30% nitric acid followed by a rinse with 2M NH4OH can effectively remove stubborn residues.[15]

• Solvent Rinsing: Rinse multiple times with high-purity solvent (e.g., methylene (B1212753) chloride).[6]

• Baking: Bake the glassware in an oven at 400-450°C for at least 2 hours.[1][6] Allow the glassware to cool slowly inside the oven to prevent cracking.[6]

Q4: Are there phthalate-free laboratory products available?

A4: Yes, many manufacturers now offer phthalate-free laboratory consumables. When purchasing new supplies, specifically look for products certified as "phthalate-free."

• Vials and Caps: Use vials with PTFE/silicone septa, but be aware that even these can be a source of contamination.[8] Polyurethane snap caps may be a better alternative for certain solvents like isooctane, but check for solvent compatibility.[12]

• Syringes: Use glass syringes instead of plastic ones whenever possible.[10]

• Solid Phase Extraction (SPE): Glass SPE cartridges are available and can be a good alternative to plastic ones.[16]

• Gloves: Use nitrile gloves instead of vinyl gloves.

Quantitative Data on Phthalate Leaching

The following tables summarize quantitative data on phthalate leaching from various laboratory consumables. This data can help you prioritize which items to replace or handle with extra care.

Table 1: Phthalate Leaching from Laboratory Consumables

Laboratory Item	Phthalate Detected	Maximum Leaching Level (µg/cm²)
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36[9][10][11]
Diisononyl phthalate (DINP)	0.86[9][10][11]
Plastic Syringes	Dimethyl phthalate (DMP), Dibutyl phthalate (DBP), DEHP	Contamination confirmed, specific levels not quantified in µg/cm²[10]
PTFE Filter Holders	Dibutyl phthalate (DBP)	2.49[9][10][11]
Regenerated Cellulose Filter Holders	Dibutyl phthalate (DBP)	0.61[9][10][11]
Cellulose Acetate Filter Holders	Dimethyl phthalate (DMP)	5.85[9][10][11]
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50[9][10]

Key Experimental Protocols

Protocol 1: Analysis of a Solvent Blank

Objective: To determine if the solvent is a source of phthalate contamination.

Methodology:

• Take a large volume of the solvent (e.g., 500 mL) in a pre-cleaned glass container.

• Gently evaporate the solvent down to a small volume (e.g., 1 mL) using a nitrogen blowdown apparatus that has been confirmed to be phthalate-free.

• Transfer the concentrated solvent to a GC vial using a glass syringe.

• Analyze the sample using your standard GC-MS method for phthalates.

• Compare the chromatogram to a direct injection of the un-concentrated solvent. The presence of significant phthalate peaks in the concentrated sample indicates solvent contamination.

Protocol 2: Testing for Leaching from Consumables

Objective: To identify which laboratory consumable is leaching phthalates.

Methodology:

• Fill a pre-cleaned glass vial with a high-purity solvent known to be phthalate-free. This will serve as your control blank.

• In separate, identical glass vials, place the same volume of clean solvent.

• Introduce one type of consumable into each vial (e.g., a pipette tip in one, a piece of a vial septum in another).

• Let the consumables sit in the solvent for a set period (e.g., 24 hours) at room temperature.

• Remove the consumable and analyze the solvent from each vial, along with the control blank, by GC-MS.

• An increase in phthalate concentration in the sample vials compared to the control blank indicates leaching from that specific consumable.

Diagram 2: Experimental workflow for testing phthalate leaching from consumables.

Q5: My blanks are clean, but I still see phthalate peaks in my samples. What else could be the issue?

A5: If your blanks are clean, the contamination is likely being introduced during sample preparation.

• Sample Matrix: The sample itself could contain phthalates. This is common in samples that have been in contact with plastics, such as biological samples stored in plastic containers or food samples from plastic packaging.[13][17]

• Extraction Procedure: Phthalates can be introduced during liquid-liquid extraction or solid-phase extraction (SPE) if any plasticware is used.[4][18] Ensure all equipment used during extraction is made of glass or other inert materials.

• Sample Storage: Storing samples wrapped in aluminum foil can help avoid contamination from paper and cardboard, which can be sources of recycled paper containing phthalates.[2]

By systematically investigating each step of your analytical process, from solvent purity to sample handling, you can effectively identify and eliminate sources of phthalate contamination, leading to more accurate and reliable GC-MS results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]
• 6. biotage.com [biotage.com]
• 7. researchgate.net [researchgate.net]
• 8. Phthalates and how to get rid of them! - Chromatography Forum [chromforum.org]
• 9. tandfonline.com [tandfonline.com]
• 10. research.thea.ie [research.thea.ie]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]
• 13. Phthalates - Wikipedia [en.wikipedia.org]
• 14. Phthalate analysis by gas chromatography-mass spectrometry: blank problems related to the syringe needle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 16. Glass SPE Cartridge Kit | Products | GL Sciences [glsciences.com]
• 17. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]
• 18. files.core.ac.uk [files.core.ac.uk]

reducing background noise in phthalate quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize background noise and ensure accurate quantification of phthalates in their experiments.

Troubleshooting Guides

This section addresses specific issues that can arise during phthalate (B1215562) analysis, offering step-by-step solutions to identify and resolve the source of contamination.

Issue: High Phthalate Background in Analytical Blanks

High levels of phthalates in your blank samples can invalidate your results. This guide will help you systematically identify and eliminate the source of contamination.

Step 1: Identify Potential Contamination Sources

Phthalates are ubiquitous plasticizers and can be introduced at multiple stages of your analytical workflow.[1][2][3][4] Common sources include laboratory consumables, solvents, and even the lab environment itself.

Step 2: Isolate the Contamination Source

To pinpoint the source, analyze a series of blanks, systematically excluding potential sources at each step.

Troubleshooting Workflow for High Blank Contamination

Caption: Troubleshooting workflow for high phthalate blank contamination.

Step 3: Implement Corrective Actions

Based on your findings, take the following steps:

• Solvents: If the solvent is contaminated, use a new bottle of high-purity, phthalate-free solvent. Consider filtering solvents through activated carbon or distilling them to remove phthalate impurities.[5]

• Glassware: Implement a rigorous glassware cleaning protocol. Standard procedures may not be sufficient for trace phthalate analysis.

• Consumables: Switch to phthalate-free alternatives for all plastic consumables that come into contact with your samples or solvents.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding phthalate analysis.

Q1: What are the most common sources of phthalate contamination in the laboratory?

Phthalates are prevalent in many laboratory materials. The most common sources include:

• Plastic Consumables: Pipette tips, centrifuge tubes, vials, caps, and syringes can all leach phthalates.[6][7]

• Solvents: Even high-purity solvents can contain trace levels of phthalates.

• Laboratory Environment: Phthalates can be present in laboratory air, dust, and on surfaces, especially in labs with PVC flooring or other plastic materials.[1][5]

• Personal Care Products: Cosmetics, lotions, and soaps used by laboratory personnel can be a source of contamination.

Q2: How can I effectively clean my glassware to remove phthalate contamination?

A multi-step cleaning process is recommended for glassware used in trace phthalate analysis.

Recommended Glassware Cleaning Protocol

Caption: Recommended glassware cleaning protocol for phthalate analysis.

Q3: Are there phthalate-free laboratory consumables available?

Yes, many manufacturers now offer a range of phthalate-free laboratory products. When purchasing consumables, look for products explicitly certified as "phthalate-free." It is good practice to test a new batch of consumables by running a procedural blank before using them for sample analysis.

Q4: My analytical column shows a high phthalate background. How can I clean it?

A high phthalate background originating from the GC column can often be resolved by baking it out at a high temperature. Before baking, ensure the column is disconnected from the detector. A typical bake-out procedure involves holding the column at its maximum recommended temperature for several hours. If the background persists, it may be necessary to replace the column.

Q5: Can the septa of vials and caps be a source of phthalate contamination?

Yes, septa, especially those made of silicone, can be a significant source of phthalate contamination. It is recommended to use vials with PTFE-lined septa, as PTFE is less likely to leach phthalates.

Data Presentation

Table 1: Phthalate Leaching from Laboratory Consumables

This table summarizes the levels of common phthalates that have been found to leach from various laboratory plastics. These values can vary depending on the specific material, solvent, and contact time.

Consumable	Phthalate	Leached Amount (µg/cm²)	Reference
Pipette Tips	Di(2-ethylhexyl) phthalate (DEHP)	0.36	[6][7]
Diisononyl phthalate (DINP)	0.86	[6][7]
Plastic Syringes	Dibutyl phthalate (DBP)	Significant Leaching	[6][7]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49	[6][7]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61	[6][7]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85	[6][7]
Parafilm®	Di(2-ethylhexyl) phthalate (DEHP)	up to 0.50	[6][7]

Experimental Protocols

Protocol 1: Detailed Glassware Cleaning for Trace Phthalate Analysis

This protocol provides a step-by-step guide for cleaning laboratory glassware to minimize phthalate background.

Materials:

• Phthalate-free laboratory detergent

• Tap water

• Deionized water

• High-purity acetone

• High-purity hexane

• Clean oven

Procedure:

• Initial Rinse: Immediately after use, rinse glassware with tap water to remove gross contamination.[8][9]

• Detergent Wash: Wash the glassware thoroughly with a warm solution of phthalate-free laboratory detergent. Use brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware at least three times with deionized water.[8][9]

• Solvent Rinse: Rinse the glassware two to three times with high-purity acetone, followed by two to three rinses with high-purity hexane. This helps to remove any remaining organic residues.

• Drying: Place the glassware in a clean oven and dry at 105°C for at least one hour.

• Storage: Once cool, cover the openings of the glassware with pre-cleaned aluminum foil and store in a clean, dust-free environment.

Protocol 2: General Sample Preparation for Phthalate Analysis by GC-MS

This protocol outlines a general liquid-liquid extraction (LLE) procedure for the extraction of phthalates from aqueous samples.

Materials:

• Sample collection bottle (glass with PTFE-lined cap)

• Separatory funnel (glass)

• High-purity dichloromethane (B109758) (DCM)

• Anhydrous sodium sulfate (B86663) (pre-cleaned by baking at 400°C)

• Concentration tube

• Nitrogen evaporator

• GC vial with PTFE-lined septum

Procedure:

• Sample Collection: Collect the aqueous sample in a pre-cleaned glass bottle.

• Extraction:

  • Measure 100 mL of the sample into a 250 mL separatory funnel.

  • Add 30 mL of DCM to the separatory funnel.

  • Shake vigorously for 2 minutes, periodically venting the funnel to release pressure.

  • Allow the layers to separate.

  • Drain the lower DCM layer into a clean flask.

  • Repeat the extraction two more times with fresh 30 mL portions of DCM, combining the extracts.

• Drying: Pass the combined DCM extract through a funnel containing anhydrous sodium sulfate to remove any residual water.

• Concentration:

  • Transfer the dried extract to a concentration tube.

  • Gently evaporate the extract to a final volume of 1 mL under a stream of high-purity nitrogen.

• Analysis: Transfer the concentrated extract to a GC vial for analysis by GC-MS.

References

• 1. toxicfreefood.org [toxicfreefood.org]
• 2. A Critical Review of Analytical Methods for the Quantification of Phthalates Esters in Two Important European Food Products: Olive Oil and Wine [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Phthalate Exposure: From Quantification to Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. research.thea.ie [research.thea.ie]
• 8. watersciences.unl.edu [watersciences.unl.edu]
• 9. How to Clean Laboratory Glassware: A Comprehensive Guide | Lab Manager [labmanager.com]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of Phthalates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with matrix effects in the LC-MS/MS analysis of phthalates.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, offering potential causes and solutions.

Issue 1: Poor Peak Shape and/or Inconsistent Retention Times

Question: My chromatograms show poor peak shape (e.g., tailing, fronting, or splitting) and my retention times are shifting between injections. What could be the cause?

Answer:

Poor peak shape and retention time instability are common issues in LC-MS/MS analysis and can often be attributed to matrix effects or issues with the analytical column. Co-eluting matrix components can interfere with the interaction of the target analytes with the stationary phase.[1]

Potential Causes and Solutions:

• Insufficient Chromatographic Separation: The LC method may not be adequately separating the phthalates from interfering matrix components.

  • Solution: Optimize the chromatographic gradient, change the mobile phase composition, or try a different column chemistry (e.g., C18, phenyl-hexyl) to improve separation.[2]

• Column Overloading: Injecting a sample that is too concentrated can lead to peak distortion.

  • Solution: Dilute the sample and reinject. If sensitivity is a concern, consider more effective sample cleanup to remove matrix components.

• Matrix-Induced Analyte Degradation: Components in the matrix could be causing on-column degradation of the target phthalates.

  • Solution: Employ a less harsh sample extraction method or use a pre-column to trap strongly retained matrix components.

• Column Contamination: Buildup of matrix components on the column can degrade its performance over time.

  • Solution: Implement a robust column washing procedure between analytical runs. A typical wash may involve a high percentage of strong organic solvent.

Issue 2: Signal Suppression or Enhancement (Ion Suppression/Enhancement)

Question: The signal intensity for my analytes is significantly lower (suppression) or higher (enhancement) in my samples compared to my standards prepared in a clean solvent. How can I address this?

Answer:

Ion suppression or enhancement is a hallmark of matrix effects in LC-MS/MS. Co-eluting compounds from the sample matrix compete with the analytes of interest for ionization in the mass spectrometer's source, leading to a decreased or increased signal.[3]

Potential Causes and Solutions:

• High Concentration of Co-eluting Matrix Components: The most common cause is the presence of other molecules that are more easily ionized than the target analytes.

  • Solution 1: Improve Sample Preparation: The most effective way to combat ion suppression is to remove interfering matrix components before analysis.[3] Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), or Matrix Solid-Phase Dispersion (MSPD) can be employed for cleanup.[3][4][5]

  • Solution 2: Optimize Chromatography: Enhance the separation of your analytes from the interfering compounds by adjusting the LC gradient or trying a different column.[3]

  • Solution 3: Dilute the Sample: Simple dilution can reduce the concentration of interfering matrix components. However, this may compromise the limits of detection.[6]

• Choice of Ionization Technique: Electrospray ionization (ESI) is particularly susceptible to matrix effects.

  • Solution: If available, consider using Atmospheric Pressure Chemical Ionization (APCI), which can be less prone to matrix effects for certain compounds.

Issue 3: High Background or "Ghost Peaks"

Question: I am observing high background noise or unexpected peaks ("ghost peaks") in my chromatograms, even in blank injections. What is the source of this contamination?

Answer:

Phthalates are ubiquitous environmental contaminants, and their presence in laboratory materials is a common source of background signals and ghost peaks.[7][8] Contamination can originate from solvents, glassware, plasticware, and even the LC system itself.[8][9][10]

Potential Causes and Solutions:

• Contaminated Solvents/Reagents: Mobile phases and other solvents can contain trace levels of phthalates.

  • Solution: Use high-purity, LC-MS grade solvents. To further minimize background, consider installing an in-line trap column between the solvent mixer and the autosampler to retain phthalates from the mobile phase.[11]

• Leaching from Plasticware: Phthalates are used as plasticizers and can leach from pipette tips, vials, and tubing.[9]

  • Solution: Whenever possible, use glass or polypropylene (B1209903) labware. Avoid all PVC-containing materials. Pre-rinse all glassware with a suitable solvent before use.[12][13]

• System Contamination: Phthalates can accumulate in the LC system, including the injector, tubing, and column.

  • Solution: Implement a rigorous system cleaning protocol. This may involve flushing the entire system with a strong solvent mixture, such as isopropanol/water.

• Carryover: High-concentration samples can lead to carryover in subsequent injections.

  • Solution: Optimize the needle wash procedure in the autosampler, using a strong, appropriate solvent. Injecting blank samples after high-concentration samples can help assess and mitigate carryover.[13]

Frequently Asked Questions (FAQs)

Q1: What is the most effective way to compensate for matrix effects?

A1: The use of a stable isotope-labeled internal standard (SIL-IS) is widely regarded as the most effective method to compensate for matrix effects.[14] A SIL-IS is a version of the analyte where one or more atoms have been replaced with a heavier isotope (e.g., ¹³C or ²H). The SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement.[3] By calculating the ratio of the analyte signal to the SIL-IS signal, the variability caused by matrix effects can be normalized, leading to more accurate and precise quantification.[14]

Q2: When should I use matrix-matched calibration?

A2: Matrix-matched calibration is a valuable strategy when a SIL-IS is not available for every analyte.[14] This technique involves preparing calibration standards in a blank matrix that is as similar as possible to the samples being analyzed.[3] This ensures that the standards and the samples experience similar matrix effects, leading to more accurate quantification. It is crucial to ensure that the blank matrix is free of the target analytes.

Q3: How do I choose the best sample preparation technique?

A3: The choice of sample preparation technique depends on the complexity of the matrix, the physicochemical properties of the target phthalates, and the desired level of cleanup.

• Liquid-Liquid Extraction (LLE): A classic technique that is effective for separating phthalates from aqueous matrices. It is relatively simple but can be labor-intensive and may use large volumes of organic solvents.[15]

• Solid-Phase Extraction (SPE): A highly versatile and effective technique for cleaning up complex samples. A wide variety of sorbents are available, allowing for targeted extraction of phthalates and efficient removal of interferences.[16]

• Matrix Solid-Phase Dispersion (MSPD): Particularly useful for solid and semi-solid samples, as it combines sample homogenization, extraction, and cleanup into a single step.[4][5]

The following diagram illustrates a decision-making workflow for selecting a suitable strategy to mitigate matrix effects.

Caption: Decision workflow for mitigating matrix effects.

Quantitative Data Summary

The effectiveness of different sample preparation techniques can vary depending on the specific phthalate (B1215562) and the sample matrix. The following table summarizes typical recovery rates for various methods.

Sample Preparation Method	Matrix	Phthalate	Average Recovery (%)	Reference
Solid-Phase Extraction (SPE)	Water	DEP, DBP, BBP, DEHP	85 - 105	[16]
Solid-Phase Extraction (SPE)	Pear	BBP, DEP, DBP, DEHP, DNOP	87.0 - 109.9	[17]
Liquid-Liquid Extraction (LLE)	Hot Beverages	DMP, DEP, DBP, DiBP, DEHP, DNOP, DDP	66.7 - 101.2	[18]
Matrix Solid-Phase Dispersion (MSPD)	Gilthead Sea Bream	DBP, DEP, DEHP	70 - 92	[2]
Ultrasound-Assisted Extraction (UAE)	Mine Tailings	DMP, DEP, DBP, DEHP	71 - 115	[15]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Aqueous Samples

This protocol is a general guideline for the extraction of phthalates from water samples using a C18 SPE cartridge.

• Cartridge Conditioning:

  • Wash the C18 SPE cartridge (e.g., 500 mg, 6 mL) sequentially with 5 mL of ethyl acetate, 5 mL of methanol, and 5 mL of ultrapure water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Pass 100 mL of the water sample through the conditioned cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a water/methanol mixture (90:10, v/v) to remove polar interferences.

• Drying:

  • Dry the cartridge under a gentle stream of nitrogen for 30 minutes.

• Elution:

  • Elute the retained phthalates with 2 x 4 mL of ethyl acetate.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of mobile phase for LC-MS/MS analysis.

The following diagram outlines the general workflow for SPE.

Caption: General workflow for Solid-Phase Extraction (SPE).

Protocol 2: Matrix-Matched Calibration

This protocol describes the preparation of matrix-matched calibration standards.

• Prepare a Blank Matrix Extract:

  • Select a representative sample matrix that is known to be free of the target phthalates.

  • Extract the blank matrix using the same sample preparation procedure as for the unknown samples.[3]

• Prepare a High-Concentration Stock Solution:

  • Prepare a concentrated stock solution of the phthalate standards in a high-purity solvent (e.g., methanol).

• Prepare Intermediate Standard Solutions:

  • Serially dilute the stock solution with the same solvent to create a series of intermediate standard solutions at different concentrations.

• Spike the Blank Matrix Extract:

  • Add a small, known volume of each intermediate standard solution to aliquots of the blank matrix extract to create a series of matrix-matched calibration standards. Ensure the volume of added solvent is minimal to avoid altering the matrix composition significantly.

• Add Internal Standard (if used):

  • If using an internal standard, add a constant, known amount to all calibration standards and samples.

• Analysis:

  • Analyze the matrix-matched calibration standards and the prepared samples using the LC-MS/MS method.

  • Construct the calibration curve by plotting the analyte response (or analyte/IS ratio) against the concentration.

The logical relationship for deciding on a calibration strategy is depicted below.

Caption: Decision tree for selecting a calibration strategy.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessing Matrix Solid-Phase Dispersion Extraction Strategies for Determining Bisphenols and Phthalates in Gilthead Sea Bream Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Matrix-Matched Pesticide Standard Curve Preparation - Protocol - OneLab [onelab.andrewalliance.com]
• 4. lcms.cz [lcms.cz]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. GraphViz Examples and Tutorial [graphs.grevian.org]
• 7. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scribd.com [scribd.com]
• 11. sciex.com [sciex.com]
• 12. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 13. s4science.at [s4science.at]
• 14. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Fast and Reliable Determination of Phthalic Acid Esters in the Blood of Marine Turtles by Means of Solid Phase Extraction Coupled with Gas Chromatography-Ion Trap/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]

Technical Support Center: Gas Chromatography Analysis of Diphenyl Phthalate

Welcome to the Technical Support Center for the gas chromatography (GC) analysis of diphenyl phthalate (B1215562). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of poor peak shape, specifically peak tailing, for diphenyl phthalate in GC analysis?

A1: Poor peak shape, especially tailing, for diphenyl phthalate is a frequent issue in gas chromatography. The primary causes can be categorized as follows:

• Active Sites in the GC System: Diphenyl phthalate is a semi-polar compound and can interact with active sites within the GC system. These active sites are often exposed silanol (B1196071) groups in the injector liner, column, or even on glass wool packing. This secondary interaction delays the elution of a portion of the analyte molecules, resulting in a tailing peak.[1][2][3]

• Column Contamination: Accumulation of non-volatile matrix components at the head of the column can create active sites and lead to peak tailing.[1][2]

• Improper Column Installation: A poorly cut column or incorrect installation depth in the injector or detector can create dead volumes and disrupt the carrier gas flow path, leading to peak distortion for all compounds, including diphenyl phthalate.[1][4]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, leading to peak fronting, but in some instances, can also contribute to peak tailing.[1][5]

• Analyte Degradation: Although less common for diphenyl phthalate, thermal decomposition in a hot injector can sometimes manifest as peak tailing.[2] Diphenyl phthalate can have a breakdown product of phenol, which would appear as an earlier eluting peak.[6]

Q2: Which type of GC column is recommended for the analysis of diphenyl phthalate?

A2: For the analysis of phthalates, including diphenyl phthalate, low to mid-polarity columns are generally recommended. The most commonly used stationary phases are 5% diphenyl / 95% dimethylpolysiloxane (e.g., HP-5ms, DB-5ms, Rxi-5ms) and those with slightly higher phenyl content.[7][8][9] For improved inertness and better peak shape, especially at low concentrations, it is highly recommended to use columns specifically designated as "Ultra Inert" or "Inert".[10][11] Columns such as the Rtx-440 and Rxi-XLB have also been shown to provide good separation and peak shape for a wide range of phthalates.[7][8]

Q3: How can I prevent the loss of diphenyl phthalate signal over a sequence of injections?

A3: A gradual decrease in the signal response for diphenyl phthalate over multiple injections is a common problem. This is often due to the gradual accumulation of matrix components on the liner and the head of the column, which can adsorb the analyte. To mitigate this, consider the following:

• Use of an Inert Flow Path: Ensure that all components in the sample flow path, from the injector liner to the detector, are highly inert.[10]

• Regular Inlet Maintenance: Regularly replace the injector liner and septum. The frequency of replacement will depend on the cleanliness of your samples.

• Column Maintenance: If signal loss is observed, trimming a small portion (e.g., 10-20 cm) from the front of the column can remove contaminated sections.[1]

• Sample Preparation: Employ a thorough sample cleanup procedure to remove non-volatile matrix components before injection.

Troubleshooting Guides

Issue: Tailing Peak for Diphenyl Phthalate

This guide provides a systematic approach to troubleshooting and resolving peak tailing for diphenyl phthalate.

Troubleshooting Workflow for Peak Tailing

Caption: Troubleshooting workflow for diphenyl phthalate peak tailing.

Issue: Analyte Degradation

Diphenyl phthalate can be susceptible to degradation under certain GC conditions. The primary degradation product is phenol, which will appear as a peak eluting earlier than the parent compound.[6]

Logical Relationship of Diphenyl Phthalate Degradation

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. youtube.com [youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Restek - Blog [restek.com]
• 5. pharmaguru.co [pharmaguru.co]
• 6. fses.oregonstate.edu [fses.oregonstate.edu]
• 7. gcms.cz [gcms.cz]
• 8. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 9. Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets - PMC [pmc.ncbi.nlm.nih.gov]
• 10. perlan.com.pl [perlan.com.pl]
• 11. agilent.com [agilent.com]

optimizing injection volume for trace phthalate analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the optimization of injection volume for trace phthalate (B1215562) analysis.

Frequently Asked Questions (FAQs)

Q1: I am seeing high levels of phthalates in my blanks. What are the common sources of contamination?

A1: Phthalate contamination is a primary challenge in trace analysis due to their ubiquitous nature. Common sources include:

• Solvents: Reagent-grade solvents, especially methylene (B1212753) chloride, ethyl acetate, and acetone, can contain phthalate impurities.[1] Always use high-purity or "phthalate-free" grade solvents.

• Laboratory Consumables: Many plastic items can leach phthalates. Significant leaching has been observed from plastic syringes, pipette tips (even those made from polypropylene, possibly from packaging), plastic filter holders, and Parafilm®.[2][3][4][5]

• Water: Deionized (DI) water systems that use plastic storage tanks or PVC tubing can be a source of contamination.[1]

• Apparatus Components: PVC tubing, adhesives, and flooring materials in the lab can release phthalates into the air, which can then contaminate samples.[1]

• Syringe Needle: The outer wall of the autosampler syringe needle can absorb phthalates from the laboratory air, which are then desorbed into the GC inlet during injection.[6]

Q2: How can I minimize background contamination from my lab environment?

A2: Minimizing background requires a systematic approach:

• Use Glassware: Substitute plastic consumables with glass or stainless steel alternatives wherever possible (e.g., glass syringes, beakers, volumetric flasks).[5][7]

• Solvent and Reagent Blanks: Regularly run blanks of your solvents and water to check for contamination.[1]

• Clean and Bake Equipment: Thoroughly clean all glassware. A high-temperature bake-out of items like glass wool or commercial bulking agents can help remove phthalate residues.[2]

• Needle Wash: Use an effective needle wash procedure. Cleaning the needle in the hot injector in split mode before a splitless injection can reduce contamination from the needle surface.[6]

• Phthalate-Free Consumables: Use nylon filters, which have been shown to be contamination-free, for mobile phase filtration.[4][5]

Q3: What is the optimal injection volume for trace phthalate analysis?

A3: The optimal injection volume is a balance between achieving the required sensitivity and maintaining good chromatographic performance.

• Starting Point: A 1 µL injection is a common starting point for many GC-MS methods.[7][8][9]

• Increasing Sensitivity: To improve sensitivity for trace-level detection, you can increase the injection volume. However, this can lead to issues like peak broadening or splitting, especially for early eluting compounds.[10]

• Large Volume Injection (LVI): For maximum sensitivity, LVI techniques can be employed.[11] These methods use a programmable temperature vaporizer (PTV) inlet to inject larger volumes (e.g., 5-10 µL or more) by evaporating the solvent before transferring the analytes to the column.[11][12]

• Matrix Effects: Larger injection volumes introduce more matrix components, which can suppress or enhance the analyte signal.[13][14] Therefore, sample dilution or a smaller injection volume may be necessary for complex matrices.[14]

Q4: My peak shapes are poor. How can I improve them?

A4: Poor peak shape can result from several factors related to the injection:

• Column Overload: Injecting too large a volume or too concentrated a sample can overload the column, leading to fronting or tailing peaks. Try reducing the injection volume.

• Inlet Temperature: The inlet temperature must be optimized. If it's too low, analytes may not vaporize efficiently. If it's too high, thermally labile phthalates may degrade. A typical starting temperature is 280-290 °C.[9][15]

• Injection Mode: A pulsed splitless injection can improve peak shape by using a temporary increase in inlet pressure to focus the analyte band onto the column more rapidly.[10]

• Solvent Mismatch: Injecting a polar solvent (like methanol) onto a non-polar column can cause poor focusing of early eluting peaks.[10]

Troubleshooting Guides

Issue 1: High Phthalate Levels in Blanks

This workflow helps identify and eliminate sources of background contamination.

Caption: Workflow for identifying and mitigating phthalate contamination sources.

Issue 2: Low Signal-to-Noise / Poor Sensitivity

This guide provides a logical flow for optimizing injection parameters to enhance sensitivity.

Caption: Decision tree for increasing analyte signal by optimizing injection volume.

The Interplay of Injection Volume, Matrix Effects, and Sensitivity

This diagram illustrates the trade-offs associated with changing the injection volume.

Caption: The relationship between injection volume and analytical outcomes.

Data & Protocols

Table 1: Phthalate Leaching from Common Laboratory Consumables

This table summarizes the maximum leaching levels observed from various plastic lab supplies, highlighting potential sources of contamination.

Lab Consumable	Material	Phthalate Detected	Maximum Leaching (µg/cm²)	Reference
Pipette Tips	Polypropylene	Diethylhexyl phthalate (DEHP)	0.36	[2][3][5]
Diisononyl phthalate (DINP)	0.86	[2][3][5]
Filter Holders	Polytetrafluoroethylene (PTFE)	Dibutyl phthalate (DBP)	2.49	[2][3][5]
Regenerated Cellulose	Dibutyl phthalate (DBP)	0.61	[2][3][5]
Cellulose Acetate	Dimethyl phthalate (DMP)	5.85	[2][3][5]
Sealing Film	Parafilm®	Diethylhexyl phthalate (DEHP)	0.50	[2][3]
Syringes	Plastic	DMP, DBP, DEHP	Contamination detected	[4][5]

Note: Glass syringes showed no detectable contamination in comparative tests.[4][5]

Table 2: Example GC-MS Method Parameters for Phthalate Analysis

The following parameters are compiled from various methods and can serve as a starting point for method development.

Parameter	Setting 1	Setting 2	Setting 3
Injection Volume	1 µL	1 µL	1 µL
Injection Mode	Splitless	Splitless	Pulsed Splitless
Inlet Temperature	290 °C	280 °C	290 °C
Carrier Gas	Helium	Helium	Helium
Flow Rate	1 mL/min	1 mL/min	1.2 mL/min
Column	DB5-MS (30m x 0.25mm x 0.25µm)	Rtx-440	DB-1701
Oven Program	100°C (1 min), ramp 10°C/min to 280°C, ramp 5°C/min to 310°C (hold 5 min)	200°C (0.5 min), ramp 30°C/min to 330°C (hold 1 min)	45°C, ramp 10°C/min to 260°C, ramp 2.5°C/min to 340°C
MS Transfer Line	310 °C	-	290 °C
Ion Source Temp.	-	-	250 °C
Reference	[8]	[7][9]	[16]

Experimental Protocols

Protocol 1: General GC-MS Analysis of Phthalates in a Liquid Sample

This protocol outlines a standard procedure for analyzing phthalates in a non-alcoholic beverage sample using liquid-liquid extraction (LLE).

1. Materials and Reagents

• Solvents: n-hexane (phthalate-free grade), methanol (B129727).

• Standards: Stock solutions of target phthalates and internal standards (e.g., Benzyl Benzoate).

• Equipment: Glass centrifuge tubes (15 mL, 50 mL), glass extraction funnel, vortex mixer, GC-MS system.

2. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 5.0 mL of the liquid sample into a 15 mL glass centrifuge tube.

• Add 10 µL of the internal standard solution.

• Add 1.5 mL of methanol and vortex the mixture.

• Transfer the mixture to a glass extraction funnel.

• Add 15 mL of n-hexane to the funnel and shake vigorously for 5-7 minutes.

• Allow the phases to separate for 5 minutes. If an emulsion forms, add 0.5 mL of 10% NaCl solution.

• Transfer the upper n-hexane layer to a clean 50 mL glass centrifuge tube.

• The extract is now ready for injection. If higher concentration is needed, the solvent can be carefully evaporated under a gentle stream of nitrogen.

3. GC-MS Analysis

• Injection: Inject 1 µL of the prepared extract into the GC-MS system using the parameters outlined in Table 2 (e.g., Setting 1) as a starting point.[8]

• Acquisition: Run the analysis in Selected Ion Monitoring (SIM) mode for highest sensitivity, monitoring characteristic ions for each phthalate. A common fragment ion for many phthalates is m/z 149.[7]

• Quantification: Create a calibration curve using standards prepared in n-hexane. Quantify sample concentrations based on the response relative to the internal standard.

Protocol 2: Testing for Laboratory Contamination

This protocol helps determine if your analytical blank issues stem from solvents, water, or labware.

1. Solvent Blank Analysis

• Take an aliquot of each solvent used in your sample preparation (e.g., n-hexane, methanol, acetone).

• Transfer each directly into a clean autosampler vial.

• Analyze using your standard GC-MS method.

• The presence of phthalate peaks indicates contaminated solvent.

2. DI Water Blank Analysis

• Collect 1 liter of DI water from your source into a large, clean glass beaker.

• Perform the same liquid-liquid extraction procedure described in Protocol 1, using the DI water as the sample.[1]

• Analyze the resulting extract by GC-MS.

• The presence of phthalates points to contamination from your water purification system.

3. Labware Leaching Test

• Select a piece of plastic labware to test (e.g., a 15 mL centrifuge tube, a pipette tip).

• Place the item in a clean glass beaker and add a small volume (e.g., 10 mL) of high-purity n-hexane, ensuring the plastic is submerged.

• Let the solvent sit in contact with the plastic for 30 minutes.

• Transfer the solvent to an autosampler vial and analyze by GC-MS.

• Compare the result to a solvent blank that has not touched the plastic. An increase in phthalate signal indicates leaching from the labware.

References

• 1. biotage.com [biotage.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. research.thea.ie [research.thea.ie]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. mdpi.com [mdpi.com]
• 12. agilent.com [agilent.com]
• 13. researchgate.net [researchgate.net]
• 14. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fses.oregonstate.edu [fses.oregonstate.edu]
• 16. 2.3. Analysis of Remaining Phthalates in Experimental Samples [bio-protocol.org]

dealing with ion suppression of Diphenyl Phthalate-d4 signal

Welcome to the technical support center for Diphenyl Phthalate-d4. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to ion suppression of the Diphenyl Phthalate-d4 signal in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why does it affect my Diphenyl Phthalate-d4 signal?

A1: Ion suppression is a matrix effect that reduces the ionization efficiency of an analyte, in this case, Diphenyl Phthalate-d4, in the ion source of a mass spectrometer.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your quantitative analysis.[1] The suppression is caused by co-eluting compounds from the sample matrix that compete with Diphenyl Phthalate-d4 for ionization.[1] Since Diphenyl Phthalate-d4 is a deuterated internal standard designed to mimic the behavior of the non-labeled diphenyl phthalate, it is also susceptible to these suppressive effects.[2][3]

Q2: What are the common causes of ion suppression for Diphenyl Phthalate-d4?

A2: The primary causes of signal suppression for Diphenyl Phthalate-d4 include:

• Matrix Effects: Co-eluting endogenous compounds from complex biological samples like plasma, urine, or tissue homogenates can interfere with ionization.[3] Common interferences include salts, lipids, and proteins.[4]

• Contamination: Phthalates are ubiquitous environmental contaminants and can be introduced from plasticware, solvents, and other laboratory materials.[5] This can lead to a high background signal and suppress the ionization of your internal standard.

• High Analyte Concentration: High concentrations of the analyte or the internal standard itself can lead to saturation of the ionization process.[1]

• Mobile Phase Additives: Certain mobile phase additives can cause ion suppression.[6][7]

Q3: How can I detect and quantify ion suppression affecting my Diphenyl Phthalate-d4 signal?

A3: Two common methods to assess ion suppression are the post-column infusion experiment and the post-extraction spike method.[1][3] The post-column infusion experiment can help identify regions in the chromatogram where ion suppression occurs, while the post-extraction spike method can quantify the extent of the suppression.[3]

Troubleshooting Guides

If you are experiencing a loss of signal or inconsistent results for Diphenyl Phthalate-d4, follow this step-by-step troubleshooting guide.

Caption: A workflow for troubleshooting ion suppression of Diphenyl Phthalate-d4.

Step 1: Investigate and Eliminate Contamination

Phthalate contamination is a significant challenge that can suppress the ionization of your internal standard.

• Action: Analyze a solvent blank and a method blank.

• Expected Outcome: If peaks corresponding to phthalates are present in the blanks, this indicates contamination.

• Solution:

  • Use high-purity solvents.[2]

  • Utilize glassware for all sample preparation and rinse it thoroughly.[2]

  • Avoid using plastic containers, pipette tips, and other plastic labware where possible.

Step 2: Quantify and Characterize Matrix Effects

If contamination is not the issue, determine if co-eluting matrix components are causing the suppression.

• Action: Perform a post-column infusion experiment or a post-extraction spike analysis.

• Expected Outcome: A significant drop in the baseline signal during the post-column infusion experiment at the expected retention time of interfering components confirms ion suppression from the matrix.[3] A matrix factor of less than 1 in a post-extraction spike experiment indicates ion suppression.[3]

Step 3: Mitigate Signal Suppression through Sample Preparation

Once matrix effects are confirmed, optimize your sample preparation to remove interfering components.

• Action: Improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE).[6][8]

• Rationale: These techniques can effectively remove a significant portion of the matrix components that cause ion suppression.[8] Protein precipitation is a simpler method but may be less effective at removing all interfering species.[8]

Step 4: Optimize Chromatographic Separation

• Action: Adjust the chromatographic method to separate the Diphenyl Phthalate-d4 from the region of ion suppression.

• Solutions:

  • Modify the Gradient: A shallower gradient can improve the separation of the analyte from interfering matrix components.[9]

  • Change the Stationary Phase: Experimenting with different column chemistries (e.g., C18, Phenyl-Hexyl) can alter the selectivity.[9]

Step 5: Adjust Mass Spectrometry and Ionization Parameters

• Action: Optimize the ion source parameters.[2]

• Solutions:

  • Adjust Source Parameters: Fine-tuning gas flows, temperatures, and spray voltage can influence the ionization process and potentially reduce suppression.[9]

  • Consider a Different Ionization Source: Atmospheric Pressure Chemical Ionization (APCI) can sometimes be less susceptible to ion suppression than Electrospray Ionization (ESI).[6]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

This experiment helps to identify the regions in a chromatographic run where ion suppression occurs.

• Prepare a Standard Solution: Prepare a solution of Diphenyl Phthalate-d4 in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that provides a stable and moderate signal on the mass spectrometer.

• System Setup:

  • Use a syringe pump to deliver the Diphenyl Phthalate-d4 standard solution at a low, constant flow rate (e.g., 10 µL/min).

  • Introduce this flow into the mobile phase stream after the analytical column but before the mass spectrometer's ion source, using a T-junction.

• Data Acquisition:

  • Begin acquiring MS data, monitoring the mass transition for Diphenyl Phthalate-d4.

  • Inject a blank, extracted matrix sample onto the LC column.

• Interpretation: A stable baseline signal will be observed. A dip in this baseline indicates a region where co-eluting matrix components are causing ion suppression.[3]

Caption: Diagram of a post-column infusion experimental setup.

Protocol 2: Post-Extraction Spike Experiment to Quantify Matrix Effects

This method quantifies the degree of ion suppression.

• Prepare Sample Sets:

  • Set A (Neat Solution): Spike Diphenyl Phthalate-d4 into a clean solvent at a known concentration.

  • Set B (Post-Extraction Spike): Process at least six different lots of blank biological matrix through your entire sample preparation procedure. After the final extraction step, spike the resulting clean extracts with the same amount of Diphenyl Phthalate-d4 as in Set A.

• Analysis: Analyze both sets of samples using your LC-MS method and record the peak areas.

• Calculation of Matrix Factor (MF):

  • MF = (Mean Peak Area in Set B) / (Mean Peak Area in Set A)

• Interpretation:

  • An MF of 1 indicates no matrix effect.

  • An MF < 1 indicates ion suppression (e.g., an MF of 0.4 signifies 60% suppression).[3]

  • An MF > 1 indicates ion enhancement.

Data Presentation

Table 1: Quantifying Matrix Effects with the Post-Extraction Spike Method

Sample Set	Description	Mean Peak Area of Diphenyl Phthalate-d4	Matrix Factor (MF)	Percent Suppression
A	Neat Solution	500,000	-	-
B	Post-Extraction Spike	200,000	0.4	60%

Table 2: Troubleshooting Strategies and Expected Outcomes

Strategy	Action	Expected Outcome
Sample Preparation	Implement Solid-Phase Extraction (SPE)	Increased signal intensity, Matrix Factor closer to 1
Chromatography	Modify LC gradient to separate analyte from suppression zone	Improved peak shape and signal-to-noise ratio
MS Parameters	Optimize ion source gas flows and temperature	Enhanced signal intensity
Ionization Mode	Switch from ESI to APCI	Reduced ion suppression and improved signal stability

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. A study of ion suppression effects in electrospray ionization from mobile phase additives and solid-phase extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: High-Temperature GC Analysis of Phthalates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address column bleed issues encountered during the high-temperature gas chromatography (GC) analysis of phthalates.

Troubleshooting Guides

High column bleed in GC analysis can manifest as a rising baseline, increased background noise, and the appearance of ghost peaks, ultimately compromising the sensitivity and accuracy of phthalate (B1215562) quantification. This guide provides a systematic approach to identifying and resolving common causes of column bleed.

Initial Assessment: Is it Column Bleed?

True column bleed is characterized by a gradual, steady rise in the baseline as the oven temperature increases.[1] It is a result of the natural degradation of the stationary phase at elevated temperatures. It's crucial to differentiate this from other issues that can cause a high or unstable baseline at lower temperatures, which are more likely due to contamination.[2]

Common Misconceptions:

• High baseline at low temperatures: This is unlikely to be column bleed and points towards contamination in the injector, carrier gas, or detector.[2]

• Discrete peaks in a blank run: These are not indicative of column bleed but are typically due to contamination from sources like the septum, liner, or sample carryover.[3]

Systematic Troubleshooting Workflow

If you suspect excessive column bleed, follow this workflow to diagnose and resolve the issue.

Caption: A stepwise guide to troubleshooting high baseline and noise issues in GC analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of excessive column bleed in high-temperature phthalate analysis?

A1: The most common causes of excessive column bleed are:

• Oxygen Exposure: The presence of even trace amounts of oxygen in the carrier gas at high temperatures is highly detrimental and will rapidly degrade the stationary phase, leading to increased bleed.[1] This is often due to leaks in the system or impure carrier gas.

• Exceeding Temperature Limits: Operating the column above its specified maximum temperature will cause accelerated degradation of the stationary phase.

• Column Contamination: Accumulation of non-volatile sample residues on the column can lead to a higher baseline and what appears to be increased bleed.[3]

• Improper Column Conditioning: A new column that has not been properly conditioned will exhibit higher bleed until residual manufacturing materials and solvents are removed.

• Aggressive Temperature Ramps: Very fast temperature ramps can cause thermal shock to the stationary phase, contributing to bleed.

Q2: How can I minimize column bleed?

A2: To minimize column bleed, you should:

• Use High-Purity Carrier Gas and Oxygen Traps: Ensure your carrier gas is of high purity and install oxygen traps in the gas line to remove any residual oxygen.

• Perform Regular Leak Checks: Routinely check for leaks in all fittings and connections from the gas source to the detector.

• Operate Within Recommended Temperature Limits: Always operate your column below its stated maximum temperature limit. For extended column lifetime, it is recommended to stay at least 20-30°C below the maximum.

• Properly Condition New Columns: Follow the manufacturer's instructions for column conditioning before use. This typically involves heating the column to a specific temperature for a set period to remove volatile contaminants.

• Use Low-Bleed Columns: For high-temperature applications like phthalate analysis, consider using columns specifically designed for low bleed, often designated with "ms" (mass spectrometry) in their name.

Q3: What are the characteristic mass spectral ions associated with column bleed?

A3: Column bleed from common polysiloxane-based stationary phases produces a characteristic pattern of ions in a mass spectrometer. The most common ions observed are m/z 73, 207, 281, 355, and 429.[4][5] The presence of a prominent ion at m/z 207 is a strong indicator of column bleed.[4]

Q4: Can septum bleed be mistaken for column bleed?

A4: Yes, septum bleed can be a significant source of background peaks and can be confused with column bleed, especially as some of the bleed products can be phthalates themselves.[6] Septum bleed typically appears as discrete peaks in the chromatogram, whereas column bleed is a continuous rise in the baseline.[2] To minimize septum bleed, use high-quality, low-bleed septa and replace them regularly.

Q5: How does column film thickness affect bleed?

A5: Thicker stationary phase films will generally exhibit higher bleed levels because there is more stationary phase material in the column that can degrade.[1] For applications where high resolution of early eluting phthalates is not critical, a thinner film column may provide lower bleed and a more stable baseline at high temperatures.

Data Presentation

Table 1: Recommended GC Columns and Temperature Limits for Phthalate Analysis

Stationary Phase Type	Common Column Name(s)	Polarity	Max Temperature (°C) - Isothermal	Max Temperature (°C) - Programmed
5% Phenyl-methylpolysiloxane	DB-5ms, HP-5ms, Rxi-5ms	Low	325	350
Mid-polarity proprietary phase	Rtx-440	Mid	320	340
Low-bleed proprietary phase	Rxi-XLB	Low	340	360
35% Phenyl-methylpolysiloxane	Rxi-35Sil MS	Mid	340	360
50% Phenyl-methylpolysiloxane	Rtx-50	Mid	320	340

Note: Temperature limits can vary slightly by manufacturer. Always consult the documentation provided with your specific column.

Table 2: Common Column Bleed Ions (Polysiloxane Phases)

m/z	Ion Structure/Fragment	Significance
73	[(CH₃)₃Si]⁺	Common fragment from siloxane breakdown
207	Hexamethylcyclotrisiloxane	Primary indicator of column bleed
281	Octamethylcyclotetrasiloxane	Common bleed ion
355	Decamethylcyclopentasiloxane	Common bleed ion
429	Dodecamethylcyclohexasiloxane	Common bleed ion

Experimental Protocols

Protocol 1: High-Temperature GC-MS Analysis of Phthalates (General Method)

This protocol is a general guideline and may require optimization for specific instruments and target phthalates.

1. Sample Preparation:

• Perform liquid-liquid extraction for liquid samples using a suitable solvent like dichloromethane (B109758) or hexane.

• For solid samples, use an appropriate extraction method such as Soxhlet or ultrasonic extraction with a hexane/acetone mixture.

• Crucially, all glassware must be thoroughly cleaned, and the use of plasticware should be strictly avoided to prevent phthalate contamination. [3]

2. GC-MS Parameters:

• Column: A low-bleed 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is recommended.[7]

• Injector: Splitless mode, 1 µL injection volume.

• Injector Temperature: 280-300°C. A high injector temperature can help in the transfer of high molecular weight phthalates.[8]

• Oven Temperature Program:

  • Initial Temperature: 100°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 300°C.

  • Hold at 300°C for 10-20 minutes to elute all target phthalates.

• Carrier Gas: Helium at a constant flow of 1.0-1.5 mL/min.

• MS Parameters:

  • Transfer Line Temperature: 300-325°C.[8]

  • Ion Source Temperature: 230°C.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity. A common quantification ion for many phthalates is m/z 149.[7]

Protocol 2: Column Conditioning

Proper conditioning is vital for new columns to ensure low bleed and optimal performance.

• Installation: Install the column in the injector port only.

• Purge: Purge the column with carrier gas at room temperature for 15-30 minutes to remove oxygen.

• Heating: While maintaining carrier gas flow, ramp the oven temperature at 10-15°C/min to the conditioning temperature. The conditioning temperature should be about 20°C above the maximum temperature of your analytical method, but should not exceed the column's maximum isothermal temperature limit.

• Hold: Hold at the conditioning temperature for 1-2 hours, or until the baseline is stable. For MS detectors, the column outlet can be left unconnected to the detector during the initial high-bleed phase of conditioning to prevent source contamination.

• Cool Down and Connect: Cool the oven, then connect the column to the detector.

• Equilibrate: Run a blank temperature program to ensure the baseline is stable and free of excessive bleed.

Visualizations

Caption: Key factors leading to stationary phase degradation and excessive column bleed.

References

• 1. GC Column Bleed: Causes and Prevention | Separation Science [sepscience.com]
• 2. coleparmer.co.uk [coleparmer.co.uk]
• 3. benchchem.com [benchchem.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Siloxane peaks in baseline GCMS [glsciences.eu]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Phthalate Analysis Carryover in Autosamplers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address and mitigate carryover problems encountered during the analysis of phthalates using automated chromatography systems.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate (B1215562) contamination and carryover in an autosampler?

A1: Phthalates are ubiquitous plasticizers and can be introduced from numerous sources within the laboratory environment. Common sources of contamination that can lead to carryover in your autosampler include:

• Solvents and Reagents: HPLC-grade solvents, while highly pure, can still contain trace amounts of phthalates. Deionized water systems can also be a source if not properly maintained.[1]

• Sample Vials and Caps (B75204): Plastic vials and caps, especially those made from PVC, can leach phthalates into your sample. Even septa in vial caps can be a source of contamination. It is recommended to use glass vials with PTFE-lined caps.[2][3]

• Tubing and Fittings: PEEK™ and other polymer-based tubing and fittings in the HPLC system can adsorb and later leach phthalates.[2][4]

• Laboratory Environment: Phthalates can be present in laboratory air, dust, and on surfaces, and can be introduced into samples through handling.[5][6] Vinyl gloves are a known source of phthalate contamination.[3]

• Syringes and Pipette Tips: Disposable plastic labware can be a significant source of phthalate contamination.[2][7]

Q2: How can I determine if the carryover is coming from my autosampler or another part of my LC or GC system?

A2: To isolate the source of carryover, a systematic troubleshooting approach is necessary. A common procedure involves sequentially removing components from the flow path:

• Column Check: Replace the analytical column with a zero-dead-volume union and run a blank injection after a high-concentration standard. If the carryover peak disappears, the column is likely the source.[8]

• Autosampler Bypass: If possible on your system, perform a manual injection, bypassing the autosampler. If the carryover is eliminated, the autosampler is the confirmed source.

• Injector Port vs. Needle: Some systems allow for separate testing of the injection port and needle. Consult your instrument manual for specific procedures.

Q3: What are the best practices for preventing phthalate carryover before it becomes a problem?

A3: Proactive measures can significantly reduce the risk of phthalate carryover:

• Use Phthalate-Free Consumables: Whenever possible, use glassware and consumables certified to be free of phthalates. This includes vials, caps, pipette tips, and solvent filters.[1][2]

• High-Purity Solvents: Use the highest grade of solvents available and consider pre-sparging with nitrogen to remove any volatile contaminants.

• Dedicated Glassware: Maintain a dedicated set of glassware for phthalate analysis that is thoroughly cleaned. Avoid using detergents, as they can be a source of contamination.[4][9]

• Clean Laboratory Environment: Regularly clean laboratory surfaces and minimize the use of plastics in the sample preparation area.

• Optimized Wash Methods: Develop and implement a robust autosampler wash method as part of your analytical procedure.

Troubleshooting Guide

This guide provides a step-by-step approach to identifying and resolving phthalate carryover issues in your autosampler.

Step 1: Confirm and Quantify the Carryover

The first step is to confirm that you are observing true carryover and to quantify its extent.

• Classic vs. Constant Carryover: Inject a high-concentration phthalate standard followed by a series of blank injections.

  • Classic Carryover: The phthalate peak decreases in size with each subsequent blank injection. This is indicative of residual sample in the flow path.[8]

  • Constant Carryover: A consistent phthalate peak appears in all blanks. This suggests a constant source of contamination, such as from the blank solvent or a contaminated system component, rather than carryover from a previous injection.[8]

Experimental Protocol: Quantifying Autosampler Carryover

This protocol is adapted from a general carryover evaluation method and can be applied to phthalate analysis.

• Prepare a High-Concentration Standard: Prepare a standard of the target phthalate at the upper limit of your calibration curve (ULOQ).

• Prepare a Blank Solution: Use a solvent known to be free of phthalates (e.g., high-purity hexane (B92381) or methanol).

• Injection Sequence:

  • Inject the blank solution to establish a baseline.

  • Inject the high-concentration standard.

  • Immediately inject a series of at least three blank solutions.

• Data Analysis:

  • Calculate the peak area of the phthalate in the high-concentration standard and in each of the subsequent blank injections.

  • Calculate the percent carryover for the first blank injection using the following formula: % Carryover = (Peak Area in Blank 1 / Peak Area in ULOQ Standard) * 100

  • An acceptable level of carryover is typically less than 0.1%.[3]

Step 2: Optimize the Autosampler Wash Method

An effective wash method is critical for removing residual phthalates from the needle and injection port.

• Wash Solvent Selection: The choice of wash solvent is crucial. A solvent that effectively solubilizes the phthalates of interest is required. Isopropanol (B130326) is often cited as a highly effective wash solvent for removing contaminants.[8] A mixture of solvents can also be effective.

• Wash Volume and Repetitions: Increasing the wash volume and the number of wash cycles can significantly reduce carryover.[3]

• Pre- and Post-Injection Washes: Utilizing both pre-injection and post-injection washes can be more effective than a post-injection wash alone.

Data Presentation: Comparison of Wash Solvent Effectiveness

The following table provides a qualitative and quantitative comparison of different wash solvents for reducing carryover, based on general chromatography principles and a study on a model compound.

Wash Solvent Composition	Expected Effectiveness for Phthalates	Quantitative Carryover (%)*
100% Acetonitrile	Moderate	0.0006
100% Methanol	Moderate to High	0.0004
50:50 Water:Acetonitrile	Low to Moderate	0.0003
50:50 Water:Methanol	Low to Moderate	0.0002
100% Isopropanol	High	Not explicitly quantified but recommended [8]
10:90 Isopropanol:Water	High	Not explicitly quantified

Quantitative carryover data is based on a study of granisetron (B54018) HCl and may vary for phthalates. However, the relative effectiveness of the solvents is expected to be similar.[10]

Step 3: System Decontamination

If carryover persists after optimizing the wash method, a full system decontamination may be necessary.

Experimental Protocol: Detailed System Cleaning for Phthalate Analysis

This protocol outlines a comprehensive procedure for cleaning an HPLC system to remove persistent phthalate contamination.

• Safety First: Always wear appropriate personal protective equipment (PPE), including safety glasses and chemical-resistant gloves (nitrile gloves are a good choice, but check for phthalate content).

• System Preparation:

  • Remove the column and any guard columns. Replace with a zero-dead-volume union.[8]

  • Remove the solvent inlet filters and place them in a beaker with isopropanol to sonicate.

• Flushing Sequence: Flush the entire system, including all pump channels and the autosampler flow path, with the following solvents in sequence. Use a flow rate of 1-2 mL/min and flush with at least 50 mL of each solvent.

  • Isopropanol (IPA): Flush the system with 100% IPA.[11]

  • Methanol: Flush with 100% HPLC-grade methanol.

  • Acetonitrile: Flush with 100% HPLC-grade acetonitrile.

  • Mild Acidic Wash (Optional): A 10% formic or nitric acid solution can be used for aggressive cleaning, but check compatibility with your system components.[12] If used, follow with a thorough water rinse.

  • High-Purity Water: Flush the system extensively with high-purity, phthalate-free water.

  • Final IPA Rinse: Perform a final flush with 100% IPA to remove any remaining water.

• Autosampler Specific Cleaning:

  • Consult your autosampler manual for instructions on cleaning the needle, needle seat, and injection port.

  • If possible, sonicate removable parts in isopropanol.

• Re-equilibration:

  • Install new solvent inlet filters.

  • Flush the system with your mobile phase until the baseline is stable.

  • Install the column and equilibrate with the mobile phase.

• Verification: Run a series of blank injections to confirm that the contamination has been removed.

Visual Troubleshooting Guides

Diagram: Troubleshooting Workflow for Phthalate Carryover

Caption: A step-by-step workflow for troubleshooting phthalate carryover in autosamplers.

Diagram: Common Sources of Phthalate Contamination in the Analytical Workflow

Caption: Potential sources of phthalate contamination throughout the analytical process.

References

• 1. biotage.com [biotage.com]
• 2. researchgate.net [researchgate.net]
• 3. mastelf.com [mastelf.com]
• 4. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 5. researchgate.net [researchgate.net]
• 6. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 7. researchgate.net [researchgate.net]
• 8. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 9. technotes.alconox.com [technotes.alconox.com]
• 10. lcms.cz [lcms.cz]
• 11. What to look out for when cleaning your HPLC system [lcservicesltd.co.uk]
• 12. help.waters.com [help.waters.com]

Technical Support Center: Troubleshooting Poor Recovery of Diphenyl Phthalate-d4

Welcome to the Technical Support Center for troubleshooting issues related to the sample extraction of Diphenyl Phthalate-d4. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is Diphenyl Phthalate-d4 and why is it used in my analysis?

Diphenyl Phthalate-d4 is a deuterated form of Diphenyl Phthalate. In analytical chemistry, it is commonly used as an internal standard for the quantification of phthalates. The key advantage of using a deuterated internal standard is that its chemical and physical properties are nearly identical to the non-labeled analyte of interest. This means it will behave similarly during sample extraction, cleanup, and analysis, but its slightly higher mass allows it to be distinguished by a mass spectrometer. By adding a known amount of Diphenyl Phthalate-d4 to your sample at the beginning of the workflow, you can correct for variations in extraction recovery and matrix effects, leading to more accurate and precise results.

Q2: I'm experiencing low recovery of Diphenyl Phthalate-d4. What are the most common causes?

Low recovery of an internal standard like Diphenyl Phthalate-d4 is a common issue that can stem from several factors throughout the sample preparation process. The most frequent causes include:

• Suboptimal Solvent Selection: The choice of extraction and elution solvents is critical. The solvent may not be strong enough to efficiently extract Diphenyl Phthalate-d4 from the sample matrix or elute it from a solid-phase extraction (SPE) sorbent.

• Matrix Effects: Complex sample matrices, such as those with high fat content (e.g., oils, dairy products) or high organic content (e.g., alcoholic beverages), can interfere with the extraction process, leading to reduced recovery.

• Improper pH: The pH of the sample can influence the extraction efficiency of phthalates. While Diphenyl Phthalate itself is neutral, the overall sample pH can affect the matrix and the interaction of the analyte with it.

• Inadequate Phase Separation: During liquid-liquid extraction (LLE), the formation of emulsions can prevent a clean separation between the aqueous and organic layers, resulting in the loss of the analyte.

• Breakthrough in Solid-Phase Extraction (SPE): If the SPE cartridge is overloaded with either the sample or interfering matrix components, the internal standard may not be retained effectively and will be lost during the loading or washing steps.

• Incomplete Elution from SPE Sorbent: The elution solvent may be too weak, or the volume may be insufficient to completely desorb the Diphenyl Phthalate-d4 from the SPE cartridge.

• Adsorption to Labware: Phthalates are known to adsorb to glass and plastic surfaces. This can lead to losses, especially when working with low concentrations.

Q3: Can the stability of Diphenyl Phthalate-d4 be an issue?

Diphenyl Phthalate-d4 is a stable compound under typical laboratory conditions. However, prolonged exposure to harsh chemical environments (e.g., very strong acids or bases) or high temperatures could potentially lead to degradation. For routine sample extraction procedures, instability is not a common cause of low recovery. It is more crucial to ensure proper storage of the standard solution to maintain its certified concentration.

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)

Poor recovery during SPE can be diagnosed by systematically evaluating each step of the process. The following troubleshooting guide will help you identify and resolve the issue.

Troubleshooting Workflow for Low SPE Recovery

inconsistent quantification of phthalates using internal standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the quantification of phthalates using internal standards.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate (B1215562) contamination in a laboratory setting?

A1: Phthalate contamination is a significant challenge due to their widespread use as plasticizers. Common sources in the laboratory include:

• Solvents: Even high-purity solvents can contain trace levels of phthalates.[1][2]

• Plastic Consumables: Pipette tips, syringes, vials, caps, and filters are major sources of contamination.[3][4][5][6]

• Laboratory Equipment: Tubing, paints, flooring materials, and adhesives can leach phthalates into the laboratory environment.[1]

• Parafilm®: This common laboratory film has been shown to leach phthalates.[3][4][5]

• Deionized Water Systems: Plastic components within these systems can be a source of contamination.[1]

• Laboratory Air: Phthalates can be present in the air and subsequently contaminate samples.[7]

Q2: How can I minimize background phthalate contamination?

A2: Minimizing background contamination is crucial for accurate phthalate analysis. Here are some key strategies:

• Use Phthalate-Free Labware: Whenever possible, use glassware or certified phthalate-free plasticware.[8]

• Solvent and Reagent Purity: Use the highest purity solvents and reagents available, specifically tested for phthalate content.[1][8]

• Procedural Blanks: Always include procedural blanks with each batch of samples to monitor for contamination.[7]

• Minimize Sample Handling: Reduce the number of steps in your sample preparation to limit exposure to potential contamination sources.[8]

• Bake Glassware: Baking glassware at high temperatures can help remove organic contaminants.[8]

• Avoid Plastic: Avoid the use of plastic syringes, filters, and Parafilm®.[6]

Q3: What are the characteristics of an ideal internal standard for phthalate analysis?

A3: The ideal internal standard (IS) should have physicochemical properties very similar to the analyte of interest. Key characteristics include:

• Structural Similarity: The IS should be structurally similar to the target phthalates.[9]

• Isotopically Labeled: The most suitable internal standards are stable, isotopically labeled (e.g., deuterated) versions of the analytes.[9][10] These exhibit nearly identical chemical and physical properties, including extraction efficiency and chromatographic behavior.[9]

• Co-elution (with resolution): The IS should have a retention time that is close to, but well-resolved from, the analyte and other sample components.[9]

• Not Present in Samples: The chosen IS should not be naturally present in the samples being analyzed.[11]

Q4: My internal standard response is inconsistent. What are the potential causes?

A4: Inconsistent internal standard response can stem from several sources:

• Sample Preparation Errors: Inconsistent addition of the internal standard to each sample.[12]

• Instrumental Issues: Leaks in the autosampler or GC inlet, or a failing trap in a purge and trap system can lead to variability.[12][13]

• Active Sites: Active sites in the GC inlet liner or column can cause degradation or adsorption of the internal standard.[9]

• Matrix Effects: In LC-MS analysis, co-eluting matrix components can suppress or enhance the ionization of the internal standard.[14]

• IS Instability: The internal standard may be degrading over time in the prepared solution.[15]

Q5: What are matrix effects and how do they impact phthalate quantification?

Q6: My calibration curve for phthalates is non-linear. What should I investigate?

A6: A non-linear calibration curve can be caused by several factors:

• Detector Saturation: The concentration of your highest calibration standard may be exceeding the linear range of the detector.[8]

• Contamination: Phthalate contamination can disproportionately affect the lower concentration standards, leading to a non-linear response.[8]

• Incorrect Blank Subtraction: Improperly accounting for background levels of phthalates can affect the linearity of the curve.[8]

• Inappropriate Calibration Model: The data may not fit a linear regression model, and a different model (e.g., quadratic) may be more appropriate.[8]

Q7: I'm observing poor peak shapes for my phthalates and/or internal standard. What are the common causes and solutions?

A7: Poor peak shape (e.g., tailing or fronting) can compromise resolution and integration, leading to inaccurate results. Common causes include:

• Active Sites: Active sites in the GC inlet liner or on the column can interact with the analytes.[9] Deactivating the liner or using a new, inert liner can help.

• Column Contamination: Contaminants from previous injections can build up on the column. Baking the column or trimming the front end can resolve this.

• Inappropriate Temperature Program: The GC oven temperature program may not be optimized for the analytes.[9]

• Column Overload: Injecting too much sample can lead to peak fronting.

Troubleshooting Guides

Guide 1: Investigating High Phthalate Levels in Blanks

High levels of phthalates in your procedural blanks indicate a contamination issue that must be resolved for accurate quantification. Follow these steps to identify and eliminate the source of contamination.

Experimental Protocol: Blank Analysis

• Prepare a Solvent Blank: Decant your analysis solvent directly from a fresh bottle into a clean autosampler vial.

• Run the Solvent Blank: Analyze the solvent blank using your standard GC-MS or LC-MS/MS method.

• Prepare a Procedural Blank: Process a sample of clean matrix (e.g., deionized water) through your entire sample preparation procedure, including all reagents and consumables.

• Analyze the Procedural Blank: Run the procedural blank on the instrument.

• Compare Results: If the solvent blank is clean but the procedural blank is contaminated, the contamination is coming from your sample preparation. If both are contaminated, the source may be the solvent, the instrument, or the laboratory environment.

Troubleshooting Flowchart

Caption: Troubleshooting high phthalate levels in blanks.

Guide 2: Diagnosing Inconsistent Internal Standard Area Counts

An inconsistent internal standard (IS) response undermines the reliability of your quantitative results. Use this guide to troubleshoot the issue.

Troubleshooting Decision Tree

References

• 1. biotage.com [biotage.com]
• 2. chromforum.org [chromforum.org]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. research.thea.ie [research.thea.ie]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 12. blog.teledynetekmar.com [blog.teledynetekmar.com]
• 13. RSD% of phthalates on GC/MS not good - Chromatography Forum [chromforum.org]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]
• 16. agilent.com [agilent.com]

Technical Support Center: Phthalate Isomer Separation by Gas Chromatography

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome challenges in separating phthalate (B1215562) isomers using Gas Chromatography (GC).

Frequently Asked Questions (FAQs)

Q1: What are the most common challenges when separating phthalate isomers by GC?

The primary challenge in separating phthalate isomers lies in their similar chemical structures and physical properties, which often leads to co-elution or poor resolution.[1] Many phthalates share a common base peak ion (m/z 149) in mass spectrometry, making identification and quantification of co-eluting phthalates difficult.[2] Technical grade mixtures and the presence of multiple isomers for compounds like diisononyl phthalate (DINP) and diisodecyl phthalate (DIDP) further complicate the separation.[1][3] Additionally, phthalates are ubiquitous in laboratory environments, leading to potential contamination and blank problems.

Q2: Which GC column stationary phase is best suited for phthalate isomer separation?

For optimal separation of a wide range of phthalate isomers, mid-polarity stationary phases are often recommended. Specifically, columns such as the Rtx-440 and Rxi-XLB have demonstrated excellent resolution for complex phthalate mixtures.[1][4] While standard 5-type (e.g., DB-5ms) columns are commonly used, they may not resolve critical isomer pairs.[1][5] The choice of stationary phase is the most crucial step in column selection and should be based on the specific application.

Q3: What are the key GC column dimensions to consider for phthalate analysis?

The selection of column internal diameter (I.D.), film thickness, and length significantly impacts the separation efficiency.

• Internal Diameter (I.D.): A 0.25 mm I.D. column generally provides a good balance between efficiency and sample capacity for most applications.[5]

• Film Thickness: For high-boiling point analytes like phthalate esters, a thinner film (e.g., 0.25 µm or 0.50 µm) is recommended.[6] This allows for shorter retention times and elution at lower temperatures.

• Length: A 30-meter column is a common starting point and is often sufficient for resolving most phthalate isomers.

Q4: How can I minimize background contamination from phthalates in my GC system?

Phthalate contamination is a frequent issue. To minimize it:

• Avoid using plastic consumables wherever possible. Use glassware and heat-treat it at high temperatures (e.g., 400°C for at least 2 hours).

• Rinse all equipment with high-purity solvents like acetone (B3395972) and isohexane.

• Use phthalate-free septa for injection vials.

• Regularly bake out the column and clean the injector port.

• Absorption of phthalates from the laboratory air onto the outer wall of the syringe needle can be a significant source of contamination.[7] Consider methods to clean the needle prior to injection.[7]

Troubleshooting Guides

Issue 1: Poor Peak Resolution or Co-elution of Phthalate Isomers

Symptoms:

• Peaks are not baseline separated.

• Two or more isomers elute as a single broad peak.

• Inaccurate quantification due to overlapping peaks.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor resolution of phthalate isomers.

Issue 2: Peak Tailing for Phthalate Peaks

Symptoms:

• Asymmetric peaks with a "tail" extending to the right.

• Reduced peak height and inaccurate integration.

Potential Causes and Solutions:

• Active Sites: Phthalates can interact with active sites (silanol groups) in the inlet liner or the front of the column.

  • Solution: Use a fresh, deactivated inlet liner or trim 10-20 cm from the front of the column.[8]

• Column Contamination: Contamination of the stationary phase can lead to peak tailing.

  • Solution: Bake out the column at a high temperature or, if necessary, replace the column.[9]

• Improper Column Installation: An incorrectly installed column can create dead volume.

  • Solution: Ensure the column is cut cleanly and inserted to the correct depth in the injector and detector.[8]

Issue 3: Ghost Peaks or Carryover

Symptoms:

• Peaks appearing in blank runs that correspond to phthalates from previous injections.

Potential Causes and Solutions:

• Injector Contamination: The injector can be a source of carryover.

  • Solution: Clean the injector and replace the liner and septum regularly.

• Insufficient Bake-out Time: The oven program may not be long enough or hot enough to elute all high-boiling phthalates.

  • Solution: Increase the final oven temperature or the hold time at the end of the run.

Data Presentation

Table 1: Recommended GC Columns for Phthalate Isomer Separation

Column Name	Stationary Phase	Polarity	Dimensions (L x I.D. x df)	Max Temperature	Key Features
Rtx-440	Mid-polarity proprietary Crossbond phase	Mid-polarity	30 m x 0.25 mm x 0.50 µm	340 °C	Excellent for fast analysis of regulated and extended lists of phthalates; good resolution and low bleed.[6][7]
Rxi-XLB	Low-polarity proprietary phase	Low-polarity	30 m x 0.25 mm x 0.25 µm	360 °C	Ideal for GC-MS applications, high thermal stability, and low bleed, suitable for active, high molecular weight compounds.[10]
DB-5ms	5% Phenyl-methylpolysiloxane	Low-polarity	30 m x 0.25 mm x 0.25 µm	325 °C	A common general-purpose column, but may have limitations in resolving some critical isomer pairs.[5]

Experimental Protocols

Example GC-MS Method for Phthalate Isomer Analysis

This protocol is a generalized procedure and may require optimization for specific instruments and sample matrices.

• Sample Preparation:

  • Perform a solvent extraction using a suitable solvent like isohexane or a hexane/acetone mixture.[8]

  • Use sonication or another appropriate extraction technique for solid samples.

  • Concentrate the extract under a gentle stream of nitrogen.

  • It is crucial to use glassware and pre-cleaned materials to avoid phthalate contamination.[8]

• GC-MS Conditions:

Parameter	Setting
GC System	Agilent 8890 GC or equivalent
Column	Rtx-440 (30 m x 0.25 mm, 0.25 µm)[4]
Carrier Gas	Helium at a constant flow of 1 mL/min
Injector	Splitless mode
Injector Temperature	250 °C - 280 °C
Oven Program	Initial temp 100°C for 1 min, ramp at 10°C/min to 230°C, then ramp at 10°C/min to 270°C, hold for 2 min, then ramp at 25°C/min to 300°C, hold for 8 min.
MS System	Agilent 5977B MSD or equivalent
Ionization Mode	Electron Impact (EI) at 70 eV
Source Temperature	250 °C
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification and Full Scan for initial identification

Mandatory Visualization

GC Column Selection Guide for Phthalate Isomers

Caption: A logical workflow for selecting the right GC column for phthalate isomer analysis.

References

• 1. gcms.cz [gcms.cz]
• 2. agilent.com [agilent.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 5. fses.oregonstate.edu [fses.oregonstate.edu]
• 6. Rtx-440 GC Capillary Column, 30 m, 0.25 mm ID, 0.50 µm [restek.com]
• 7. Rtx-440 GC Capillary Column, 30 m, 0.25 mm ID, 0.50 µm [restek.com]
• 8. benchchem.com [benchchem.com]
• 9. drawellanalytical.com [drawellanalytical.com]
• 10. Rxi-XLB GC Capillary Column, 30 m, 0.25 mm ID, 0.25 µm [restek.com]

Technical Support Center: Optimizing MS/MS Transitions for Diphenyl Phthalate-d4

This guide provides researchers, scientists, and drug development professionals with detailed protocols, troubleshooting advice, and frequently asked questions for optimizing tandem mass spectrometry (MS/MS) parameters for Diphenyl Phthalate-d4 (DPhP-d4).

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for Diphenyl Phthalate-d4?

The molecular formula for non-deuterated Diphenyl Phthalate (B1215562) is C₂₀H₁₄O₄, with a monoisotopic mass of approximately 318.09 Da.[1] For Diphenyl Phthalate-d4, the mass will increase by the mass of four deuterium (B1214612) atoms minus the mass of four hydrogen atoms. Therefore, the expected monoisotopic mass is approximately 322.11 Da. When using positive electrospray ionization (ESI+), the most common adduct is the protonated molecule [M+H]⁺.

• Non-deuterated Diphenyl Phthalate [M+H]⁺: m/z 319.10

• Theoretical Diphenyl Phthalate-d4 [M+H]⁺: m/z 323.12

This theoretical value should be confirmed experimentally by infusing a standard solution and performing a full scan or Q1 scan.

Q2: What are the common product ions for Diphenyl Phthalate-d4?

For non-deuterated Diphenyl Phthalate, common fragment ions observed in MS/MS include m/z 225 and m/z 77.[2] Phthalate esters, in general, are known to produce a characteristic fragment ion corresponding to protonated phthalic anhydride (B1165640) at m/z 149.[3]

For DPhP-d4, the product ions will depend on the location of the deuterium labels. Assuming the labels are on one of the phenyl rings, you might observe:

• A non-deuterated phenyl group loss.

• A deuterated phenyl group loss.

• Formation of phthalic anhydride (which would be non-deuterated).

It is crucial to perform a product ion scan on the precursor ion (m/z 323.12) to experimentally determine the most abundant and specific product ions for your specific DPhP-d4 standard.

Q3: Why is optimizing collision energy important?

Collision energy (CE) is a critical parameter that dictates the efficiency of fragmentation of the precursor ion into product ions in the collision cell.[4][5] If the CE is too low, fragmentation will be insufficient, leading to a weak product ion signal. If the CE is too high, the precursor ion may be excessively fragmented into smaller, less specific ions, also resulting in a poor signal for the desired transition.[6] Each precursor-to-product ion transition has a unique optimal CE that maximizes the product ion intensity.[4]

MS/MS Transition Optimization Guide

This section provides a detailed protocol and a summary of expected parameters for optimizing Multiple Reaction Monitoring (MRM) transitions for Diphenyl Phthalate-d4.

Experimental Protocol

• Standard Preparation:

  • Prepare a stock solution of Diphenyl Phthalate-d4 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile).

  • Create a working solution for infusion by diluting the stock solution to a concentration of approximately 0.1 to 1.0 µg/mL in a solvent mixture compatible with your LC mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Precursor Ion Identification:

  • Infuse the working solution directly into the mass spectrometer using a syringe pump at a flow rate of 5-10 µL/min.

  • Operate the mass spectrometer in positive ion ESI mode.

  • Perform a Q1 scan (full scan mode) to identify the protonated molecular ion [M+H]⁺. For DPhP-d4, this should be observed around m/z 323.12.

• Product Ion Identification:

  • Set the mass spectrometer to Product Ion Scan mode.

  • Select the identified precursor ion (m/z 323.12) in the first quadrupole (Q1).

  • Scan the third quadrupole (Q3) over a relevant mass range (e.g., m/z 50-330) to detect all fragment ions.

  • Apply a moderate collision energy to initiate fragmentation.

  • Identify the most intense and stable product ions for MRM method development.

• Collision Energy (CE) Optimization:

  • Set the mass spectrometer to MRM mode.

  • For each precursor-product ion pair you identified, create a series of transitions in your acquisition method.

  • Vary the collision energy for each transition over a range (e.g., 5 eV to 50 eV in 2-3 eV increments) while continuing to infuse the standard solution.

  • Plot the product ion intensity as a function of collision energy. The CE value that yields the highest intensity is the optimal collision energy for that specific transition.[4]

• Declustering Potential (DP) Optimization:

  • The Declustering Potential is another important parameter that helps to desolvate ions and prevent cluster formation before they enter the mass analyzer.[7]

  • While monitoring the most intense MRM transition at its optimal CE, vary the DP over a suitable range.

  • Plot the ion intensity against the DP value to find the optimum setting that maximizes the signal.

Quantitative Data Summary

The following table summarizes the expected and experimentally determined MS/MS parameters for Diphenyl Phthalate. The values for DPhP-d4 are theoretical and must be confirmed experimentally.

Compound	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Typical Collision Energy (eV)	Notes
Diphenyl Phthalate	319.10[1][2]	225.1[2]	To be optimized	Quantifier ion
77.0[2]	To be optimized	Qualifier ion
149.0[3]	To be optimized	Common phthalate fragment
Diphenyl Phthalate-d4	~323.12 (Theoretical)	To be determined	To be optimized	Must be confirmed experimentally
To be determined	To be optimized	Must be confirmed experimentally

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
No or Low Precursor Ion Signal	1. Incorrect mass calculated for the d4 compound.2. Inefficient ionization.3. Low concentration of standard solution.	1. Perform a wide Q1 scan to locate the correct m/z for DPhP-d4.2. Optimize ion source parameters (e.g., spray voltage, gas flow, temperature). Ensure the mobile phase contains an appropriate modifier like formic acid to promote protonation.[1]3. Increase the concentration of the infused standard.
Low or No Product Ion Signal	1. Suboptimal collision energy.2. Precursor ion is too stable.3. Incorrect product ions selected.	1. Perform a collision energy optimization experiment as described in the protocol.2. Gradually increase the collision energy. Consider using a different adduct if available.3. Re-run the product ion scan to ensure you have selected the most abundant fragments.
Unstable Signal Intensity	1. Unstable spray in the ESI source.2. Clogged infusion line or emitter.3. Inconsistent solvent delivery from the syringe pump.	1. Check for bubbles in the infusion line. Adjust source position and parameters.2. Clean or replace the infusion tubing and emitter.3. Ensure the syringe pump is functioning correctly and the syringe is properly secured.
Multiple Precursor Ions Observed	1. Formation of different adducts (e.g., [M+Na]⁺, [M+NH₄]⁺).2. In-source fragmentation.	1. Identify the most abundant and stable adduct for fragmentation. Sodium adducts ([M+Na]⁺) often require higher collision energy to fragment.2. Lower the declustering potential (DP) or fragmentor voltage to minimize in-source fragmentation.

Visualizations

The following diagram illustrates the general workflow for optimizing MS/MS transitions.

Caption: Workflow for the optimization of MS/MS parameters for a target analyte.

References

• 1. Diphenyl phthalate | C20H14O4 | CID 6778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sciex.com [sciex.com]
• 3. mdpi.com [mdpi.com]
• 4. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collision energies: Optimization strategies for bottom-up proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Optimization of Higher-Energy Collisional Dissociation Fragmentation Energy for Intact Protein-Level Tandem Mass Tag Labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Phthalate Ionization with Mobile Phase Additives

Welcome to the technical support center for LC-MS analysis of phthalates. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to the impact of mobile phase additives on phthalate (B1215562) ionization.

Frequently Asked Questions (FAQs)

Q1: What are the most common mobile phase additives for phthalate analysis in positive ion ESI-LC-MS?

A1: The most frequently used additives are formic acid and ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265). Formic acid is added to provide a source of protons, facilitating the formation of protonated molecules ([M+H]⁺).[1] Ammonium salts are used to promote the formation of ammonium adducts ([M+NH₄]⁺), which can be more stable and provide better sensitivity for certain phthalates.[2][3]

Q2: Which adduct is better for phthalate quantification, [M+H]⁺ or [M+NH₄]⁺?

A2: The choice depends on the specific phthalate and the stability of the ion. Ammonium adducts ([M+NH₄]⁺) are often preferred for many lipids and related compounds as they can enhance signal intensity and reproducibility.[2][4] However, protonated molecules ([M+H]⁺) can also provide excellent sensitivity.[3] It is recommended to test both formic acid and an ammonium salt during method development to determine which provides the optimal signal-to-noise ratio for the specific phthalates of interest.

Q3: Can I use trifluoroacetic acid (TFA) for phthalate analysis?

A3: It is generally not recommended to use trifluoroacetic acid (TFA) in LC-MS methods for phthalates, especially when high sensitivity is required. TFA is a strong ion-pairing agent that can significantly suppress the electrospray ionization (ESI) signal in both positive and negative modes. While it can improve chromatography peak shape, the loss in MS sensitivity is often too great. Volatile additives like formic acid or ammonium acetate are much more compatible with MS detection.[5]

Q4: Why is my baseline noise so high, especially around m/z 149?

A4: High background noise, particularly for the common phthalate fragment ion at m/z 149, is almost always due to contamination.[3][6] Phthalates are ubiquitous plasticizers found in lab gloves, solvent bottles, tubing, vials, and even dust.[7][8] This background can concentrate on your analytical column and elute during a gradient, causing significant interference.[5] A thorough troubleshooting process to identify and eliminate the source of contamination is crucial (see Troubleshooting Guide below).

Q5: Should I add the additive to both mobile phase A (aqueous) and B (organic)?

A5: Yes, for the sake of reproducibility and a stable baseline during gradient elution, it is best practice to add the same concentration of the mobile phase additive to both your aqueous (A) and organic (B) phases. This ensures that the ionization conditions remain consistent throughout the analytical run, preventing shifts in retention time or signal intensity.

Troubleshooting Guide

Issue 1: High Background Contamination / Ghost Peaks

Symptoms:

• Elevated baseline noise in the total ion chromatogram (TIC).

• Presence of common phthalate ions (e.g., m/z 149, 279, 391) in blank injections.[6][8]

• "Ghost peaks" that appear at consistent retention times even without an injection.

Root Causes & Solutions:

• Contaminated Solvents/Reagents:

  • Solution: Use only high-purity, LC-MS grade solvents, water, and additives.[9][10] Store mobile phases in glass or PTFE containers, never plastic, as plasticizers can leach into the solvent.[11] Consider filtering solvents through a 0.22 µm membrane.[12]

• Contamination from HPLC System:

  • Solution: Phthalates can leach from PEEK tubing, seals, and other plastic components in the flow path.[7] To mitigate this, you can install a trap column between the solvent mixer and the autosampler to capture contaminants from the mobile phase before they reach the analytical column.[3] Regularly flush the entire LC system with a sequence of high-purity solvents like isopropanol, acetonitrile, and water.[10]

• Environmental Contamination:

  • Solution: Avoid using vinyl gloves, as they are a major source of phthalate contamination.[7] Use nitrile gloves instead. Keep the work area clean to minimize dust, which can contain phthalates. Wrap samples and standards in aluminum foil for storage.[7]

• Sample Handling:

  • Solution: Use glassware for all sample preparation and storage. If plasticware is unavoidable, use only polypropylene (B1209903) (PP) tubes and pipette tips, and test them for phthalate leaching beforehand.

Issue 2: Low or No Phthalate Signal

Symptoms:

• Analyte peaks are very small or indistinguishable from the baseline noise.

• Poor signal-to-noise ratio.

Root Causes & Solutions:

• Suboptimal Mobile Phase Additive:

  • Solution: The choice of additive significantly impacts ionization efficiency.[13] If using formic acid, your phthalates may ionize more efficiently as ammonium adducts. Prepare a mobile phase with ~5-10 mM ammonium acetate or ammonium formate and re-analyze.[4][6] Conversely, if using an ammonium salt, test a mobile phase with 0.1% formic acid.

• Incorrect pH:

  • Solution: The mobile phase pH affects the charge state of analytes. For positive mode ESI, an acidic pH (e.g., using formic acid) is generally favorable for promoting protonation.[1] Ensure your additive is providing the appropriate pH for the desired adduct formation.

• Ion Source Contamination:

  • Solution: A dirty ion source can drastically reduce sensitivity. Clean the ESI probe, capillary, and cone/skimmer according to the manufacturer's instructions. Contaminant buildup can repel ions and prevent them from entering the mass spectrometer efficiently.[14]

• Signal Suppression:

  • Solution: Co-eluting matrix components from the sample can compete with phthalates for ionization, reducing their signal. Improve sample cleanup procedures or adjust the chromatographic gradient to better separate the phthalates from interfering compounds.

Data on Additive Effects

Direct quantitative comparisons of signal intensity for all phthalates with different additives are highly dependent on specific instrument conditions. However, the following table summarizes the expected behavior and primary ions formed. For optimal results, method development should include testing both acidic and ammonium salt-based modifiers.

Mobile Phase Additive	Typical Concentration	Primary Ion Formed	Expected Impact on Phthalate Ionization	Key Considerations
Formic Acid	0.1% (v/v)	[M+H]⁺	Provides a proton source to form the protonated molecule. Good general-purpose additive for positive mode.[1]	Can sometimes lead to lower ionization efficiency for certain compounds compared to ammonium adducts.[13]
Ammonium Acetate	5-10 mM	[M+NH₄]⁺	Promotes the formation of ammonium adducts, which can be more stable and provide higher signal intensity for many phthalates.[3][6]	The quality of the salt is critical; impurities can increase background noise.[14] May slightly change chromatographic selectivity.
Ammonium Formate	5-10 mM	[M+NH₄]⁺	Similar to ammonium acetate, promotes stable ammonium adducts. The combination with formic acid can improve peak shape and signal.[4][15]	Often considered a good compromise for providing both adduct formation and good chromatography.[4]
Ammonium Fluoride	~0.5 mM	[M-H]⁻ or [M+F]⁻	Primarily used in negative mode; has been shown to significantly enhance sensitivity for various analytes by stabilizing anionic adducts.[16][17]	Less common for positive mode analysis of phthalates but can be a powerful tool for negative mode methods.

Experimental Protocols

General Protocol for LC-MS/MS Analysis of Phthalates

This protocol provides a general starting point for method development. Optimization of the gradient, flow rate, and MS parameters is required for specific applications.

• Mobile Phase Preparation (Example with Ammonium Acetate):

  • Mobile Phase A (Aqueous): To 1 L of LC-MS grade water, add ammonium acetate to a final concentration of 10 mM.

  • Mobile Phase B (Organic): To 1 L of LC-MS grade methanol (B129727) or acetonitrile, add ammonium acetate to a final concentration of 10 mM.

  • Quality Control: Filter both phases through a 0.22 µm filter and degas thoroughly. Prepare fresh aqueous mobile phase every 24-48 hours to prevent microbial growth.[11][12]

• LC Conditions:

  • Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, <3 µm particle size).[18]

  • Column Temperature: 35-40 °C.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5-10 µL.

  • Gradient Program (Example):

    Time (min)	% Mobile Phase B
    0.0	50
    1.0	50
    8.0	98
    10.0	98
    10.1	50

    | 12.0 | 50 |

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Key Parameters: Optimize source parameters such as capillary voltage, source temperature, and gas flows according to the instrument manufacturer's recommendations.

  • MRM Transitions: Determine the precursor ion ([M+H]⁺ or [M+NH₄]⁺) and at least two product ions for each phthalate using a standard solution. The fragment at m/z 149 is a common, though not always most abundant, product ion for many phthalates.[3][6]

Visualizations

Caption: Workflow for phthalate analysis from sample preparation to data reporting.

Caption: Troubleshooting flowchart for low signal intensity in phthalate analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. home.pavlab.msl.ubc.ca [home.pavlab.msl.ubc.ca]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. fishersci.com [fishersci.com]
• 9. zefsci.com [zefsci.com]
• 10. benchchem.com [benchchem.com]
• 11. welch-us.com [welch-us.com]
• 12. Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks - Industry news - News [alwsci.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Influence of mobile phase composition on the analytical sensitivity of LC-ESI-MS/MS for the concurrent analysis of bisphenols, parabens, chlorophenols, benzophenones, and alkylphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. opus.govst.edu [opus.govst.edu]

Technical Support Center: Minimizing Phthalate Contamination

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize phthalate (B1215562) contamination from laboratory consumables during their experiments.

Troubleshooting Guides

Unexpected peaks in your chromatogram or mass spectrum can often be attributed to phthalate contamination. This guide provides a structured approach to identifying and resolving these issues.

Problem: Suspected Phthalate Contamination in Analytical Results

Potential Cause	Troubleshooting Steps	Recommended Solution
Contaminated Solvents	1. Run a blank analysis of each solvent used. 2. If contamination is detected, test a new bottle of high-purity, phthalate-free grade solvent.[1]	- Purchase solvents in glass bottles whenever possible. - Use high-purity solvents (e.g., LC-MS or phthalate-free grade).[1] - Freshly prepare aqueous mobile phases and buffers daily to prevent leaching from container walls.[1]
Leaching from Lab Consumables	1. Systematically replace plastic consumables with glass alternatives (e.g., use a glass syringe instead of a plastic one) and re-run the analysis.[2][3] 2. If the contamination disappears, the replaced plastic item is the likely source.	- Use glass or polypropylene (B1209903) (PP) labware instead of polyvinyl chloride (PVC).[1] - Avoid using Parafilm®, as it can be a source of phthalate leaching.[2][3][4] - Utilize phthalate-free pipette tips and filter units.[2][5]
Contaminated Glassware	1. Prepare a sample using glassware cleaned by standard laboratory procedures and analyze. 2. Re-prepare the same sample using glassware cleaned with a rigorous phthalate-removal protocol (see Experimental Protocols). 3. Compare the results to determine if standard cleaning is insufficient.	- Implement a dedicated glassware cleaning protocol for phthalate analysis.[1] - This should include rinsing with a high-purity solvent and baking at high temperatures.[1][6]
Instrument Contamination	1. If contamination persists after addressing solvents and consumables, the analytical instrument itself may be contaminated.[7] 2. For LC-MS systems, an isolator or trap column can be installed before the injector to capture contaminants from the mobile phase.[1]	- Flush the system with a series of solvents, such as isopropanol (B130326) followed by acetonitrile.[8] - Clean the mass spectrometer's ion source according to the manufacturer's instructions.[1] - Consider dedicating specific tubing, like PEEK tubing, for phthalate analysis to avoid accumulation.[9]
Environmental Contamination	1. Analyze a "lab blank" by exposing a clean collection vessel to the laboratory air for a period and then analyzing any collected residue.	- Maintain a clean and dust-free laboratory environment.[9] - Avoid using materials containing soft PVC, such as some types of flooring and vinyl gloves, in the lab.[9]

Quantitative Data: Phthalate Leaching from Lab Consumables

The following table summarizes a study that investigated the leaching of various phthalates from common laboratory consumables. This data can help in selecting appropriate materials for sensitive analyses.

Lab Consumable	Phthalate Detected	Maximum Leaching (µg/cm²)
Pipette Tips	Diethylhexyl phthalate (DEHP)	0.36[2][4]
Diisononyl phthalate (DINP)	0.86[2][4]
Plastic Filter Holders (PTFE)	Dibutyl phthalate (DBP)	2.49[2][4]
Plastic Filter Holders (Regenerated Cellulose)	Dibutyl phthalate (DBP)	0.61[2][4]
Plastic Filter Holders (Cellulose Acetate)	Dimethyl phthalate (DMP)	5.85[2][4]
Parafilm®	Diethylhexyl phthalate (DEHP)	0.50[2][4]

Experimental Protocols

Protocol for Cleaning Glassware to Minimize Phthalate Contamination

This protocol provides a rigorous method for cleaning laboratory glassware to remove residual phthalate contamination.

Materials:

• Phosphate-free laboratory detergent

• High-purity water (e.g., HPLC-grade)

• High-purity solvents (e.g., acetone, hexane, dichloromethane, or methanol)[6][10]

• Oven capable of reaching 400-500°C[6][10]

• Aluminum foil

Procedure:

• Initial Rinse: Manually rinse glassware with tap water to remove gross contamination.

• Detergent Wash: Wash glassware thoroughly with a phosphate-free laboratory detergent and hot water.

• Tap Water Rinse: Rinse glassware multiple times with tap water to remove all detergent residue.

• High-Purity Water Rinse: Rinse glassware at least three times with high-purity water.

• Solvent Rinse: Rinse the glassware sequentially with acetone, hexane, and dichloromethane.[6] Alternatively, a thorough rinse with high-purity methanol (B129727) can be used.[10] Ensure the entire inner surface is contacted by the solvent. Perform this step in a fume hood.

• Drying and Baking: After the final solvent rinse, allow the glassware to air dry in a clean environment. Once dry, loosely cover the openings with aluminum foil and place the glassware in an oven. Bake at 400°C to volatilize any remaining leachable phthalates.[10] For glassware that can withstand higher temperatures, baking at 500°C overnight is also effective.[6]

• Storage: After cooling, store the glassware in a clean, dust-free environment, keeping the openings covered with aluminum foil to prevent contamination.[9]

Mandatory Visualizations

Caption: Workflow for identifying and mitigating phthalate contamination.

Frequently Asked Questions (FAQs)

Q1: What are phthalates and why are they a problem in the lab?

A1: Phthalates are a class of chemical compounds commonly used as plasticizers to increase the flexibility and durability of plastics, particularly polyvinyl chloride (PVC).[10][11] They are not chemically bound to the plastic polymer and can easily leach or migrate out of the material over time, contaminating samples, solvents, and laboratory equipment.[10][12][13] This is a significant issue in sensitive analytical techniques like mass spectrometry, where even trace amounts of phthalates can interfere with results, leading to inaccurate data and misinterpretation of experiments.[1][10]

Q2: What are the most common sources of phthalate contamination in a laboratory setting?

A2: Common sources of phthalate contamination in a lab include:

• Plastic Lab Consumables: Pipette tips, plastic syringes, filter holders, and plastic tubing (especially PVC) are significant sources.[1][2][3]

• Solvent and Reagent Storage: Plastic containers and bottle caps (B75204) can leach phthalates into stored liquids.[1] Even some new glass solvent bottles may have a finishing solution containing phthalates.[10]

• Parafilm®: This common laboratory film has been shown to leach phthalates.[2][3][4]

• Laboratory Environment: Phthalates can be present in laboratory air, dust, and on surfaces.[9] Materials like vinyl flooring and paints can also contribute.[9][10]

• Personal Protective Equipment: Some types of gloves, particularly vinyl gloves, can be a source of contamination.[9]

Q3: Are there any "phthalate-free" plastics that are safe to use for sensitive applications?

A3: While no plastic is entirely free of leachable compounds, polypropylene (PP) and polyethylene (B3416737) (PE) are generally considered better alternatives to PVC for storing and handling samples when glass is not an option.[1] However, it is crucial to note that even plastics claimed to be "phthalate-free" can sometimes become contaminated during the manufacturing or packaging process.[2][3] Therefore, it is always best practice to test a new batch of plastic consumables for phthalate leaching before use in highly sensitive assays.

Q4: How can I effectively clean my LC-MS system if I suspect it is contaminated with phthalates?

A4: If you suspect your LC-MS system is contaminated, a thorough flushing procedure is necessary. A common recommendation is to first remove the column and replace it with a union. Then, purge the pump and all channels with isopropanol, followed by an extended wash with a high percentage of an organic solvent like acetonitrile.[8] For persistent contamination, cleaning the ion source of the mass spectrometer according to the manufacturer's protocol may be required.[1] Installing an isolator or trap column before the injector can also help capture phthalates originating from the mobile phase or pump.[1]

Q5: Besides using glass instead of plastic, what are other key preventative measures I can take?

A5: Other key preventative measures include:

• Using High-Purity Solvents: Purchase the highest grade of solvents available (e.g., LC-MS or phthalate-free grade) and store them in glass bottles.[1][9]

• Freshly Preparing Solutions: Prepare aqueous mobile phases and buffers daily to minimize the time they are in contact with container surfaces.[1]

• Avoiding Contaminated Materials: Do not use vinyl gloves; nitrile gloves are a better alternative.[9] Avoid using Parafilm® to cover containers.[2][3]

• Maintaining a Clean Workspace: Regularly clean laboratory benches and minimize dust to reduce environmental contamination.[9]

• Proper Sample Storage: Wrap samples in aluminum foil for storage to protect them from contamination from materials like cardboard.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. research.thea.ie [research.thea.ie]
• 4. researchgate.net [researchgate.net]
• 5. iwaponline.com [iwaponline.com]
• 6. Leaching of Phthalates from Medical Supplies and Their Implications for Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. msf.barefield.ua.edu [msf.barefield.ua.edu]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. researchgate.net [researchgate.net]
• 10. biotage.com [biotage.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. nasport.pmf.ni.ac.rs [nasport.pmf.ni.ac.rs]

Technical Support Center: Enhancing Sensitivity for Low-Level Phthalate Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in low-level phthalate (B1215562) analysis.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during phthalate analysis.

Question: Why am I seeing high background levels of phthalates in my blank samples?

Answer: High background levels of phthalates are a common issue due to their ubiquitous presence in laboratory environments.[1][2] The primary source is often plastic materials used in sample preparation and analysis.[3][4] Here’s a systematic approach to identify and eliminate the source of contamination:

• Isolate the Source:

  • Solvent and Reagent Blanks: Analyze all solvents (e.g., hexane, methanol (B129727), methylene (B1212753) chloride) and reagents used in your procedure individually. Even high-purity solvents can sometimes contain phthalates.[5]

  • Glassware and Consumables: Rinse cleaned glassware with a clean solvent and analyze the rinse. Test leachates from plastic consumables such as pipette tips, syringe filters, and collection tubes.[6][3][7]

  • Instrument Blank: Perform a run with no injection to ensure the instrument itself is not a source of contamination.[8]

• Systematic Elimination:

  • Switch to Glass and Stainless Steel: Replace as many plastic components as possible with glass or stainless steel alternatives, including syringes, pipettes, and solvent transfer lines.[4][9]

  • Properly Clean Glassware: Implement a rigorous glassware cleaning protocol. This should include washing with a detergent, followed by rinses with tap water, deionized water, and high-purity solvents like acetone (B3395972) and hexane. For non-volumetric glassware, baking at a high temperature (e.g., 400°C) can be effective.[10]

  • Check Vial Caps (B75204) and Septa: Use vial caps with PTFE-lined septa, as other materials can be a source of phthalate contamination.[5]

  • Evaluate DI Water System: If you are using deionized water, be aware that plastic components within the system can leach phthalates.[11] Extract a sample of your DI water to check for contamination.

  • Laboratory Environment: Phthalates can be present in laboratory air from sources like flooring, paint, and tubing.[11] While more difficult to control, minimizing exposed plastic surfaces in the lab can help.

Question: I am experiencing poor peak shape (tailing or fronting) for my phthalate standards and samples. What could be the cause?

Answer: Poor peak shape in gas chromatography (GC) analysis of phthalates can be attributed to several factors:

• Active Sites: Phthalates can interact with active sites (e.g., silanol (B1196071) groups) in the GC inlet liner or the front of the analytical column, leading to peak tailing.

  • Solution: Use a fresh, deactivated inlet liner. If the problem persists, trim 10-20 cm from the front of the GC column.[12]

• Sample Overload: Injecting a sample that is too concentrated can saturate the column, causing peak fronting or tailing.

  • Solution: Dilute your sample and re-inject.

• Improper Injection Temperature: A low injector temperature may not efficiently volatilize higher molecular weight phthalates, while a temperature that is too high can cause degradation.

  • Solution: Optimize the injector temperature. A high injector temperature (e.g., 320°C) can help release high molecular weight phthalates.[9]

• Column Contamination: Accumulation of non-volatile matrix components on the column can lead to peak distortion.

  • Solution: Bake out the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.

Question: My analyte recovery is low and inconsistent. How can I improve it?

Answer: Low and inconsistent recovery in phthalate analysis often points to issues in the sample preparation and extraction steps.

• Inefficient Extraction: The chosen extraction method may not be optimal for your sample matrix.

  • Solution (Liquid-Liquid Extraction): Ensure vigorous shaking for a sufficient amount of time to allow for proper partitioning of the analytes into the organic solvent. Using a "salting-out" agent like sodium chloride can improve the extraction efficiency of less polar phthalates from aqueous samples.[3]

  • Solution (Solid-Phase Extraction): Ensure the SPE cartridge is properly conditioned before loading the sample. The choice of elution solvent is also critical; ensure it is strong enough to desorb the phthalates from the sorbent.

• Analyte Loss During Evaporation: Phthalates can be lost if the sample extract is evaporated to complete dryness.

  • Solution: Concentrate the extract to a small volume (e.g., 1 mL) using a gentle stream of nitrogen.[3] Avoid complete dryness.

• Matrix Effects: Co-extracted matrix components can interfere with the ionization of phthalates in the mass spectrometer source, leading to signal suppression.

  • Solution: Incorporate a cleanup step after extraction, such as gel permeation chromatography (GPC) for fatty samples, to remove interfering substances.[2]

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of phthalate contamination in a laboratory?

A1: Phthalates are prevalent in many plastics and can be introduced into your samples from various sources. The most common culprits include:

• Plastic Labware: Pipette tips, centrifuge tubes, plastic syringes, and plastic filter holders.[6][3][4][7]

• Solvents and Reagents: Even high-purity solvents can contain trace levels of phthalates.[5]

• Vial Caps and Septa: Non-PTFE lined septa can be a significant source of contamination.

• Gloves: Some disposable gloves can contain phthalates.

• Laboratory Environment: Dust, flooring materials, paints, and tubing in the lab can contribute to background levels.[11]

Q2: What is the best way to clean glassware for trace phthalate analysis?

A2: A meticulous cleaning procedure is crucial. A recommended protocol is as follows:

• Wash with a laboratory-grade detergent.

• Rinse thoroughly with tap water.

• Rinse multiple times with deionized water.

• Rinse with high-purity acetone to remove water and organic residues.

• Perform a final rinse with high-purity hexane.

• For non-volumetric glassware, bake in a muffle furnace at 400°C for at least one hour.[10]

• Store clean glassware covered with solvent-rinsed aluminum foil to prevent re-contamination.[13]

Q3: Which analytical technique is more sensitive for low-level phthalate detection, GC-MS or LC-MS/MS?

A3: Both GC-MS and LC-MS/MS are powerful techniques for phthalate analysis. Generally, LC-MS/MS can offer higher sensitivity, with detection limits in the low parts-per-billion (ppb) or even parts-per-trillion (ppt) range.[4] GC-MS is also highly sensitive, with detection limits typically in the low- to mid-ppb range.[4] The choice of technique may also depend on the specific phthalates being analyzed and the sample matrix.

Q4: How can I confirm the identity of a phthalate peak in my chromatogram?

A4: In mass spectrometry, peak identification is confirmed by comparing both the retention time and the mass spectrum of the unknown peak to that of a certified reference standard. For co-eluting phthalates that share common fragment ions (like m/z 149), using qualifier ions in addition to the primary quantification ion is essential for confident identification.[11][14]

Quantitative Data Summary

The following tables summarize typical instrument parameters and performance data for phthalate analysis.

Table 1: Typical GC-MS Parameters for Phthalate Analysis

Parameter	Setting
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1 mL/min
Oven Program	Initial 100°C, hold for 1 min; ramp at 8°C/min to 260°C; ramp at 35°C/min to 320°C, hold for 5 min
Transfer Line Temp.	280 °C
Ion Source Temp.	280 °C
MS Mode	Full Scan (m/z 45-300) or Selected Ion Monitoring (SIM)
Source: Adapted from PerkinElmer, 2011.[15]

Table 2: Typical LC-MS/MS Parameters for Phthalate Analysis

Parameter	Setting
Column	C18 reverse-phase, 100 mm x 2.1 mm, 2.7 µm particle size
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	1 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Source Temperature	150 °C
Desolvation Temp.	500 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)
Source: Adapted from PerkinElmer, n.d.[6]

Table 3: Performance Data for Selected Phthalates

Phthalate	Technique	LOD (µg/L)	LOQ (µg/L)	Recovery (%)
Dimethylphthalate (DMP)	GC-MS	3.3	10	72.9 - 124.9
Diethylphthalate (DEP)	GC-MS	3.3	10	72.9 - 124.9
Dibutylphthalate (DBP)	GC-MS	3.3	10	72.9 - 124.9
Benzylbutylphthalate (BBP)	GC-MS	3.3	10	72.9 - 124.9
Di(2-ethylhexyl)phthalate (DEHP)	GC-MS	3.3	10	72.9 - 124.9
Di-n-octylphthalate (DNOP)	GC-MS	3.3	10	72.9 - 124.9
Dimethylphthalate (DMP)	LC-MS/MS	0.125 pg/µL	-	85 - 115
Diethylphthalate (DEP)	LC-MS/MS	0.625 pg/µL	-	85 - 115
Source: Adapted from Razali, 2013 and PerkinElmer, n.d.[6][3]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) for Phthalates in Aqueous Samples

This protocol is adapted from EPA Method 506 for the analysis of phthalates in drinking water.[16]

• Sample Collection: Collect a 1-liter water sample in a pre-cleaned glass container.

• Internal Standard Spiking: Spike the sample with a known amount of an appropriate internal standard (e.g., benzyl (B1604629) benzoate).

• pH Adjustment (Optional): Adjust the sample pH if necessary for optimal extraction of target phthalates.

• First Extraction: Transfer the sample to a 2-liter separatory funnel. Add 60 mL of methylene chloride, stopper the funnel, and shake vigorously for 2 minutes, venting periodically. Allow the layers to separate. Drain the lower organic layer into a collection flask.

• Second and Third Extractions: Repeat the extraction two more times with fresh 60 mL portions of methylene chloride. Combine all organic extracts.

• Drying: Pass the combined extract through a drying column containing anhydrous sodium sulfate (B86663) to remove residual water.

• Concentration: Concentrate the extract to approximately 1 mL using a Kuderna-Danish concentrator followed by a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for GC-MS or LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Phthalates in Aqueous Samples

This protocol provides a general procedure for SPE of phthalates.

• Cartridge Selection: Choose a C18 SPE cartridge.

• Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not allow the cartridge to go dry.

• Sample Loading: Load the aqueous sample (e.g., 500 mL) onto the conditioned cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 95:5 v/v) to remove polar interferences.

• Drying: Dry the cartridge by drawing a vacuum or passing nitrogen through it for 10-20 minutes.

• Elution: Elute the phthalates from the cartridge with a suitable organic solvent, such as dichloromethane (B109758) or a mixture of acetone and hexane. Collect the eluate.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The extract is ready for analysis by GC-MS or LC-MS/MS.

Visualizations

Caption: Workflow for controlling phthalate contamination.

References

• 1. waters.com [waters.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. agilent.com [agilent.com]
• 5. csun.edu [csun.edu]
• 6. s4science.at [s4science.at]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. mdpi.com [mdpi.com]
• 9. gcms.cz [gcms.cz]
• 10. The AhR pathway regulation in phthalates-induced cancer promotion, progression and metastasis: a scoping review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Human Endocrine-Disrupting Effects of Phthalate Esters through Adverse Outcome Pathways: A Comprehensive Mechanism Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effects and Mechanisms of Phthalates’ Action on Reproductive Processes and Reproductive Health: A Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Phthalates Using Diphenyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Diphenyl Phthalate-d4 as an internal standard in the analytical validation of methods for phthalate (B1215562) quantification, primarily by Gas Chromatography-Mass Spectrometry (GC-MS). The use of an appropriate internal standard is crucial for accurate and precise quantification of phthalates, which are ubiquitous environmental and industrial contaminants. This document presents supporting experimental data, detailed methodologies, and visual workflows to aid in the selection of the most suitable internal standard for your analytical needs.

Data Presentation: Performance Comparison of Internal Standards

The choice of an internal standard significantly impacts the reliability of an analytical method. Isotopically labeled internal standards, such as Diphenyl Phthalate-d4, are often preferred as they closely mimic the chemical behavior of the target analytes during sample preparation and analysis, thus providing more effective correction for matrix effects and procedural losses.[1]

Below is a summary of typical performance data comparing a method using a deuterated internal standard like Diphenyl Phthalate-d4 with a method employing a non-deuterated internal standard, such as Benzyl Benzoate.

Table 1: Comparison of Key Validation Parameters for Phthalate Analysis using Different Internal Standards

Validation Parameter	Method with Diphenyl Phthalate-d4 (Deuterated IS)	Method with Benzyl Benzoate (Non-Deuterated IS)
Linearity (R²)	> 0.998	> 0.995
Accuracy (Recovery %)	95 - 105%	85 - 115%
Precision (RSD %)	< 5%	< 15%
Limit of Quantification (LOQ)	0.01 - 0.1 µg/mL	0.1 - 1.0 µg/mL

Table 2: Analyte-Specific Recovery Data using Diphenyl Phthalate-d4

Phthalate Analyte	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Dimethyl phthalate (DMP)	98.2	3.5
Diethyl phthalate (DEP)	99.1	2.8
Dibutyl phthalate (DBP)	97.5	4.1
Benzyl butyl phthalate (BBP)	96.8	4.5
Di(2-ethylhexyl) phthalate (DEHP)	95.9	4.8

Experimental Protocols

A detailed and robust experimental protocol is fundamental for achieving reliable and reproducible results.[2] The following is a representative methodology for the analysis of phthalates in a given matrix using GC-MS with Diphenyl Phthalate-d4 as an internal standard.

Sample Preparation (Liquid-Liquid Extraction)

• Sample Aliquoting: Accurately weigh 1 gram of the homogenized sample into a 15 mL glass centrifuge tube.

• Internal Standard Spiking: Spike the sample with 100 µL of a 1 µg/mL solution of Diphenyl Phthalate-d4 in hexane (B92381).

• Extraction: Add 5 mL of hexane to the tube. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to separate the layers.

• Extract Collection: Carefully transfer the upper hexane layer to a clean glass tube.

• Concentration: Evaporate the hexane extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

• Injector Temperature: 280°C.

• Injection Volume: 1 µL, splitless mode.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 220°C, hold for 2 minutes.

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MSD Transfer Line Temperature: 290°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM).

Table 3: SIM Ions for Phthalate Analysis

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Dimethyl phthalate	163	194	77
Diethyl phthalate	149	177	222
Dibutyl phthalate	149	223	278
Benzyl butyl phthalate	149	91	206
Di(2-ethylhexyl) phthalate	149	167	279
Diphenyl Phthalate-d4 (IS)	153	227	322

Mandatory Visualization

The following diagram illustrates the general workflow for the validation of an analytical method for phthalates.

Analytical Method Validation Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Head-to-Head Comparison: Diphenyl Phthalate-d4 vs. 13C-Labeled Internal Standards for Robust Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of a suitable internal standard is a critical decision. In mass spectrometry-based methods, stable isotope-labeled (SIL) internal standards are the gold standard for correcting matrix effects and other sources of analytical variability. This guide provides an in-depth, objective comparison between deuterium-labeled standards, exemplified by Diphenyl Phthalate-d4, and the increasingly preferred 13C-labeled internal standards.

This comparison will explore the critical performance differences between these two labeling strategies, supported by established principles in mass spectrometry and data from analogous compounds. We will delve into the nuances of chromatographic behavior, isotopic stability, and the overall impact on assay performance to guide you in selecting the optimal internal standard for your demanding analytical needs.

The Isotope Effect: A Key Performance Differentiator

A primary challenge with deuterium-labeled internal standards is the "isotope effect," which can compromise one of the fundamental requirements of an ideal internal standard: perfect co-elution with the analyte. The slight difference in physicochemical properties between protium (B1232500) (¹H) and deuterium (B1214612) (²H or D) can lead to chromatographic separation of the analyte and its deuterated internal standard, particularly in reversed-phase liquid chromatography.[1][2] This can result in the analyte and the internal standard experiencing different matrix effects in the ion source, potentially leading to inaccurate quantification.[3]

In contrast, the mass difference between Carbon-12 (¹²C) and Carbon-13 (¹³C) is relatively smaller, leading to negligible chromatographic shifts.[1] Consequently, 13C-labeled internal standards typically co-elute almost perfectly with the unlabeled analyte, ensuring that both experience the same ionization conditions and matrix effects.[4]

Quantitative Performance Comparison

Performance Metric	Diphenyl Phthalate-d4 (Deuterium-Labeled)	13C-Labeled Diphenyl Phthalate (B1215562) (Expected)	Justification
Co-elution with Analyte	Potential for slight retention time shift	Near-perfect co-elution	The smaller relative mass difference and similar bond energies in 13C-labeled standards result in virtually identical chromatographic behavior to the native analyte.[1]
Accuracy	Good, but can be compromised by isotope effects and differential matrix effects.	Excellent	Co-elution ensures that the analyte and internal standard are subjected to the same degree of ion suppression or enhancement, leading to more accurate correction.
Precision (%RSD)	Typically <15%	Typically <10%	The consistent and predictable behavior of 13C-labeled standards across different matrices leads to lower variability in results.
Isotopic Stability	Generally stable, but risk of back-exchange in certain positions and under specific conditions.	Highly stable	The carbon-carbon bonds are very stable, preventing the loss or exchange of the ¹³C label during sample preparation and analysis.[5]
Matrix Effect Compensation	Good, but can be incomplete if chromatographic separation occurs.	Excellent	Identical chromatographic behavior ensures that both the analyte and the internal standard are affected by the matrix in the same way, allowing for effective compensation.[4][6]
Cost & Availability	Generally more readily available and less expensive.[4]	Often more expensive and may require custom synthesis.[7][8]	The synthesis of 13C-labeled compounds can be more complex and costly.[5]

Experimental Protocols

The following provides a generalized experimental protocol for the quantification of Diphenyl Phthalate in a biological matrix (e.g., plasma) using a stable isotope-labeled internal standard. This protocol can be adapted for use with either Diphenyl Phthalate-d4 or a 13C-labeled analog.

Sample Preparation: Protein Precipitation

• Aliquoting: Transfer 100 µL of the plasma sample into a clean 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of the internal standard working solution (either Diphenyl Phthalate-d4 or 13C-labeled Diphenyl Phthalate at a known concentration) to each sample, calibrator, and quality control sample. Vortex briefly to mix.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile (B52724) to each tube.

• Vortexing and Centrifugation: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation. Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube for analysis or for further evaporation and reconstitution if concentration is needed.

LC-MS/MS Analysis

• Chromatographic System: An Ultra-Performance Liquid Chromatography (UPLC) system.

• Column: A suitable reversed-phase column, such as a C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

• Mass Spectrometer: A tandem mass spectrometer operating in positive ion mode.

• Ionization Source: Electrospray Ionization (ESI).

• Quantification: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte in the prepared standards. The concentration of the analyte in the unknown samples is then determined from this curve.

Visualizing the Workflow and Logic

The following diagrams illustrate the typical experimental workflow for phthalate analysis and the logical relationship in the quantification process using an internal standard.

Caption: A typical experimental workflow for the analysis of Diphenyl Phthalate using a stable isotope-labeled internal standard.

Caption: The logical relationship in the quantification process using an internal standard.

Conclusion: The 13C Advantage

While Diphenyl Phthalate-d4 and other deuterated internal standards are widely used and can provide reliable results, the inherent risk of the isotope effect and potential for isotopic instability necessitates careful method development and validation.[3] For the most demanding bioanalytical assays where the highest accuracy and reproducibility are non-negotiable, 13C-labeled internal standards present a superior choice. Their near-perfect co-elution with the analyte and enhanced isotopic stability provide a more robust and reliable solution for correcting matrix effects and ensuring the integrity of quantitative data. The additional initial cost of a 13C-labeled standard can often be justified by the increased data quality and reduced need for troubleshooting potential issues arising from the use of a deuterated analog.[5]

References

• 1. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficient labeling of organic molecules using 13C elemental carbon: universal access to 13C2-labeled synthetic building blocks, polymers and pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Synthesis of uniformly 13C-labeled polycyclic aromatic hydrocarbons - PMC [pmc.ncbi.nlm.nih.gov]

Isotope Dilution Method Demonstrates High Accuracy and Precision for Phthalate Analysis

A comprehensive review of experimental data highlights the robustness of the isotope dilution method for the quantification of phthalates, positioning it as a superior technique for researchers, scientists, and drug development professionals requiring reliable and reproducible results.

The accurate and precise quantification of phthalates, a class of synthetic chemicals widely used as plasticizers, is of critical importance in environmental monitoring, food safety, and toxicological studies due to their potential endocrine-disrupting properties. Among the various analytical techniques available, the isotope dilution method, particularly when coupled with mass spectrometry (ID-MS), consistently emerges as a high-order metrological quality approach, delivering exceptional accuracy and precision. This guide provides a comparative overview of the isotope dilution method, supported by experimental data and detailed protocols.

Isotope Dilution Mass Spectrometry (IDMS) is a highly precise and accurate analytical technique for quantitative analysis.[1] This method utilizes a stable isotope-labeled internal standard which is chemically identical to the analyte of interest but has a different mass.[1] This key feature allows for the correction of variations that can occur during sample preparation and analysis, such as extraction losses and matrix effects, ultimately leading to highly reliable results.[1]

Comparative Performance Data

The superiority of the isotope dilution method is evident in its validation parameters across various studies and matrices. The following tables summarize key performance indicators, demonstrating the method's high accuracy (trueness and lack of bias) and precision (repeatability and reproducibility).

Parameter	Matrix	Analyte(s)	Result	Reference
Accuracy (Recovery)	Chinese Spirits	16 Phthalate (B1215562) Esters	94.3 - 105.3%	[2]
Human Serum	14 Phthalate Metabolites	> 80%	[3]
PVC	6 Phthalates	> 80%	[4]
Human Biological Fluids	Phthalate Metabolites & BPA	85 - 115%	[5]
Precision (Repeatability, %RSD)	PVC	11 Phthalates & DEHT	≤ 2.17%	[6]
Rat Plasma & Homogenates	Monobutyl Phthalate	≤ 13.7% (Intra-day)	[1]
Human Serum	14 Phthalate Metabolites	2.5 - 9.1%	[3]
Chinese Spirits	16 Phthalate Esters	< 6.5%	[2]
Precision (Reproducibility, %RSD)	PVC	11 Phthalates & DEHT	≤ 2.16%	[6]
Linearity (Correlation Coefficient, r)	Rat Plasma & Pup Homogenate	Monobutyl Phthalate	≥ 0.99	[1]
Limit of Detection (LOD)	Rat Plasma	Monobutyl Phthalate	6.9 ng/mL	[1]
Pup Homogenate	Monobutyl Phthalate	9.4 ng/g	[1]
Human Urine	Phthalate Metabolites & BPA	0.02 - 1 µg/L (LOQ)	[7]

Comparison with Other Methods

While other methods like external standard and internal standard (using a different, non-isotopic compound) are used for phthalate analysis, they are more susceptible to errors arising from complex matrices and sample preparation inconsistencies. The isotope dilution method's use of an internal standard that behaves virtually identically to the analyte throughout the analytical process provides a more robust and reliable quantification. This is crucial for complex matrices such as biological fluids, food, and polymers where matrix effects can significantly impact accuracy. The use of deuterated phthalates as internal standards, for instance, has been shown to correct for potential errors during sample preparation and avoid matrix effects, thereby improving the reproducibility of the analysis.

Experimental Workflow and Protocols

The successful implementation of the isotope dilution method for phthalate analysis involves several key steps, from sample preparation to instrumental analysis.

Figure 1. General experimental workflow for phthalate analysis using the isotope dilution method.

Key Experimental Protocols:

A detailed protocol for the analysis of 11 representative phthalates in Polyvinyl Chloride (PVC) using isotope dilution-gas chromatography/mass spectrometry (GC-MS) serves as an excellent example of the method's application.[6]

1. Sample Preparation:

• Homogeneously prepared PVC samples, each containing a known concentration of the target plasticizer compounds (approximately 0.1%), are used.[6]

• Deuterium-labeled phthalates and di(2-ethylhexyl) terephthalate (B1205515) (DEHT) are used as internal standards.[6]

2. Instrumental Analysis (GC-MS):

• The samples are analyzed using a gas chromatography-mass spectrometry (GC-MS) system.[6]

• The method is developed to effectively separate and quantify all target plasticizers without interference from each other or potential overlap between isomeric forms.[6]

For the analysis of phthalate metabolites in human serum, a common protocol involves automated solid-phase extraction (SPE) followed by high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).[3]

1. Sample Preparation:

• Serum samples are spiked with a solution of isotope-labeled internal standards.[3]

• For the analysis of conjugated metabolites, a deconjugation step using β-glucuronidase is performed.[3]

• Automated SPE is then used for sample cleanup and concentration. The Oasis-HLB columns are conditioned, the sample is loaded, washed, and the phthalate metabolites are eluted with acetonitrile.[3]

2. Instrumental Analysis (HPLC-MS/MS):

• Chromatographic separation is achieved using a non-linear solvent gradient.[3]

• The analytes are quantified using electrospray ionization tandem mass spectrometry (ESI-MS-MS) with specific precursor and product ion scans for each analyte.[3]

Logical Framework for Method Superiority

The underlying principle that grants the isotope dilution method its high accuracy and precision can be visualized as follows:

Figure 2. Logical diagram illustrating the advantages of the isotope dilution method.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. acgpubs.org [acgpubs.org]
• 5. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of phthalates and bisphenol a in serum, urine and follicular fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Accurate determination of 11 representative phthalates and di(2-ethylhexyl) terephthalate in polyvinyl chloride using isotope dilution-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Guide to Inter-Laboratory Comparison of Phthalate Analysis Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantification of phthalates, supported by data from various inter-laboratory comparison studies and method validation reports. The aim is to assist researchers in selecting the appropriate methodology for their specific needs and to provide a baseline for performance expectations. The most prevalent techniques for phthalate (B1215562) analysis are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), often preceded by sample preparation steps like Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or Dispersive Liquid-Liquid Microextraction (DLLME).

Comparative Performance Data

The selection of an analytical method for phthalate analysis is often a trade-off between sensitivity, selectivity, sample throughput, and cost. The following tables summarize the performance of the most common methods as reported in various studies. These values can serve as a benchmark for laboratories to assess their own performance.

Table 1: Performance of Gas Chromatography-Mass Spectrometry (GC-MS) Methods for Phthalate Analysis

Phthalate	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)
DBP	Water	1-8 ng/mL[1]	5-14 ng/mL[1]	93.4 - 104.5[1]	3.6 - 9.3 (Intra-day & Inter-day)[1]
DEHP	Water	1-8 ng/mL[1]	5-14 ng/mL[1]	93.4 - 104.5[1]	3.6 - 9.3 (Intra-day & Inter-day)[1]
DBP	Indoor Air	S/N = 5	-	91.3 - 99.9[2]	5.1 - 13.1 (Reproducibility)[2]
DEHP	Indoor Air	S/N = 5	-	91.3 - 99.9[2]	5.1 - 13.1 (Reproducibility)[2]
DBP	Cosmetics	-	0.5 or 2.5 µg/g[3]	95 - 106.1[4]	< 3.9[4]
DEHP	Cosmetics	-	0.5 or 2.5 µg/g[3]	95 - 106.1[4]	< 3.9[4]
DIBP	Food Packaging	0.03 - 0.08 µg/L[5]	0.10 - 0.24 µg/L[5]	90.2 - 111[5]	< 13 (Intra-day & Inter-day)[5]
DBP	Food Packaging	0.03 - 0.08 µg/L[5]	0.10 - 0.24 µg/L[5]	90.2 - 111[5]	< 13 (Intra-day & Inter-day)[5]

Table 2: Performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Methods for Phthalate Analysis

Phthalate	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)
Multiple	Food Simulants (water, acetic acid, alcohol)	1.4 - 19.2 µg/kg[6]	-	-	0.07 - 11.28[6]
Multiple	Food Simulants (olive oil)	31.9 - 390.8 µg/kg[6]	-	-	0.07 - 11.28[6]
DEHP	Food	-	-	-	-
DBP	Food	-	-	-	-

Note: The performance of LC-MS/MS methods for phthalate analysis is highly dependent on the specific instrumentation and method parameters. The provided data represents a range of reported values. LC-MS/MS is particularly useful for the analysis of less volatile phthalates and can offer high sensitivity and selectivity.[7]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reproducible and comparable results in inter-laboratory studies. Below are generalized methodologies for the most common analytical techniques.

Sample Preparation: Solid-Phase Extraction (SPE) for Aqueous Samples

This protocol is a common preparatory step for both GC-MS and LC-MS/MS analysis of aqueous samples like drinking water or food simulants.

• Cartridge Conditioning: An SPE cartridge (e.g., C18) is conditioned sequentially with a solvent like methanol (B129727) followed by deionized water.

• Sample Loading: A known volume of the aqueous sample is passed through the conditioned SPE cartridge. Phthalates are retained on the sorbent material.

• Washing: The cartridge is washed with a low-strength solvent to remove interfering substances.

• Elution: The retained phthalates are eluted from the cartridge using a small volume of a strong organic solvent (e.g., dichloromethane).[8]

• Concentration: The eluate is concentrated under a gentle stream of nitrogen to a final volume suitable for injection into the analytical instrument.

Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the separation and quantification of volatile and semi-volatile phthalates.[9]

• Injection: A small volume (typically 1-2 µL) of the prepared sample extract is injected into the GC inlet, which is operated in splitless mode to maximize sensitivity. The inlet temperature is typically maintained around 280°C.[2]

• Chromatographic Separation: The separation of phthalates is achieved on a capillary column (e.g., a 5%-phenyl/95%-dimethylpolysiloxane column). A temperature gradient program is employed to separate the different phthalates based on their boiling points and affinity for the stationary phase.[3] A typical program might start at 80°C, ramp to 210°C, and then to 250°C.[2]

• Mass Spectrometric Detection: As the separated phthalates elute from the GC column, they enter the mass spectrometer. Electron impact (EI) ionization is commonly used. The mass spectrometer is often operated in selected ion monitoring (SIM) mode to enhance sensitivity and selectivity by monitoring characteristic ions for each phthalate.[2][3] For many phthalates, a common fragment ion at m/z 149 is monitored.[1]

• Quantification: The concentration of each phthalate is determined by comparing its peak area to that of an internal standard and referencing a calibration curve. Isotopically labeled internal standards (e.g., DBP-d4, DEHP-d4) are often used to correct for matrix effects and variations in sample preparation and injection.[4][10]

Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the analysis of a wide range of phthalates, including those that are less volatile or thermally labile.[7]

• Chromatographic Separation: The sample extract is injected into a liquid chromatograph. Separation is typically performed on a reverse-phase column (e.g., C18) using a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with a small amount of formic acid or ammonium (B1175870) acetate) and an organic component (e.g., methanol or acetonitrile).

• Ionization: The eluent from the LC column is directed to the mass spectrometer's ion source. Electrospray ionization (ESI) is a commonly used ionization technique for phthalates.

• Tandem Mass Spectrometry (MS/MS): The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. In this mode, a specific precursor ion for each phthalate is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. This process provides very high selectivity and sensitivity.

• Quantification: Similar to GC-MS, quantification is performed using an internal standard and a calibration curve.

Visualizations

Experimental Workflow for Phthalate Analysis

The following diagram illustrates a typical workflow for the analysis of phthalates in a laboratory setting, from sample reception to the final report.

Caption: General workflow for phthalate analysis from sample preparation to reporting.

Logical Relationship of Analytical Method Selection

The choice of analytical method often depends on the specific requirements of the analysis. This diagram illustrates the decision-making process.

References

• 1. mdpi.com [mdpi.com]
• 2. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 3. Analytical method for the identification and assay of 12 phthalates in cosmetic products: application of the ISO 12787 international standard "Cosmetics-Analytical methods-Validation criteria for analytical results using chromatographic techniques" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of the Occurrence of Phthalates in Plastic Materials Used in Food Packaging [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. agilent.com [agilent.com]
• 9. Advances in application of sensors for determination of phthalate esters [ccspublishing.org.cn]
• 10. benchchem.com [benchchem.com]

Determining the Limit of Detection for Phthalates Using Diphenyl Phthalate-d4 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of phthalate (B1215562) esters, a class of ubiquitous environmental contaminants and potential endocrine disruptors, is a critical task in environmental monitoring, food safety, and pharmaceutical drug development. The use of isotopically labeled internal standards is paramount for achieving the necessary accuracy and precision in these analyses. This guide provides a comparative overview of the performance of common analytical methods for phthalate quantification, with a focus on the utility of Diphenyl Phthalate-d4 as an internal standard for determining the limit of detection (LOD).

The analysis of phthalates is often complicated by their presence in laboratory consumables, leading to potential background contamination.[1][2] The use of a deuterated internal standard, such as Diphenyl Phthalate-d4, is a robust strategy to counteract matrix effects and variations during sample preparation and instrumental analysis, ultimately leading to more reliable quantification at low levels.[3][4]

Comparative Performance Data: Limit of Detection

The limit of detection for phthalates can vary significantly depending on the analytical method employed, the sample matrix, and the specific instrumentation used. Gas chromatography coupled with mass spectrometry (GC-MS) is a widely accepted and highly sensitive technique for phthalate analysis.[5][6][7] The following table summarizes the method detection limits (MDLs) for various phthalates as reported in established methodologies. While these examples do not exclusively use Diphenyl Phthalate-d4, they provide a benchmark for the performance of methods employing internal standards.

Phthalate Analyte	Method Detection Limit (MDL) in Water (µg/L)	Analytical Method	Internal Standard Mentioned
Dimethyl phthalate (DMP)	1.9	EPA Method 606	Not specified
Diethyl phthalate (DEP)	0.45	EPA Method 606	Not specified
Di-n-butyl phthalate (DBP)	0.42	EPA Method 606	Not specified
Butyl benzyl (B1604629) phthalate (BBP)	0.36	EPA Method 606	Not specified
bis(2-Ethylhexyl) phthalate (DEHP)	0.58	EPA Method 606	Not specified
Di-n-octyl phthalate (DNOP)	0.94	EPA Method 606	Not specified
Diethyl phthalate (DEP)	0.004	OIV-MA-AS323-10 (Wine)	Deuterated standards
Di-isobutyl phthalate (DiBP)	0.004	OIV-MA-AS323-10 (Wine)	Deuterated standards
Di-n-butyl phthalate (DBP)	0.004	OIV-MA-AS323-10 (Wine)	Deuterated standards
Butyl benzyl phthalate (BBP)	0.010	OIV-MA-AS323-10 (Wine)	Deuterated standards

Note: The MDLs from EPA Method 606 are provided as a reference for a standard method in water matrixes.[1] The limits from the OIV method for wine demonstrate the low detection levels achievable with GC-MS and the use of deuterated internal standards.[8] Studies have reported detection limits for various phthalates in the range of 0.0010 to 0.0021 µg/mL in cosmetic products using GC-MS.[9]

Experimental Protocols

A generalized yet detailed protocol for the determination of phthalates in a liquid sample (e.g., water, beverage) using GC-MS with Diphenyl Phthalate-d4 as an internal standard is outlined below. This protocol is a synthesis of best practices from established methods such as those from the U.S. Environmental Protection Agency (EPA).[1][10]

1. Sample Preparation and Extraction

• Sample Collection: Collect grab samples in clean glass containers. Avoid plastics in all sample handling steps to prevent contamination.[2][11]

• Internal Standard Spiking: Fortify a 1-liter water sample with a known amount of Diphenyl Phthalate-d4 solution.

• Liquid-Liquid Extraction:

  • Adjust the sample pH to a range of 5 to 7.

  • Perform a liquid-liquid extraction using a separatory funnel and methylene (B1212753) chloride as the solvent.

  • Collect the organic layer.

• Drying and Concentration:

  • Dry the extract by passing it through a column of anhydrous sodium sulfate.

  • Concentrate the extract to a final volume of 1-10 mL using a Kuderna-Danish (K-D) apparatus or a gentle stream of nitrogen.

2. Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

• Gas Chromatograph (GC) Conditions:

  • Column: A DB-5MS (30m x 0.25mm x 0.25µm) or equivalent capillary column is recommended for good separation of phthalates.[12]

  • Injector Temperature: 250°C.

  • Oven Temperature Program: Start at 150°C, hold for 0.5 min, then ramp to 220°C at 5°C/min, followed by a ramp to 275°C at 3°C/min, and hold for 13 min.[10]

  • Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Monitor characteristic ions for each phthalate and for Diphenyl Phthalate-d4.

3. Determination of Limit of Detection (LOD)

The LOD is typically determined by analyzing a series of low-concentration spiked samples.

• Prepare a series of calibration standards containing the target phthalates and a constant concentration of Diphenyl Phthalate-d4.

• Spike reagent water or a representative blank matrix with the phthalates at a concentration estimated to be near the LOD.

• Analyze at least seven replicate spiked samples through the entire analytical procedure.

• Calculate the standard deviation of the measured concentrations of the replicates.

• The LOD is calculated as 3.14 times the standard deviation of the replicate analyses (the multiplier corresponds to the t-statistic for a 99% confidence level with n-1 degrees of freedom).

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for determining the LOD of phthalates and the logical relationship in the quantification process using an internal standard.

Caption: Experimental workflow for phthalate analysis.

Caption: Logic of internal standard quantification.

References

• 1. epa.gov [epa.gov]
• 2. legismex.mty.itesm.mx [legismex.mty.itesm.mx]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 7. gcms.cz [gcms.cz]
• 8. Method of determination of phthalates by gas chromatography / mass spectrometry in wines (Type-II-and-IV) | OIV [oiv.int]
• 9. GC-MS Determination of Undeclared Phthalate Esters in Commercial Fragrances: Occurrence, Profiles and Assessment of Carcinogenic and Non-Carcinogenic Risk Associated with Their Consumption among Adult Consumers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]
• 11. NEMI Method Summary - 606 [nemi.gov]
• 12. fses.oregonstate.edu [fses.oregonstate.edu]

A Comparative Guide to the Recovery of Deuterated Phthalates in Various Matrices

The accurate quantification of phthalates in diverse matrices is a critical challenge for researchers and scientists in environmental monitoring, food safety, and drug development. Due to the ubiquitous nature of phthalates, which can lead to sample contamination, the use of isotopically labeled internal standards is an essential component of robust analytical methods.[1] This guide provides a comparative overview of the recovery of deuterated phthalates, such as Dibutyl Phthalate-d4 (DBP-d4), in different matrices, supported by experimental data and detailed methodologies.

Data on Recovery Studies

The recovery of an internal standard is a key indicator of the efficiency and reliability of an analytical method. The following table summarizes recovery data for various deuterated phthalates across different sample types.

Matrix	Deuterated Phthalate (B1215562)	Spiking Level	Recovery (%)	Analytical Method	Reference
Food Simulants	DBP-d4, DEHP-d4, DNOP-d4	10 µg/mL	Not specified, used as internal standard	LC-MS/MS	[2]
Non-alcoholic Beverages	DEHP-d4	Not specified	84 - 105 (for native phthalates)	GC-MS	[3]
Environmental Water	Not specified	0.1-20 ng/mL (for native phthalates)	93 - 103.4 (for native phthalates)	HPLC	[4]
Soil	Not specified	0.1 and 0.5 µg/g (for native phthalates)	84 - 115 (for native phthalates)	HPLC	[5]
Plastic Toys	Not specified	100 ng	66 - 76 (for native phthalates)	HPLC/UV	[6]
Hexane	DBP-d4	1, 50, and 100 ng/mL	Not specified for recovery, used for calibration	GC-MS	[7]
Indoor Air	DBP-d4	Not specified	91.3 - 99.9 (for DBP)	GC-MS	[1]

Note: Much of the available literature uses deuterated phthalates as internal standards to correct for the recovery of native phthalates, rather than studying their own recovery rates extensively. The recovery of the native analyte, as corrected by the internal standard, is often what is reported.

Experimental Protocols

The methodologies for extracting and analyzing phthalates vary depending on the matrix. Below are detailed protocols for key experiments.

1. Extraction of Phthalates from Food Matrices (General Protocol)

• Sample Preparation: Homogenize solid food samples. For liquid samples, use a measured volume directly.[8]

• Internal Standard Spiking: Add a known amount of a deuterated phthalate internal standard solution (e.g., DBP-d4) to the sample.[1]

• Extraction:

  • For fatty foods: Use a solvent mixture like dichloromethane (B109758) and cyclohexane (B81311) or a more selective solvent like acetonitrile (B52724) to minimize fat co-extraction.[9] Extraction is often performed by shaking.[9]

  • For non-fatty foods: A common method is QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), which involves an extraction and cleanup step.

• Cleanup: Gel permeation chromatography (GPC) can be used to remove interfering substances like fats.[8]

• Analysis: The final extract is analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8]

2. Extraction of Phthalates from Water Samples

• Sample Preparation: Acidify the water sample (e.g., with sulfuric acid).[10]

• Internal Standard Spiking: Add the deuterated internal standard to the water sample.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., C18) with methanol (B129727) and then water.[11]

  • Pass the water sample through the cartridge.[11]

  • Elute the phthalates with a suitable solvent, such as a mixture of methanol and dichloromethane.[11]

• Analysis: Concentrate the eluate under a stream of nitrogen and analyze by GC-MS or HPLC.[11]

3. Extraction of Phthalates from Soil Samples

• Sample Preparation: Air-dry and sieve the soil sample.

• Internal Standard Spiking: Spike the soil sample with a known amount of deuterated phthalate.

• Microwave-Assisted Extraction (MAE):

  • Mix the soil sample with a solvent such as acetonitrile in a microwave extraction vessel.[5]

  • Heat the mixture in a microwave extraction system.[5]

• Analysis: After cooling, filter the extract and directly inject it into an HPLC system for analysis.[5]

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the analysis of phthalates in a food matrix using a deuterated internal standard.

Caption: Experimental workflow for phthalate analysis.

This guide highlights the importance of using deuterated internal standards like Diphenyl Phthalate-d4 for accurate phthalate analysis. The choice of extraction and analytical method is highly dependent on the sample matrix. By carefully selecting and validating the methodology, researchers can obtain reliable data on the presence and concentration of phthalates in various samples.

References

• 1. benchchem.com [benchchem.com]
• 2. fda.gov.tw [fda.gov.tw]
• 3. researchgate.net [researchgate.net]
• 4. cjcp.ustc.edu.cn [cjcp.ustc.edu.cn]
• 5. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Development of an Analytical Method for Dibutyl Phthalate Determination Using Surrogate Analyte Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. toxicfreefood.org [toxicfreefood.org]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. dlibra.tu.koszalin.pl [dlibra.tu.koszalin.pl]

A Researcher's Guide to Linearity Assessment for Phthalate Quantification

A comparative analysis of calibration curve linearity across common analytical methods for the quantification of phthalates, providing researchers, scientists, and drug development professionals with the necessary data and protocols for accurate and reliable measurements.

The quantification of phthalates, a class of synthetic chemicals widely used as plasticizers, is a critical concern in pharmaceutical, environmental, and food safety testing due to their potential endocrine-disrupting properties. Establishing the linearity of a calibration curve is a fundamental aspect of method validation, ensuring that the instrumental response is directly proportional to the analyte concentration over a specific range. This guide provides a comparative overview of linearity assessment for phthalate (B1215562) quantification, supported by experimental data and detailed protocols.

Comparison of Linearity in Phthalate Quantification

The linearity of a calibration curve is typically evaluated by the coefficient of determination (R²). An R² value close to 1.000 indicates a strong linear relationship. The choice of regression model, either linear or quadratic, depends on the instrument's response characteristics. The following table summarizes linearity data from various studies on phthalate quantification using different analytical techniques.

Phthalate	Analytical Method	Concentration Range	Regression Model	Coefficient of Determination (R²)	Reference
Dimethyl Phthalate (DMP)	RP-TLC/Densitometry	2.0–200 ng/band	Linear	0.999	[1]
Diethyl Phthalate (DEP)	RP-TLC/Densitometry	2.0–200 ng/band	Linear	0.998	[1]
Di-n-butyl Phthalate (DBP)	RP-TLC/Densitometry	2.0–200 ng/band	Linear	0.998	[1]
Di(2-ethylhexyl) Phthalate (DEHP)	HPLC	10-400 ppm	Linear	0.9999	[2]
Diethyl Phthalate (DEP)	HPLC	10-400 ppm	Linear	0.9921	[2]
Di-n-butyl Phthalate (DBP)	HPLC	10-400 ppm	Linear	0.9946	[2]
Butylbenzyl Phthalate (BBP)	HPLC	10-400 ppm	Linear	0.9926	[2]
Various Phthalates	GC-MS	250 to 10000 ng/mL & 2000 to 25000 ng/mL	Linear & Quadratic	Average 0.995	[3]
Various Phthalates	GC-MS	0.25 to 10 mg/L	Linear	> 0.999	[4]
Various Phthalates	UHPLC-UV	0.05 to 10 µg/mL	Linear	> 0.990	[5]

Experimental Protocols

Accurate linearity assessment is predicated on robust experimental design and execution. Below are detailed methodologies for key experiments in phthalate quantification.

Protocol 1: Preparation of Calibration Standards

• Stock Solution Preparation: Prepare a high-concentration stock solution of each phthalate standard in a high-purity solvent such as methanol (B129727) or hexane.[6]

• Serial Dilutions: Create a series of working standard solutions by serially diluting the stock solution to achieve a range of concentrations that bracket the expected concentration of the samples.[6] A minimum of five concentration levels is recommended for establishing linearity.

• Matrix-Matched Standards: For complex matrices, prepare calibration standards in a blank matrix extract that is free of the target phthalates.[6] This helps to compensate for matrix effects that can suppress or enhance the instrument's response.

• Internal Standard: If using an internal standard (e.g., a stable isotope-labeled analog), add a constant, known amount to all calibration standards and samples to correct for variations in sample preparation and instrument response.[6][7]

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Depending on the sample matrix (e.g., water, biological fluid, plastic extract), pre-treatment steps such as acidification may be necessary.[6]

• SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., C18) by passing methanol followed by water through it.[6]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.[6]

• Washing: Wash the cartridge with a weak solvent to remove potential interferences.

• Elution: Elute the retained phthalates from the cartridge using a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).[6]

• Concentration and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of a suitable solvent for analysis.[6]

Protocol 3: Instrumental Analysis (GC-MS or LC-MS)

• Instrument Setup: Optimize the gas or liquid chromatograph and mass spectrometer conditions for the target phthalates. This includes selecting the appropriate column, mobile phase/carrier gas, temperature program, and mass spectrometric parameters (e.g., selected ion monitoring mode).

• Calibration Curve Generation: Analyze the prepared calibration standards in a random order to avoid any systematic bias.[8]

• Sample Analysis: Analyze the prepared samples.

• Data Acquisition and Processing: Acquire the data and integrate the peak areas of the target phthalates and the internal standard (if used).

Linearity Assessment Workflow

The following diagram illustrates the logical workflow for assessing the linearity of calibration curves in phthalate quantification.

Caption: Workflow for Linearity Assessment of Phthalate Calibration Curves.

Choosing the Right Regression Model

While linear regression is the most common model for calibration curves, a quadratic model may be more appropriate in certain situations.

• Linear Regression: This model is suitable when the instrument response is directly proportional to the concentration across the entire calibration range. It is the preferred model due to its simplicity and ease of interpretation.

• Quadratic Regression: This model can be used when there is a clear non-linear, but consistent and predictable, relationship between the instrument response and concentration.[6] This can occur at high concentrations due to detector saturation or at low concentrations due to background noise.[6] However, the use of a quadratic fit should be justified and may require a wider calibration range to be accurately defined.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. fses.oregonstate.edu [fses.oregonstate.edu]
• 4. hpst.cz [hpst.cz]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. uknml.com [uknml.com]

Mitigating Uncertainty in Phthalate Analysis: A Comparative Guide to the Use of Internal Standards

For researchers, scientists, and drug development professionals, achieving accurate and reliable quantification of phthalates is paramount due to their potential health risks and ubiquitous presence. This guide provides a comparative overview of analytical performance for phthalate (B1215562) quantification, focusing on the critical role of internal standards in managing measurement uncertainty. Experimental data and detailed methodologies are presented to support the comparison of different approaches.

The analysis of phthalates, a class of chemicals widely used as plasticizers, is analytically challenging. Their omnipresence in laboratory environments can lead to sample contamination, and complex sample matrices can interfere with analytical signals, causing either suppression or enhancement.[1][2] These factors contribute to the overall measurement uncertainty of an analytical result. The use of internal standards, particularly isotopically labeled analogues of the target analytes, is a cornerstone of robust and accurate analytical methods for phthalate determination.[3][4]

Internal standards are compounds that are chemically similar to the analyte of interest but are distinguishable by the analytical instrument, typically a mass spectrometer.[5] By adding a known amount of an internal standard to every sample, standard, and blank at the beginning of the sample preparation process, variations that occur during the analytical workflow—such as extraction inefficiencies, matrix effects, and instrumental drift—can be compensated for.[6] Isotopically labeled standards, such as deuterated phthalates, are considered the gold standard as their physical and chemical properties are nearly identical to their non-labeled counterparts, ensuring they are affected by the analytical process in the same way.[2][4]

Comparative Performance of Analytical Methods Using Internal Standards

The choice of analytical technique and internal standard significantly impacts the method's performance. Gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common techniques for phthalate analysis.[7] The following tables summarize typical performance data from various studies utilizing internal standards.

Table 1: Performance Characteristics of GC-MS Methods for Phthalate Analysis with Internal Standards

Analyte	Internal Standard	Matrix	LOD (µg/L or µg/kg)	LOQ (µg/L or µg/kg)	Recovery (%)	RSD (%)	Expanded Uncertainty (U, %)
DMP, DEP, DBP, BBP, DEHP, DNOP	Benzyl Benzoate (BB)	Beverages	-	0.25 ppm (250 µg/L)	-	< 3	-
DMP, DEP, DBP, BBP, DEHP, DNOP	-	Liquid Samples	3.3 µg/L	10 µg/L	72.9 - 124.9	< 3.3	-
DMP, DEP, DBP, BBP, DEHP, DNOP	-	Solid Samples	0.33 mg/kg	1 mg/kg	72.9 - 124.9	< 3.3	-
Diallyl Phthalate	-	Jellies	-	-	-	-	5.4 (at 0.9412 mg/kg)
7 PAEs	-	Toys	-	9.1–41.8 mg/kg	91.0–112.3	< 10	16.6–23.2

Data synthesized from multiple sources.[7][8][9][10]

Table 2: Performance Characteristics of LC-MS/MS Methods for Phthalate Metabolite Analysis with Isotope Dilution

Analyte	Internal Standard	Matrix	Linearity Range (ng/mL or ng/g)	LOD (ng/mL or ng/g)	Recovery (%)	Intra-day Precision (%RSD)
Monobutyl Phthalate (MBP)	Monobutyl Phthalate-d4 (MBP-d4)	Rat Plasma	25 - 5,000	6.9	> 92	≤ 10.1
Monobutyl Phthalate (MBP)	Monobutyl Phthalate-d4 (MBP-d4)	Pup Homogenate	50 - 5,000	9.4	> 92	≤ 10.1
Monobutyl Phthalate (MBP)	Monobutyl Phthalate-d4 (MBP-d4)	Amniotic Fluid	100 - 2,500	Not Reported	Not Reported	≤ 8.2
Monobutyl Phthalate (MBP)	Monobutyl Phthalate-d4 (MBP-d4)	Fetus Homogenate	100 - 2,500	Not Reported	Not Reported	≤ 13.7

Data from a study on Monobutyl Phthalate quantification.[6]

Key Sources of Measurement Uncertainty

The overall uncertainty of a measurement is an accumulation of smaller uncertainties from each step of the analytical process. A mathematical model can be established to analyze and quantify the sources of uncertainty.[9] The main contributors include:

• Standard Solution Preparation: Purity of the standard material, weighing, and dilution steps.[9]

• Calibration Curve Fitting: The inherent error in the regression analysis used to create the calibration curve.[9]

• Sample Preparation: Sample weighing/aliquoting, extraction efficiency, and potential contamination or loss of analyte.[9]

• Instrumental Analysis: Repeatability of injections, instrument stability, and integration of chromatographic peaks.

• Matrix Effects: Suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix.

Experimental Protocols

The following are generalized protocols for the analysis of phthalates in food and beverage samples using GC-MS with an internal standard.

Protocol 1: Analysis of Phthalates in Beverages by GC-MS

This protocol is adapted from a method for analyzing 7 phthalate esters in beverages.[8]

1. Reagents and Standards:

• Solvents: n-hexane, cyclohexane (B81311) (pesticide residue grade).

• Phthalate Standards: Dimethyl phthalate (DMP), Diethyl phthalate (DEP), Dibutyl phthalate (DBP), Benzyl butyl phthalate (BBP), Di(2-ethylhexyl) phthalate (DEHP), Di-n-octyl phthalate (DNOP), Diisononyl phthalate (DINP), Diisodecyl phthalate (DIDP).

• Internal Standard (IS): Benzyl Benzoate (BB).

• Stock Solutions: Prepare individual stock solutions of each phthalate and the internal standard in a suitable solvent.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions to concentrations ranging from 0.25 to 10.00 ppm. Each calibration standard should contain the internal standard at a constant concentration (e.g., 1.00 ppm).[8]

2. Sample Preparation (Liquid-Liquid Extraction):

• Take 5 mL of the beverage sample.

• Add 2 mL of n-hexane (extractant).

• Vortex for 1 minute to ensure a homogenous mixture.

• Separate the phases by centrifuging at 5000 rpm for 10 minutes.

• Transfer the upper n-hexane layer for GC-MS analysis.

3. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A GC System or similar.[11]

• Mass Spectrometer: Agilent 5975C GC/MSD or 7000B Triple Quadrupole GC/MS or similar.[11]

• Column: A low-bleed column suitable for phthalate analysis (e.g., Rtx-440 or Rxi-XLB).[12]

• Injector: Split/splitless injector.

• Carrier Gas: Helium.

• Oven Temperature Program: Optimized for the separation of target phthalates.

• MS Parameters: Operate in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.[7]

4. Quantification:

• A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

• The concentration of the analyte in the unknown samples is then determined from this curve.[3]

Protocol 2: Analysis of Phthalates in Solid Food Samples by GC-MS

This protocol is a general procedure based on common extraction techniques for solid matrices.[7][11]

1. Reagents and Standards:

• As per Protocol 1, with the addition of methanol (B129727) for extraction.

2. Sample Preparation (Solvent Extraction):

• Weigh 1 gram of the homogenized food sample.

• Add a known amount of the internal standard solution.

• Add 45 mL of methanol and sonicate for 20 minutes.

• Allow the mixture to cool to room temperature and dilute to 50 mL with methanol.

• Centrifuge a 1 mL aliquot of the extraction solution at 3,500 rpm for 10 minutes.

• The supernatant can be further cleaned up using solid-phase extraction (SPE) if necessary, or directly analyzed if the matrix is clean enough. The eluate from the SPE is typically evaporated and reconstituted in a suitable solvent for GC-MS analysis.[11]

3. GC-MS Instrumentation and Conditions:

• As described in Protocol 1.

4. Quantification:

• As described in Protocol 1.

Visualizing the Workflow and the Role of Internal Standards

Diagrams created using Graphviz (DOT language) can effectively illustrate the experimental workflow and the logic behind using internal standards to reduce uncertainty.

Caption: A typical experimental workflow for phthalate analysis using an internal standard.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 6. benchchem.com [benchchem.com]
• 7. files.core.ac.uk [files.core.ac.uk]
• 8. shimadzu.com [shimadzu.com]
• 9. Uncertainty evaluation in determination of diallyl phthalate in jellies by gas chromatography-mass spectrometry(GC-MS) [sjpm.org.cn]
• 10. Quantitative composite testing model based on measurement uncertainty and its application for the detection of phthalate esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]

performance comparison of GC-MS and LC-MS for phthalate determination

An Objective Comparison of GC-MS and LC-MS for Phthalate (B1215562) Determination

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates—common plasticizers that can leach into various materials—is a critical aspect of quality control and safety assessment. The two most prevalent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of these methods, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate technique for your analytical needs.

While both are powerful separation techniques, the choice between GC-MS and LC-MS for phthalate analysis depends on several factors, including the specific phthalates of interest, the sample matrix, required sensitivity, and analytical throughput. GC-MS is a widely used technique for phthalate analysis due to its simplicity, speed, and the rich structural information provided by mass spectrometry.[1][2] Conversely, LC-MS offers an orthogonal approach, particularly for less volatile or thermally sensitive compounds.[1]

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is paramount in regulated environments. Key performance indicators from various studies are summarized below to offer a quantitative comparison between GC-MS and LC-MS for the analysis of common phthalates. In general, LC-MS/MS methods can achieve lower detection limits than conventional GC-MS.[3]

Table 1: Performance Characteristics of GC-MS for Phthalate Analysis

Analytes	Matrix	Linearity Range	LOD/LOQ	Precision (RSD%)	Recovery (%)	Citation
MMP, MEP, MnBP, MEHP	Standard Solutions	0.087–100 ng	LODs: 0.029–0.049 ng	1.4–5.4% (Inter-day)	Not Reported	[4]
DBP, DEP, DMP, DEHP	Wastewater	1–1000 µg/L (R² > 0.99)	LODs: 0.1–1.4 µg/L	< 12%	Not Reported	[5]
15 Phthalate Esters	Soft Drinks	100–5000 ng/mL	Not Reported	Not Reported	82–117%	[6]
Regulated Phthalates	Food	Not Reported	LOD: ~50 ppb	Not Reported	Not Reported	[3]

Table 2: Performance Characteristics of LC-MS/MS for Phthalate Analysis

Analytes	Matrix	Linearity Range	LOD/LOQ	Precision (RSD%)	Accuracy/Recovery (%)	Citation
10 Phthalates	Standard Solutions	R² > 0.99	LLODs: 0.125–5 pg/µL	< 15%	85–115%	[7]
Phthalate Metabolites & BPA	Human Urine	Not Reported	LOQs: 0.3–1 ng/mL	< 15%	Within 15% of nominal	[8]
Regulated Phthalates	Food	Not Reported	LOD: ~1 ppb (QqQ)	Not Reported	Not Reported	[3]
8 Phthalates	Wine	Not Reported	LOQs: 1.6–26.6 µg/L	Not Reported	Not Reported	[9]

Advantages and Limitations

Feature	GC-MS	LC-MS
Principle	Separation of volatile and thermally stable compounds in the gas phase.	Separation of compounds in the liquid phase.
Advantages	High separation efficiency and chromatographic resolution, especially for isomers.[2][10]Robust, simple, fast, and widely used method.[2]Provides detailed structural information.[1]Less susceptible to matrix effects like ion suppression.[11]	Suitable for non-volatile and thermally labile compounds.[1]Often requires simpler sample preparation ("dilute-and-shoot").[11][12]Higher sensitivity, especially with tandem MS (LC-MS/MS), can reach ppt (B1677978) levels.[3][11]Reduced need for derivatization.[12]
Limitations	Requires analytes to be volatile and thermally stable.[1]Potential for thermal degradation of analytes in the injector.[1]Derivatization may be necessary for polar metabolites.[1][4]Co-eluting phthalates can be difficult to distinguish due to a common fragment ion (m/z 149).[2][10]	Generally lower chromatographic resolution for some isomers compared to GC-MS.[2][11]More prone to matrix effects (ion suppression/enhancement) which can affect accuracy.[11]Background contamination from the LC system components can be a significant issue.[9]Consumes mobile phase solvents.[1]

Experimental Workflows and Decision Logic

To visually represent the processes and key decision points, the following diagrams have been generated.

Caption: General experimental workflow for phthalate analysis.

Caption: Decision logic for selecting between GC-MS and LC-MS.

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible results. Below are representative methodologies for both GC-MS and LC-MS analysis of phthalates.

GC-MS Method for Phthalate Determination

This protocol is based on methodologies used for analyzing phthalates in consumer products and beverages.[6][13]

• Sample Preparation (Liquid-Liquid Extraction):

  • For liquid samples (e.g., soft drinks), mix 5 mL of the sample with 5 mL of dichloromethane (B109758) containing an appropriate internal standard.[6]

  • For solid samples, dissolve a known weight of the sample in tetrahydrofuran, precipitate polymers with hexane, filter, and dilute the extract with cyclohexane.[13]

  • Vortex the mixture vigorously to ensure efficient extraction of phthalates into the organic layer.

  • Carefully transfer the organic layer to a clean vial for analysis. To avoid contamination, use glass pipettes and scrupulously cleaned glassware.[6]

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890 GC or similar.[13]

  • Column: TraceGOLD TG-5MS or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).[6]

  • Injector: Use a high injector temperature (e.g., 320°C) to ensure the efficient transfer of high molecular weight phthalates.[6] A split/splitless inlet is common.[13]

  • Oven Temperature Program: An example program starts at a low temperature, ramps up to around 280-300°C, and holds to ensure elution of all compounds.[4]

  • Carrier Gas: Helium at a constant flow rate.

  • Mass Spectrometer: Agilent 5975C MSD or similar.[13]

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: A combination of full scan and Selected Ion Monitoring (SIM) is often used. SIM mode provides higher sensitivity for target analytes, with m/z 149 being a characteristic ion for many phthalates.[13][14]

LC-MS/MS Method for Phthalate Determination

This protocol is based on methodologies for analyzing phthalates in various liquid samples.[7][12]

• Sample Preparation (Liquid Extraction):

  • For many liquid samples, a simple "dilute-and-shoot" method can be employed. For instance, samples can be extracted with methanol (B129727), centrifuged, and the supernatant is diluted for analysis.[7]

  • It is critical to avoid all plastic materials during sample preparation to prevent contamination. Use only glassware.[7][12]

  • To mitigate background contamination from the LC system, a trap column can be installed between the pump and the autosampler.[12]

• LC-MS/MS Instrumentation and Conditions:

  • Liquid Chromatograph: Agilent 1200 series, Waters ACQUITY UPLC, or similar.[7][12]

  • Column: A reversed-phase C18 column is commonly used (e.g., Phenomenex Kinetex C18, 100 x 4.6 mm, 2.6 µm).[12]

  • Mobile Phase: A gradient elution using water (often with 10 mM ammonium (B1175870) acetate) and an organic solvent like methanol or acetonitrile.[12][15]

  • Flow Rate: Typically in the range of 0.5 - 1.0 mL/min.[12]

  • Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., SCIEX QTRAP 5500, Waters Xevo TQD).[12]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is common, monitoring for the [M+H]+ precursor ion.[12]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. Two selective MRM transitions are typically monitored for each target analyte for quantification and confirmation.[12]

Conclusion

Both GC-MS and LC-MS are powerful and reliable techniques for the quantitative analysis of phthalates.[1] GC-MS is often favored for its high resolving power for isomers and its robustness, making it a well-established method.[2][10] However, LC-MS/MS serves as an excellent and often more sensitive alternative, particularly when dealing with complex matrices, thermally labile phthalates, or when minimal sample preparation is desired.[11][12] The ultimate choice of technique will depend on the specific analytical requirements, including the regulatory context, the nature of the sample, and the target limits of detection.

References

• 1. benchchem.com [benchchem.com]
• 2. gcms.cz [gcms.cz]
• 3. agilent.com [agilent.com]
• 4. Advancement in Determination of Phthalate Metabolites by Gas Chromatography Eliminating Derivatization Step - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. s4science.at [s4science.at]
• 8. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 11. benchchem.com [benchchem.com]
• 12. sciex.com [sciex.com]
• 13. gcms.cz [gcms.cz]
• 14. Phthalates by GC/MS vs GC-FID - Chromatography Forum [chromforum.org]
• 15. mdpi.com [mdpi.com]

A Comparative Guide to the Cross-Validation of a Novel LC-MS/MS Method for Phthalate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates—common plasticizers that can leach from packaging and manufacturing components into pharmaceutical products—is a critical aspect of quality control and safety assessment. This guide provides an objective comparison between a traditional Gas Chromatography-Mass Spectrometry (GC-MS) method and a novel, rapid Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the analysis of common phthalates.

The choice between these techniques often depends on factors like the specific phthalates of interest, the sample matrix, required sensitivity, and desired throughput. While GC-MS is a robust and widely used technique, LC-MS/MS offers advantages, particularly for less volatile or thermally sensitive compounds and can simplify sample preparation.[1][2]

Quantitative Performance: A Side-by-Side Comparison

The validation of analytical methods is essential in regulated environments. Key performance indicators are summarized below to offer a quantitative comparison between the established GC-MS method and the novel LC-MS/MS approach for the analysis of common phthalates.

Performance Metric	Traditional GC-MS	Novel LC-MS/MS	Advantage
Limit of Quantification (LOQ)	~50 ppb[3][4]	~1 ppb [3][4]	LC-MS/MS
Linearity (R²)	> 0.99[5]	> 0.99[6]	Comparable
Precision (%RSD)	< 15%	< 15%[6]	Comparable
Accuracy (Recovery)	80 - 110%[7]	85 - 115%[6]	Comparable
Analysis Run Time	~30 minutes[8]	< 15 minutes [2]	LC-MS/MS
Sample Preparation	Derivatization may be required[9]	Simple "dilute and shoot"	LC-MS/MS

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reliable and reproducible results. Below are representative methodologies for both the novel LC-MS/MS and traditional GC-MS analysis of phthalates.

Novel Method: Rapid LC-MS/MS

This method is designed for high-throughput screening and quantification of a range of phthalates in liquid pharmaceutical formulations.

• Sample Preparation (Direct Dilution):

  • Aseptically transfer 1.0 mL of the liquid sample into a clean glass vial.

  • Add 1.0 mL of methanol (B129727) as a diluent. For samples with high viscosity, an initial sonication step of 10-20 minutes may be necessary to ensure homogeneity.[3]

  • Vortex the mixture for 30 seconds to ensure it is thoroughly mixed.

  • Transfer the final solution into an LC-MS vial for analysis. This "dilute and shoot" approach minimizes sample handling and potential for contamination.

• Instrumentation and Conditions:

  • LC System: UHPLC system.[6]

  • Column: A C18 column (e.g., 100 x 2.1 mm, 2.7 µm) is typically used.[6]

  • Mobile Phase: A gradient of water and methanol/acetonitrile with a small amount of ammonium (B1175870) acetate (B1210297) or formic acid.[10]

  • Flow Rate: Approximately 0.5 mL/min.[10]

  • MS System: Triple Quadrupole Mass Spectrometer (TQMS).[6]

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[2]

Traditional Method: GC-MS

GC-MS is a well-established technique for phthalate (B1215562) analysis, valued for its high resolving power.[11][12]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 5.0 mL of the liquid sample in a glass centrifuge tube, add 5.0 mL of a suitable organic solvent like n-hexane or dichloromethane.[13]

  • Add an internal standard solution.

  • Vigorously shake or vortex the mixture for 5-10 minutes to extract the phthalates into the organic layer.[13]

  • Centrifuge the mixture to achieve complete phase separation.

  • Carefully transfer the organic (upper) layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of ethyl acetate or hexane (B92381) and transfer to a GC vial.

• Instrumentation and Conditions:

  • GC System: Gas chromatograph with a split/splitless injector.

  • Column: A low-bleed 5% phenyl-methylpolysiloxane column (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm) is common.[5]

  • Carrier Gas: Helium or Hydrogen.[5]

  • Oven Program: A temperature gradient is used, starting around 60°C and ramping up to 300-320°C to elute the phthalates.[14]

  • MS System: Single Quadrupole or Ion Trap Mass Spectrometer.

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) is often used to enhance sensitivity by monitoring characteristic ions, such as m/z 149 for many phthalates.[8]

Workflow and Logic Diagrams

To visually represent the processes and key decision points, the following diagrams have been generated.

Cross-validation workflow for phthalate analysis methods.

Decision logic for selecting an appropriate analysis method.

Conclusion

Both the novel LC-MS/MS and traditional GC-MS methods are powerful and reliable techniques for the quantitative analysis of phthalates. The cross-validation data indicates that the novel LC-MS/MS method provides significant advantages in terms of sensitivity and speed, with a much lower limit of quantification and a shorter analysis time.[3][6] Its simplified "dilute and shoot" sample preparation protocol reduces the risk of contamination and improves laboratory efficiency.

Conversely, GC-MS remains a valuable tool, particularly for complex matrices where its high chromatographic resolution can be beneficial for separating isomeric phthalates.[11] The choice of method should be guided by the specific requirements of the analysis, including the need for high throughput, the target concentration levels of the phthalates, and the complexity of the sample matrix. For routine quality control and high-throughput screening in drug development, the novel LC-MS/MS method presents a compelling and superior alternative.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. agilent.com [agilent.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. agilent.com [agilent.com]
• 6. s4science.at [s4science.at]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. fses.oregonstate.edu [fses.oregonstate.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. gcms.cz [gcms.cz]
• 12. GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance [restek.com]
• 13. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sample Prep Tips for Determination of Phthalate Esters in Soft Drinks [thermofisher.com]

Evaluating Phthalate Quantification Methods: A Comparative Guide to GC-MS and HPLC-DAD

For researchers, scientists, and drug development professionals, the accurate and robust quantification of phthalates is critical for ensuring product safety and regulatory compliance. Phthalates, a class of synthetic chemicals commonly used as plasticizers, can leach from packaging and manufacturing components into pharmaceutical products, posing potential health risks. This guide provides a comprehensive comparison of two of the most prevalent analytical techniques for phthalate (B1215562) quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD). By presenting key performance data and detailed experimental protocols, this document aims to equip you with the necessary information to select the most suitable method for your specific analytical needs.

Quantitative Performance: A Side-by-Side Comparison

The choice between GC-MS and HPLC-DAD for phthalate analysis depends on several factors, including the required sensitivity, the complexity of the sample matrix, and the specific phthalates of interest.[1] GC-MS is a widely used technique renowned for its high resolving power and the definitive identification provided by mass spectrometry.[1] Conversely, HPLC-DAD offers an alternative approach, particularly advantageous for less volatile or thermally sensitive compounds.[1]

Below is a summary of key performance characteristics for both methods based on experimental data from various studies.

Performance Metric	GC-MS	HPLC-DAD	Common Phthalates Analyzed
Limit of Detection (LOD)	0.015 - 3.46 µg/mL[2][3]	0.08 - 2.6 ng/mL[4][5]	DBP, DEHP, BBP, DMP, DEP, DINP, DIDP
Limit of Quantification (LOQ)	0.1 - 10.10 µg/mL[2][3]	0.54 - 9.2 µmol/kg[4][6]	DBP, DEHP, BBP, DMP, DEP, DINP, DIDP
Linearity Range	0.5 - 100 µg/mL[2]	7.8 - 2000 ng[4]	DBP, DEHP, BBP, DMP, DEP
Precision (RSD%)	0.55 - 12.10%[2]	< 0.73%[4]	DBP, DEHP, BBP, DMP, DEP
Accuracy/Recovery (%)	90.6 - 111.7%[2]	66 - 97%[4][6]	DBP, DEHP, BBP, DMP, DEP

Note: The performance metrics can vary significantly depending on the specific instrument, experimental conditions, and sample matrix. The values presented here are for comparative purposes.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for achieving reliable and reproducible results. Below are generalized methodologies for phthalate quantification using GC-MS and HPLC-DAD.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol outlines a general procedure for the quantification of phthalates in a sample matrix.

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Load 10 mL of the liquid sample or a dissolved solid sample extract onto the cartridge.

• Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 90:10 v/v) to remove polar interferences.

• Elute the phthalates with 5 mL of a suitable organic solvent (e.g., ethyl acetate).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of hexane (B92381) or another appropriate solvent for GC-MS analysis.

2. GC-MS Analysis

• Gas Chromatograph: Agilent 7890A or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[7]

• Injector: Splitless mode at 280°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp 1: 20°C/min to 220°C, hold for 2 minutes.

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for target phthalates. Common ions to monitor include m/z 149, 167, 279.

High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) Protocol

This protocol provides a general procedure for the quantification of phthalates using HPLC-DAD.

1. Sample Preparation (Liquid-Liquid Extraction - LLE)

• To 10 mL of an aqueous sample, add 5 mL of a suitable extraction solvent (e.g., hexane or a mixture of methylene (B1212753) chloride and petroleum ether).

• Vortex the mixture vigorously for 2 minutes and then centrifuge to separate the layers.

• Carefully collect the organic layer (top layer for hexane, bottom for methylene chloride).

• Repeat the extraction process on the aqueous layer with a fresh portion of the extraction solvent.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1 mL of the mobile phase for HPLC analysis.

2. HPLC-DAD Analysis

• HPLC System: Agilent 1260 Infinity or equivalent.

• Column: ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.[8]

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.

  • Initial: 50% Acetonitrile, 50% Water.

  • Gradient: Linearly increase to 95% Acetonitrile over 15 minutes.

  • Hold at 95% Acetonitrile for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: Diode-Array Detector (DAD) monitoring at 230 nm.

• Injection Volume: 20 µL.

Experimental Workflow Visualization

To provide a clear overview of the analytical process, the following diagram illustrates a general workflow for phthalate quantification.

Caption: General workflow for phthalate quantification.

Conclusion

Both GC-MS and HPLC-DAD are robust and reliable techniques for the quantification of phthalates in various matrices, including pharmaceutical products. GC-MS is often favored for its high sensitivity and specificity, providing confident identification of target analytes.[1] HPLC-DAD serves as an excellent alternative, particularly for compounds that may be thermally unstable or less volatile.[1] The choice of method should be based on a thorough evaluation of the specific analytical requirements, including the target phthalates, the complexity of the sample matrix, and the desired level of sensitivity. The detailed protocols and comparative data provided in this guide serve as a valuable resource for researchers to develop and validate a robust phthalate quantification method tailored to their needs.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous GC-MS determination of eight phthalates in total and migrated portions of plasticized polymeric toys and childcare articles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. redalyc.org [redalyc.org]
• 4. agilent.com [agilent.com]
• 5. Detection of phthalates migration from disposable tablewares to drinking water using hexafluoroisopropanol-induced catanionic surfactant coacervate extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of total phthalate in cosmetics using a simple three-phase sample preparation method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fses.oregonstate.edu [fses.oregonstate.edu]
• 8. agilent.com [agilent.com]

A Comparative Guide to Phthalate Extraction Methods for Researchers

For researchers, scientists, and drug development professionals, the accurate quantification of phthalates is critical. This guide provides an objective comparison of common extraction methodologies, supported by experimental data, to aid in the selection of the most appropriate technique for your analytical needs.

Phthalates, a class of synthetic chemicals widely used as plasticizers, are ubiquitous environmental contaminants. Their potential endocrine-disrupting properties and other adverse health effects necessitate reliable and efficient methods for their extraction and analysis from a variety of matrices, including water, soil, plastics, and biological samples. The choice of extraction method is a critical step that significantly impacts the accuracy, sensitivity, and reproducibility of the final analytical results.

This guide compares the performance of five prevalent phthalate (B1215562) extraction techniques: Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), Microwave-Assisted Extraction (MAE), Ultrasound-Assisted Extraction (UAE), and Supercritical Fluid Extraction (SFE). The comparison is based on key performance indicators such as recovery rates, extraction efficiency, limits of detection (LOD), and applicability to different sample types.

Comparative Performance of Phthalate Extraction Methods

The selection of an optimal extraction method depends on various factors, including the sample matrix, the specific phthalates of interest, available instrumentation, and desired sample throughput. The following tables summarize the performance of different extraction methods based on data from various studies.

Table 1: Performance Comparison of Phthalate Extraction Methods Across Various Matrices

Extraction Method	Sample Matrix	Typical Recovery (%)	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	Water, Beverages	80-115%[1][2]	High recovery, good reproducibility, reduced solvent consumption, amenable to automation[1]	Can be complex to optimize, potential for cartridge variability.
Liquid-Liquid Extraction (LLE)	Water, Beverages, Biological fluids	>80%	Simple, widely applicable, does not require specialized equipment.[3]	Time-consuming, labor-intensive, requires large volumes of organic solvents.[3]
Microwave-Assisted Extraction (MAE)	Soil, Sediment, Polymers	70-115%[4][5]	Rapid extraction, reduced solvent usage compared to traditional methods.[4]	Requires specialized microwave equipment, potential for thermal degradation of some analytes.
Ultrasound-Assisted Extraction (UAE)	Soil, Plastics, Biological samples	>80%[6][7]	Simple, rapid, and efficient, with reduced solvent consumption compared to Soxhlet.[6]	Efficiency can be affected by sample particle size and matrix composition.
Supercritical Fluid Extraction (SFE)	Food Packaging, Polymers	High recovery (quantitative data varies)	Environmentally friendly (uses CO2), selective, and rapid.[8]	High initial instrument cost, requires technical expertise.

Table 2: Reported Recovery Rates (%) for Specific Phthalates by Different Extraction Methods

Phthalate	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Microwave-Assisted Extraction (MAE)	Ultrasound-Assisted Extraction (UAE)
Dimethyl Phthalate (DMP)	98.2 - 110[1]	91.5 - 118.1[9]	84 - 115[4]	75 - 87[10]
Diethyl Phthalate (DEP)	98.2 - 110[1]	91.5 - 118.1[9]	84 - 115[4]	75 - 87[10]
Dibutyl Phthalate (DBP)	98.2 - 110[1]	91.5 - 118.1[9]	84 - 115[4]	75 - 87[10]
Benzyl Butyl Phthalate (BBP)	82.7 - 94.4[11]	91.5 - 118.1[9]	84 - 115[4]	75 - 87[10]
Di(2-ethylhexyl) Phthalate (DEHP)	98.2 - 110[1]	91.5 - 118.1[9]	84 - 115[4]	>80[6]
Di-n-octyl Phthalate (DNOP)	82.7 - 94.4[11]	-	84 - 115[4]	-

Note: Recovery rates can vary significantly based on the specific sample matrix, experimental conditions, and analytical methodology.

Experimental Workflow for Phthalate Analysis

The general workflow for phthalate analysis, from sample collection to data interpretation, involves several key stages. The following diagram illustrates a typical experimental process.

Figure 1. General experimental workflow for phthalate analysis.

Experimental Protocols

This section provides generalized protocols for the key extraction methods discussed. It is important to note that these are representative procedures, and optimization for specific sample matrices and target analytes is often necessary.

Solid-Phase Extraction (SPE) for Water Samples

Solid-phase extraction is a widely used technique for the extraction of phthalates from aqueous samples, offering high recovery and concentration factors.[1]

• Cartridge Conditioning: A C18 SPE cartridge is typically conditioned with a sequence of solvents, for example, 5 mL of methanol (B129727) followed by 5 mL of deionized water, to activate the sorbent.[1]

• Sample Loading: A known volume of the water sample (e.g., 100 mL), with pH adjusted if necessary, is passed through the conditioned cartridge at a controlled flow rate (e.g., 1.0 mL/min).[1]

• Washing: The cartridge is washed with a small volume of a weak solvent (e.g., deionized water) to remove any co-adsorbed interfering substances.

• Elution: The retained phthalates are eluted from the cartridge with a small volume of a strong organic solvent, such as ethyl acetate (B1210297) or dichloromethane.[1]

• Concentration and Analysis: The eluate is then concentrated, often under a gentle stream of nitrogen, and the residue is reconstituted in a suitable solvent for GC-MS or LC-MS analysis.

Liquid-Liquid Extraction (LLE) for Beverage Samples

Liquid-liquid extraction is a classical and straightforward method for isolating phthalates from liquid matrices.[9]

• Sample Preparation: A measured volume of the liquid sample (e.g., 5.00 mL) is placed in a separatory funnel.[9]

• Solvent Addition: An appropriate volume of an immiscible organic solvent with high affinity for phthalates, such as n-hexane or dichloromethane, is added to the separatory funnel.[9]

• Extraction: The funnel is vigorously shaken for a set period (e.g., 7 minutes) to facilitate the transfer of phthalates from the aqueous phase to the organic phase. The mixture is then allowed to stand for phase separation.[9]

• Phase Separation: The organic layer containing the extracted phthalates is carefully collected. This extraction process may be repeated to improve recovery.

• Drying and Concentration: The collected organic extract is dried over anhydrous sodium sulfate, filtered, and then concentrated to a smaller volume before instrumental analysis.

Microwave-Assisted Extraction (MAE) for Soil and Sediment Samples

Microwave-assisted extraction utilizes microwave energy to heat the solvent and sample, accelerating the extraction process.[4]

• Sample Preparation: A weighed amount of the homogenized solid sample is placed in a microwave-safe extraction vessel.

• Solvent Addition: A suitable extraction solvent, such as acetonitrile (B52724) or a mixture of hexane (B92381) and acetone, is added to the vessel.[4]

• Microwave Irradiation: The vessel is sealed and subjected to microwave irradiation at a controlled temperature and for a specific duration (e.g., 100°C for 30 minutes).[4]

• Cooling and Filtration: After extraction, the vessel is allowed to cool, and the extract is filtered to remove solid particles.

• Cleanup and Analysis: The filtered extract may require a cleanup step before being concentrated and analyzed by chromatographic methods.

Ultrasound-Assisted Extraction (UAE) for Plastic Samples

Ultrasound-assisted extraction employs high-frequency sound waves to create cavitation bubbles in the solvent, enhancing the disruption of the sample matrix and the dissolution of target analytes.[6]

• Sample Preparation: The plastic sample is cut into small pieces to increase the surface area for extraction.

• Solvent Immersion: The sample is immersed in a suitable solvent, such as dichloromethane, in an extraction vessel.

• Ultrasonication: The vessel is placed in an ultrasonic bath and sonicated for a defined period (e.g., 2 hours).[12]

• Filtration and Concentration: Following sonication, the extract is filtered, and the solvent is evaporated to concentrate the extracted phthalates.

• Analysis: The resulting residue is redissolved in a small volume of an appropriate solvent for subsequent analysis.

Supercritical Fluid Extraction (SFE) for Food Contact Materials

Supercritical fluid extraction uses a supercritical fluid, most commonly carbon dioxide, as the extraction solvent, offering a green alternative to traditional solvent extraction.[8]

• Sample Loading: The solid sample is placed into an extraction cell.

• Supercritical Fluid Introduction: Supercritical CO2, often with a modifier such as methanol, is pumped through the extraction cell at a controlled temperature and pressure.

• Analyte Extraction: The supercritical fluid dissolves the phthalates from the sample matrix.

• Analyte Collection: The extracted phthalates are collected by depressurizing the supercritical fluid, causing the CO2 to return to a gaseous state and leaving the analytes behind in a collection vial.

• Analysis: The collected extract is then ready for analysis by chromatography.

Conclusion

The selection of an appropriate extraction method is paramount for the accurate and reliable determination of phthalates in various samples. Solid-Phase Extraction and Liquid-Liquid Extraction are well-established techniques with extensive applications, particularly for liquid samples. For solid matrices, Microwave-Assisted Extraction and Ultrasound-Assisted Extraction offer faster and more efficient alternatives to traditional methods like Soxhlet extraction. Supercritical Fluid Extraction stands out as an environmentally friendly and highly selective method, although its application may be limited by the high cost of instrumentation.

Researchers and scientists should carefully consider the specific requirements of their analysis, including the sample matrix, target phthalates, desired sensitivity, and available resources, to choose the most suitable extraction method. The data and protocols presented in this guide provide a foundation for making an informed decision and for the development of robust and reliable analytical methods for phthalate determination.

References

• 1. scispace.com [scispace.com]
• 2. Development of a SPE-HPLC-PDA Method for the Quantification of Phthalates in Bottled Water and Their Gene Expression Modulation in a Human Intestinal Cell Model [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of phthalate esters in soil samples by microwave assisted extraction and high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. acgpubs.org [acgpubs.org]
• 7. researchgate.net [researchgate.net]
• 8. Simultaneous determination of di-(2-ethylhexyl) phthalate and five photoinitiators in food contact materials using ultrasonic-assisted extraction combined with supercritical fluid chromatography - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Optimization of Sample Preparation for Detection of 10 Phthalates in Non-Alcoholic Beverages in Northern Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Determination of Migration of Six Phthalate Esters in Plastic Toys by GC-MS/MS Coupled with Solid-Phase Extraction Using Cucurbit[n]urils as Adsorbent [openchemicalengineeringjournal.com]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Isotopic Stability of Diphenyl Phthalate-3,4,5,6-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive assessment of the isotopic stability of Diphenyl Phthalate-3,4,5,6-d4, a crucial internal standard in quantitative bioanalysis. The stability of the deuterium (B1214612) label is paramount for the accuracy and reliability of analytical data.[1][2][3] This document outlines the experimental protocols for evaluating its stability under stress conditions and compares its expected performance against its non-deuterated analogue, Diphenyl Phthalate.

Data Presentation

The following tables summarize the expected outcomes of forced degradation studies. These studies are designed to intentionally degrade the compounds under more severe conditions than accelerated stability testing to understand degradation pathways.[4][5] The data presented is illustrative of expected results from such experiments.

Table 1: Isotopic Purity of Diphenyl Phthalate-3,4,5,6-d4 under Forced Degradation Conditions

Stress Condition	Duration	Temperature (°C)	Expected Isotopic Purity (%) of d4-DPP	Expected Chemical Purity (%) of d4-DPP
Control (Initial)	0	25	>99	>98
Acidic Hydrolysis (0.1 M HCl)	24 hours	60	>98	85-95
Basic Hydrolysis (0.1 M NaOH)	24 hours	60	>98	70-85
Oxidative Stress (3% H₂O₂)	24 hours	25	>99	90-98
Thermal Stress	7 days	80	>99	>95
Photostability (ICH Q1B)	7 days	25	>99	>95

Table 2: Chemical Stability Comparison: Diphenyl Phthalate-3,4,5,6-d4 vs. Diphenyl Phthalate

Stress Condition	Duration	Temperature (°C)	Expected Chemical Purity (%) of d4-DPP	Expected Chemical Purity (%) of DPP
Control (Initial)	0	25	>98	>98
Acidic Hydrolysis (0.1 M HCl)	24 hours	60	85-95	85-95
Basic Hydrolysis (0.1 M NaOH)	24 hours	60	70-85	70-85
Oxidative Stress (3% H₂O₂)	24 hours	25	90-98	90-98
Thermal Stress	7 days	80	>95	>95
Photostability (ICH Q1B)	7 days	25	>95	>95

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are designed to assess both the isotopic and chemical stability of Diphenyl Phthalate-3,4,5,6-d4.

Forced Degradation Studies

Forced degradation studies are conducted to identify potential degradation products and pathways under stress conditions.[4][5][6]

a. Sample Preparation:

• Prepare a stock solution of Diphenyl Phthalate-3,4,5,6-d4 (1 mg/mL) in a suitable organic solvent (e.g., acetonitrile).

• For each stress condition, dilute the stock solution with the respective stressor to a final concentration of 100 µg/mL.

• Prepare a parallel set of samples with non-deuterated Diphenyl Phthalate for direct comparison.

b. Stress Conditions:

• Acidic Hydrolysis: Mix the sample solution with 0.1 M hydrochloric acid. Incubate at 60°C for 24 hours.

• Basic Hydrolysis: Mix the sample solution with 0.1 M sodium hydroxide. Incubate at 60°C for 24 hours.

• Oxidative Stress: Mix the sample solution with 3% hydrogen peroxide. Store at room temperature for 24 hours.

• Thermal Degradation: Store the sample solution at 80°C for 7 days.

• Photostability: Expose the sample solution to light as per ICH Q1B guidelines.

c. Sample Analysis:

• After the specified duration, neutralize the acidic and basic samples.

• Analyze all samples by a stability-indicating LC-MS/MS method to determine the chemical purity and isotopic purity.

Isotopic Purity Assessment by LC-MS/MS

A high-resolution mass spectrometer is essential for accurately determining the isotopic purity of the deuterated standard.[7][8]

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase: Gradient elution with water and acetonitrile, both containing 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Analysis: Full scan analysis to observe the mass distribution of the parent ion.

  • Monitoring: Monitor the ion signals corresponding to the d4, d3, d2, d1, and d0 isotopologues of Diphenyl Phthalate.

• Isotopic Purity Calculation:

  • Calculate the percentage of each isotopologue based on their respective peak areas.

  • Isotopic Purity (%) = [Area(d4) / (Area(d4) + Area(d3) + Area(d2) + Area(d1) + Area(d0))] x 100.

Mandatory Visualizations

Experimental Workflow for Isotopic Stability Assessment

Caption: Workflow for assessing the isotopic and chemical stability of Diphenyl Phthalate-d4.

Signaling Pathway for Diphenyl Phthalate Hydrolysis

Caption: Simplified hydrolysis pathway of Diphenyl Phthalate under acidic or basic conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to Phthalate Analysis: Method Validation by ISO 17025 Standards

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of phthalates are critical for ensuring product safety and regulatory compliance. This guide provides an objective comparison of the two primary analytical techniques for phthalate (B1215562) analysis—Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC)—with a focus on method validation in accordance with ISO 17025. Experimental data and detailed protocols are presented to assist in selecting the most suitable method for your specific analytical needs.

Introduction to Phthalate Analysis

Phthalates are a class of chemical compounds commonly used as plasticizers to enhance the flexibility and durability of various materials, including pharmaceutical packaging and medical devices. Due to their potential to leach into products and act as endocrine disruptors, regulatory bodies worldwide have established stringent limits on their presence. Consequently, robust and validated analytical methods are paramount.

The choice between GC-MS and HPLC for phthalate analysis depends on several factors, including the specific phthalates of interest, the sample matrix, the required sensitivity, and analytical throughput. While both are powerful separation techniques, they operate on different principles, leading to distinct advantages and limitations.[1] GC-MS is a widely adopted technique for phthalate analysis due to its high separation efficiency and the detailed structural information provided by mass spectrometry.[1][2] In contrast, HPLC offers an alternative approach, particularly for less volatile or thermally sensitive compounds.[1]

Quantitative Performance: A Side-by-Side Comparison

The validation of an analytical method is essential to ensure reliable and accurate results. Key performance characteristics for the analysis of common phthalates using HPLC and GC-MS are summarized below.

Table 1: Performance Characteristics of HPLC-UV Methods for Phthalate Analysis

Analyte	Linearity Range (µg/L)	Limit of Quantification (LOQ) (µg/L)	Precision (RSD%)	Recovery (%)
DEHP	300 - 1500	60	< 5.0	Not Reported
Multiple Phthalates	0.5 - 10 (mg/L)	0.20 (average)	Not Reported	> 90
DEHP	300 - 1500	60	< 5.0	94.8 - 99.6
Multiple Phthalates	Not Specified	< 0.64 (µg/mL)	≤ 6.2	94.8 - 99.6

DEHP: Di(2-ethylhexyl) phthalate. RSD: Relative Standard Deviation. Data sourced from multiple studies.[1][3][4]

Table 2: Performance Characteristics of GC-MS Methods for Phthalate Analysis

Analyte	Linearity Range (µg/L)	Limit of Detection (LOD) (µg/mL)	Precision (RSD%)	Recovery (%)
Multiple Phthalates	1 - 160 (µg/mL)	3.46 - 10.10	0.6 - 19	76 - 100
Multiple Phthalates	0.3 - 1.2	< 0.1	Not Reported	> 90
DBP, DEHP, and others	50 - 1000 (ng/mL)	Not Reported	Not Reported	Not Reported

DBP: Dibutyl phthalate; DEHP: Di(2-ethylhexyl) phthalate. Data sourced from multiple studies.[3][5][6][7]

Experimental Protocols

Detailed methodologies for both HPLC and GC-MS are provided below to illustrate typical experimental workflows.

HPLC-UV Method for Phthalate Determination

This protocol is suitable for the quantification of phthalates in liquid samples, such as pharmaceutical formulations.

1. Sample Preparation (Liquid-Liquid Extraction)

• To a known volume of the sample, add an equal volume of n-hexane.

• Vigorously vortex the mixture for several minutes to facilitate the extraction of phthalates into the organic layer.[1]

• Centrifuge the mixture to ensure complete phase separation.

• Carefully transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the mobile phase (e.g., acetonitrile (B52724)/water mixture).[1]

• Filter the reconstituted sample through a 0.45 µm syringe filter prior to injection.[1]

2. Chromatographic Conditions

• Column: Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).[4]

• Mobile Phase: A gradient of acetonitrile and water is commonly used.[8]

• Flow Rate: 1.0 - 1.5 mL/min.[1]

• Detection: UV detection at 230 nm.[1][4]

• Injection Volume: 20 µL.

GC-MS Method for Phthalate Determination

This protocol is effective for the analysis of phthalates in solid samples, such as plastic materials.

1. Sample Preparation (Solvent Extraction)

• Weigh approximately 1 g of the finely cut plastic sample into a sealed vial.

• Add 10 mL of methylene (B1212753) chloride to the vial.

• Sonicate the mixture for 15 minutes to extract the phthalates.[5]

• Allow the solution to cool and settle.

• Transfer an aliquot of the supernatant into an autosampler vial for analysis.

2. GC-MS Conditions

• Column: A low-polarity column such as a 5% phenyl-methylpolysiloxane (e.g., 30 m x 0.25 mm, 0.25 µm) is typically used.[5]

• Injector Temperature: 280 °C.[5]

• Oven Temperature Program: Start at 100 °C, ramp to 260 °C at 8 °C/min, then ramp to 320 °C at 35 °C/min.[5]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[5]

• Ionization Mode: Electron Impact (EI).[1]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity in quantitative analysis.[1]

ISO 17025 Method Validation Workflow

Method validation according to ISO 17025 is a systematic process to confirm that an analytical method is suitable for its intended purpose.[9] The workflow involves evaluating several key performance parameters.

ISO 17025 Method Validation Workflow

Comparison of HPLC and GC-MS for Phthalate Analysis

To aid in the selection of the most appropriate technique, the key characteristics of HPLC and GC-MS are compared below.

Key characteristics of HPLC and GC-MS.

Conclusion

Both HPLC and GC-MS are powerful and reliable techniques for the quantitative analysis of phthalates.[1] GC-MS is often favored for its high resolving power and the definitive identification provided by mass spectrometry.[1] However, HPLC serves as an excellent orthogonal method, particularly when dealing with complex matrices or when concerns about the thermal stability of analytes exist. The choice of method should be based on a thorough evaluation of the specific analytical requirements and validated according to ISO 17025 standards to ensure data of the highest quality and reliability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. gcms.cz [gcms.cz]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. ISO 17025 Method Validation — Wintersmith Advisory LLC [wintersmithadvisory.com]

A Comparative Guide to Deuterated Phthalate Standards for Researchers

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of phthalates, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. Deuterated phthalate (B1215562) standards have emerged as the gold standard for isotope dilution mass spectrometry (IDMS) techniques, offering a robust means to correct for analytical variability. This guide provides a comparative overview of different deuterated phthalate standards, supported by experimental data and detailed methodologies, to aid in the selection of the most suitable standard for your analytical needs.

The ubiquitous nature of phthalates in consumer products and the environment necessitates sensitive and accurate methods for their quantification. The use of deuterated internal standards, which are chemically identical to the target analyte but have a different mass due to the substitution of hydrogen with deuterium, is a widely accepted approach to minimize errors arising from sample preparation and instrumental analysis[1].

Comparative Performance of Deuterated Phthalate Standards

The performance of a deuterated standard is primarily determined by its isotopic purity and stability. High isotopic purity ensures minimal interference from the unlabeled analyte, while stability is crucial for maintaining the integrity of the standard throughout the analytical process. The following table summarizes key performance characteristics of commonly used deuterated phthalate standards, compiled from various sources.

Deuterated Standard	Isotopic Purity (Atom % D)	Chemical Purity (%)	Mass Shift	Common Analytical Method	Key Considerations
Di(2-ethylhexyl) phthalate-d4 (DEHP-d4)	≥ 98%[2]	>98%	M+4[2]	GC-MS, LC-MS/MS[3][4]	Ring-labeled for stability. Widely used for one of the most common phthalates.
Dibutyl phthalate-d4 (DBP-d4)	≥ 98%	>98%	M+4	GC-MS, LC-MS/MS[5]	Ring-labeled. Effective for quantifying DBP in various matrices.
Diethyl phthalate-d4 (DEP-d4)	≥ 98%	>98%	M+4	GC-MS[3]	Ring-labeled. Suitable for the analysis of this common fragrance ingredient.
Benzyl butyl phthalate-d4 (BBP-d4)	≥ 98%	>98%	M+4	GC-MS, LC-MS/MS[4][5]	Ring-labeled. Important for monitoring this regulated phthalate.
Di-n-octyl phthalate-d4 (DNOP-d4)	≥ 98%	>98%	M+4	GC-MS	Ring-labeled. Used for the analysis of this less common but regulated phthalate.
Mono(2-ethylhexyl) phthalate-d4 (MEHP-d4)	≥ 98%	>98%	M+4	LC-MS/MS	Ring-labeled. Crucial for biomonitoring studies as a primary metabolite of DEHP.
Monobutyl phthalate-d4 (MBP-d4)	≥ 98%	>98%	M+4	LC-MS/MS	Ring-labeled. Key for human biomonitoring as a metabolite of DBP.

Experimental Protocols

Accurate quantification of phthalates using deuterated internal standards requires well-defined analytical methods. Below are detailed methodologies for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which are the most common techniques employed.

GC-MS Method for Phthalate Analysis

This method is suitable for the analysis of parent phthalate esters in various matrices.

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of a liquid sample (e.g., beverage, urine), add a known amount of the deuterated phthalate internal standard solution.

• Perform a liquid-liquid extraction using a suitable organic solvent like hexane (B92381) or a hexane/acetone mixture[3].

• Vortex the mixture and centrifuge to separate the layers.

• Carefully transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis[3].

2. GC-MS Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent.

• Column: DB-1ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 280°C.

• Oven Program: Start at 80°C, hold for 2 minutes, ramp to 210°C at 8°C/min, hold for 5 minutes, then ramp to 250°C at 20°C/min and hold for 5 minutes[5].

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: Agilent 7000C Triple Quadrupole or equivalent.

• Ionization: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

LC-MS/MS Method for Phthalate Monoester Analysis

This method is ideal for the analysis of phthalate metabolites in biological matrices like urine.

1. Sample Preparation (Solid-Phase Extraction):

• To 200 µL of urine, add a known amount of the deuterated phthalate monoester internal standard solution[6].

• Add β-glucuronidase to deconjugate the metabolites[7].

• Perform solid-phase extraction (SPE) using a polymeric reversed-phase cartridge.

• Wash the cartridge to remove interferences and elute the analytes with an appropriate solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporate the eluate to dryness and reconstitute in a suitable mobile phase for LC-MS/MS analysis[6].

2. LC-MS/MS Conditions:

• Liquid Chromatograph: Waters ACQUITY UPLC or equivalent.

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like ammonium (B1175870) acetate (B1210297) or formic acid to improve ionization.

• Mass Spectrometer: Sciex QTRAP 6500 or equivalent.

• Ionization: Electrospray Ionization (ESI) in negative ion mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Mandatory Visualizations

To provide a clearer understanding of the analytical workflow and the biological relevance of phthalate analysis, the following diagrams have been generated.

Caption: A typical experimental workflow for phthalate analysis using deuterated internal standards.

Caption: Simplified metabolic pathway of phthalates in the human body.

Conclusion

The use of deuterated phthalate standards is indispensable for the accurate and precise quantification of phthalates in a variety of matrices. This guide has provided a comparative overview of commonly used deuterated standards, along with detailed experimental protocols and visual representations of the analytical workflow and metabolic pathways. By carefully selecting the appropriate deuterated standard and employing a validated analytical method, researchers can ensure the high quality and reliability of their data in the important field of phthalate exposure assessment.

References

• 1. mdpi.com [mdpi.com]
• 2. Bis(2-ethylhexyl) phthalate (ring-D₄, 98%) - Cambridge Isotope Laboratories, DLM-1368-1.2 [isotope.com]
• 3. Analytical Method for Quantification of Several Phthalate Acid Esters by Gas Chromatography‐Mass Spectrometry in Coffee Brew Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Method Validation for the Determination of Phthalates in Indoor Air by GC-MS with Solid-Phase Adsorption/Solvent Extraction using Octadecyl Silica Filter and Styrene–Divinylbenzene Copolymer Cartridge [jstage.jst.go.jp]
• 6. Simultaneous determination of multiple phthalate metabolites and bisphenol-A in human urine by liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Within-Person Variability in Urinary Phthalate Metabolite Concentrations: Measurements from Specimens after Long-Term Frozen Storage - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Diphenyl Phthalate-3,4,5,6-d4: A Guide for Laboratory Professionals

The safe and compliant disposal of Diphenyl Phthalate-3,4,5,6-d4 is critical for ensuring personnel safety and environmental protection. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this compound effectively. Adherence to these protocols is essential to minimize risks and comply with regulatory standards.

Diphenyl Phthalate-3,4,5,6-d4, while used in specific laboratory applications, presents several hazards that necessitate careful handling and disposal. It is known to cause skin and serious eye irritation, and may lead to respiratory irritation.[1] Furthermore, it is classified as very toxic to aquatic life with long-lasting effects, underscoring the importance of preventing its release into the environment.[2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn. This includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1] If there is a risk of dust inhalation, a NIOSH/MSHA-approved respirator should be used.[3] All handling of Diphenyl Phthalate-3,4,5,6-d4 and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative and identifying information for Diphenyl Phthalate.

Property	Value	Reference
CAS Number	84-62-8 (for non-deuterated)	--INVALID-LINK--
UN Number	3077	--INVALID-LINK--
Hazard Class	9 (Miscellaneous hazardous materials)	--INVALID-LINK--
Packing Group	III	--INVALID-LINK--
Melting Point	74-76 °C	--INVALID-LINK--
Signal Word	Warning	--INVALID-LINK--

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the proper disposal of Diphenyl Phthalate-3,4,5,6-d4 from a laboratory setting.

1. Waste Identification and Segregation:

• Identify all waste streams containing Diphenyl Phthalate-3,4,5,6-d4. This includes pure, unused compound, contaminated labware (e.g., vials, pipette tips), and solutions.

• Do not mix Diphenyl Phthalate-3,4,5,6-d4 waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management guidelines.[2][4]

• Specifically, keep it separate from non-halogenated solvent waste if possible to avoid unnecessary treatment costs.[5]

2. Containerization:

• Use a dedicated, compatible, and properly labeled hazardous waste container. The original container is often a suitable choice.[2][6]

• The container must be in good condition, leak-proof, and have a secure, tightly fitting cap.[4][6]

• For liquid waste, do not overfill the container; leave adequate headspace for expansion.[6]

3. Labeling:

• Clearly label the waste container with the words "Hazardous Waste".[4]

• The label must include the full chemical name: "Diphenyl Phthalate-3,4,5,6-d4".

• Indicate the approximate concentration and quantity of the waste.

• Include the date of waste accumulation and the name of the generating laboratory or researcher.

4. Storage:

• Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory.

• Ensure the storage area is secure, well-ventilated, and away from heat sources or direct sunlight.[1][5]

• Store in a cool, dry place.[3]

• Segregate the waste container from incompatible materials.

5. Disposal and Removal:

• The primary disposal method for Diphenyl Phthalate-3,4,5,6-d4 is through an approved waste disposal plant.[1][2]

• Contact your institution's Environmental Health and Safety (EHS) department to arrange for the pickup and disposal of the hazardous waste.

• Follow all institutional procedures for requesting a hazardous material pickup.[4]

• Never dispose of Diphenyl Phthalate-3,4,5,6-d4 down the drain or in regular trash.[2]

6. Spill Management:

• In the event of a spill, evacuate non-essential personnel and ensure the area is well-ventilated.[2]

• Wearing appropriate PPE, contain the spill using a chemical spill kit.

• For solid spills, carefully sweep or scoop the material into a designated waste container, avoiding dust generation.[1][2]

• For liquid spills, absorb the material with an inert absorbent and place it in the hazardous waste container.

• Clean the affected area thoroughly.

• Report the spill to your EHS department.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for Diphenyl Phthalate-3,4,5,6-d4.

Caption: Workflow for the safe disposal of Diphenyl Phthalate-3,4,5,6-d4.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. accustandard.com [accustandard.com]
• 4. engineering.purdue.edu [engineering.purdue.edu]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]

Personal protective equipment for handling Diphenyl Phthalate-3,4,5,6-d4

This guide provides immediate safety, handling, and disposal protocols for Diphenyl Phthalate-3,4,5,6-d4, tailored for research scientists and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and maintaining experimental integrity.

Chemical Identifier:

• Compound: Diphenyl Phthalate-3,4,5,6-d4

• CAS Number: 1398065-61-6

Diphenyl Phthalate-3,4,5,6-d4 is a deuterated form of Diphenyl Phthalate (B1215562). While specific hazard data for the deuterated compound is limited, the safety precautions should be based on the known hazards of its non-deuterated analogue, which is classified as a skin, eye, and respiratory irritant.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against exposure. The following table summarizes the recommended PPE for handling Diphenyl Phthalate-3,4,5,6-d4.

PPE Category	Item	Specification/Recommendation
Eye Protection	Safety Glasses/Goggles	ANSI Z87.1 certified safety glasses with side shields or chemical splash goggles are mandatory.
Hand Protection	Gloves	Nitrile or Butyl rubber gloves are recommended. Always inspect gloves for integrity before use and change them frequently. Refer to the glove compatibility table below.
Body Protection	Lab Coat	A standard, long-sleeved laboratory coat should be worn at all times. For larger quantities or potential for splashing, a chemically resistant apron is advised.
Respiratory	Respirator	Use in a well-ventilated area or a chemical fume hood. If dust or aerosols may be generated, a NIOSH-approved respirator with an appropriate particulate filter may be necessary.

Glove Chemical Resistance/Compatibility:

The following table provides guidance on glove material compatibility with phthalates. It is crucial to consult the glove manufacturer's specific chemical resistance data.

Glove Material	Dibutyl Phthalate Rating	General Phthalate Suitability
Nitrile	Recommended	Good to Excellent: Provides good resistance to a range of chemicals.
Butyl Rubber	Not specified, but generally excellent for esters	Excellent: Often recommended for handling esters and ketones.
Latex	Limited Use	Fair to Poor: Not recommended for prolonged contact.
Vinyl	Not Recommended	Poor: Offers minimal protection against many chemicals.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential to minimize risk and environmental impact.

Handling and Storage:

• Engineering Controls: All handling of Diphenyl Phthalate-3,4,5,6-d4 should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood.

• Personal Hygiene: Avoid inhalation of dust and direct contact with skin and eyes.[1] Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory.

• Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials.

Spill Management:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure adequate ventilation.

• Contain: For solid spills, carefully sweep up the material to avoid generating dust. For liquid spills, use an inert absorbent material.

• Collect: Place the spilled material and any contaminated absorbent into a sealed, labeled container for hazardous waste disposal.

• Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan:

• Waste Categorization: All waste contaminated with Diphenyl Phthalate-3,4,5,6-d4, including empty containers, used PPE, and spill cleanup materials, must be treated as hazardous chemical waste.

• Segregation: Do not mix phthalate waste with other waste streams. Keep it in a dedicated, sealed, and clearly labeled hazardous waste container.

• Disposal Route: Dispose of the chemical waste through your institution's designated hazardous waste management program, following all local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.

Experimental Workflow

The following diagram outlines the standard workflow for safely handling Diphenyl Phthalate-3,4,5,6-d4 in a laboratory setting.

References

• 1. cdnisotopes.com [cdnisotopes.com]